Tricyclene

• CAS: 508-32-7

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of Tricyclene

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tricyclene (1,7,7-trimethyltricyclo[2.2.1.0²'⁶]heptane) is a saturated tricyclic monoterpene, an isomer of pinene and camphene, naturally occurring in various essential oils. It is found in plants such as conifers of the Pinus and Picea genera. As a constituent of essential oils, Tricyclene is noted for its potential antioxidant activities. A thorough understanding of its physicochemical properties is fundamental for its identification, purification, and evaluation in potential research and development applications, including fragrance, and as a chemical intermediate.

This technical guide provides a comprehensive overview of the core physicochemical properties of Tricyclene, details the standard experimental methodologies for their determination, and presents a logical workflow for its characterization.

Physicochemical Properties of Tricyclene

The quantitative physicochemical data for Tricyclene are summarized in the table below, providing a consolidated reference for its key properties.

Property	Value	Source(s)
Molecular Formula	C₁₀H₁₆	[1]
Molecular Weight	136.23 g/mol	[1]
CAS Number	508-32-7	[1]
Appearance	White to Off-White Solid	[1]
Melting Point	67 - 68 °C	[1]
Boiling Point	152 - 153 °C (at 760 mm Hg)	[1]
Density	~0.844 g/mL	[2]
Water Solubility	Poor	[3]
Solubility in Organic Solvents	Soluble in alcohol; Slightly soluble in Chloroform and Methanol.	[3]
Vapor Pressure	~4.46 mmHg at 25°C	[3]
Flash Point	~25.6 °C	[3]
Refractive Index	~1.441	[2]
LogP (Octanol/Water Partition Coefficient)	~3.20	[3]

Experimental Protocols

The determination of the physicochemical properties of Tricyclene involves standard analytical techniques. Below are detailed methodologies for key experimental procedures.

Melting Point Determination (Capillary Method)

The melting point is a crucial indicator of a compound's purity.

• Principle: The temperature range over which a small sample of the solid phase transitions to the liquid phase is observed. Pure crystalline compounds typically exhibit a sharp melting point range of 0.5-1.0°C.

• Apparatus: Melting point apparatus (e.g., Mel-Temp) or a Thiele tube, capillary tubes, thermometer.

• Procedure:

  • A small amount of finely powdered, dry Tricyclene is packed into a capillary tube to a height of 2-3 mm.[4]

  • The capillary tube is placed in the heating block of the melting point apparatus.[4]

  • The sample is heated rapidly to a temperature approximately 15-20°C below the expected melting point.

  • The heating rate is then reduced to 1-2°C per minute to allow for thermal equilibrium.[5]

  • The temperature at which the first droplet of liquid appears is recorded as the beginning of the melting range.

  • The temperature at which the entire sample becomes a clear liquid is recorded as the end of the melting range.[6]

Boiling Point Determination (Micro-reflux Method)

This method is suitable for determining the boiling point of small quantities of a liquid. Since Tricyclene is a solid at room temperature, it would first need to be melted.

• Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals the surrounding atmospheric pressure. At this temperature, the liquid and vapor phases are in equilibrium.

• Apparatus: A small test tube or vial, a thermometer, a heating source (e.g., sand bath or heating block), and a condenser or a cold finger.

• Procedure:

  • Approximately 1-2 mL of molten Tricyclene is placed in a small test tube with a boiling chip.

  • The apparatus is assembled for reflux, with the thermometer bulb positioned in the vapor phase, just below the condenser inlet, to ensure it measures the temperature of the vapor in equilibrium with the boiling liquid.[7]

  • The sample is heated gently until it boils and a reflux ring of condensing vapor is established on the walls of the test tube.[8]

  • The temperature is recorded when it stabilizes, which corresponds to the boiling point at the measured atmospheric pressure.[9]

Spectroscopic Analysis

NMR spectroscopy provides detailed information about the molecular structure of Tricyclene.

• Principle: The nuclei of certain atoms, such as ¹H and ¹³C, possess a magnetic moment. When placed in a strong magnetic field and irradiated with radiofrequency pulses, they absorb energy at specific frequencies. The resulting spectrum provides information about the chemical environment of each nucleus.[10]

• Sample Preparation:

  • A 5-25 mg sample of Tricyclene is dissolved in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, Chloroform-d).[11]

  • The solution is transferred to a 5 mm NMR tube.

  • A small amount of an internal standard, such as tetramethylsilane (TMS), may be added for chemical shift calibration.[11]

• Data Acquisition:

  • The NMR tube is placed in the spectrometer's probe.

  • For ¹H NMR, a series of radiofrequency pulses are applied, and the resulting free induction decay (FID) is recorded.

  • For ¹³C NMR, proton decoupling is typically used to simplify the spectrum, resulting in a single peak for each unique carbon atom.[12]

  • The FID is then Fourier-transformed to produce the NMR spectrum.

GC-MS is a powerful technique for separating and identifying volatile compounds like Tricyclene.

• Principle: A sample is vaporized and injected onto a gas chromatography column. The components of the sample are separated based on their boiling points and interactions with the stationary phase. The separated components then enter a mass spectrometer, where they are ionized, and the resulting fragments are detected based on their mass-to-charge ratio.

• Sample Preparation:

  • A stock solution of Tricyclene is prepared in a volatile organic solvent, such as hexane or ethyl acetate.[13][14]

  • An internal standard (e.g., n-tridecane) may be added for quantitative analysis.[13][14]

  • Calibration standards are prepared by diluting the stock solution to various concentrations.

• Instrumental Conditions:

  • GC: A capillary column (e.g., DB-5MS) is used. The oven temperature is programmed to ramp up, allowing for the separation of compounds with different boiling points.[14]

  • MS: The mass spectrometer is typically operated in electron ionization (EI) mode. Data is collected in full scan mode to obtain the mass spectrum of the eluting compounds.

  • Identification: Tricyclene is identified by comparing its retention time and mass spectrum to that of a certified reference standard and by matching the spectrum against a library (e.g., NIST).

Logical Workflow for Physicochemical Characterization

The following diagram illustrates a logical workflow for the comprehensive physicochemical characterization of a compound such as Tricyclene.

Caption: Workflow for Physicochemical Characterization of Tricyclene.

References

• 1. Tricyclene | C10H16 | CID 79035 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. tricyclene, 508-32-7 [thegoodscentscompany.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. SSERC | Melting point determination [sserc.org.uk]
• 6. chem.ucalgary.ca [chem.ucalgary.ca]
• 7. chemconnections.org [chemconnections.org]
• 8. uomus.edu.iq [uomus.edu.iq]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. NMR Spectroscopy [www2.chemistry.msu.edu]
• 11. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 12. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 13. ncasi.org [ncasi.org]
• 14. thieme-connect.com [thieme-connect.com]

Tricyclene CAS number and molecular formula

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tricyclene, a tricyclic monoterpene found in various essential oils. This document consolidates its chemical identity, biosynthetic pathways, and known biological activities, with a focus on its antioxidant potential. Detailed experimental methodologies are provided to facilitate further research and application in drug development and other scientific fields.

Chemical and Physical Properties of Tricyclene

Tricyclene, with the IUPAC name 1,7,7-trimethyltricyclo[2.2.1.0²,⁶]heptane, is a saturated tricyclic monoterpene. Its rigid, cage-like structure is a notable feature. The fundamental chemical and physical properties of tricyclene are summarized in the table below for easy reference.

Property	Value	Reference
CAS Number	508-32-7	[1]
Molecular Formula	C₁₀H₁₆	[1]
Molecular Weight	136.23 g/mol	[1]
Appearance	Solid	[1]
Boiling Point	152.0 - 153.0 °C at 760 mm Hg	[1]
Melting Point	67 - 68 °C	[1]

Biosynthesis of Tricyclene

Recent advancements in synthetic biology have enabled the heterologous production of tricyclene in microbial systems, offering a sustainable alternative to its extraction from natural sources. A notable example is the engineering of Escherichia coli for tricyclene synthesis.[2]

The biosynthesis of tricyclene in E. coli involves the introduction of a heterologous mevalonate (MVA) pathway to provide the universal isoprenoid precursors, isopentenyl pyrophosphate (IPP) and dimethylallyl pyrophosphate (DMAPP).[2] These precursors are then converted to geranyl pyrophosphate (GPP) by geranyl diphosphate synthase (GPPS). Finally, a specific tricyclene synthase (TS) catalyzes the cyclization of GPP to form tricyclene.[2]

The experimental workflow for establishing and optimizing tricyclene production in E. coli is depicted below.

Figure 1: Experimental workflow for heterologous biosynthesis of tricyclene in E. coli.

The following protocol is adapted from a study on the biosynthesis of tricyclene in E. coli.[2]

• Sample Preparation: The fermentation broth is extracted with an equal volume of a suitable organic solvent (e.g., n-dodecane). The organic layer is collected for analysis.

• GC-MS Instrumentation: An Agilent 7890A gas chromatograph coupled with a 5975C mass spectrometer (or equivalent) is used.

• GC Column: A TG-5SILMS capillary column (30 m × 250 µm i.d. × 0.25 µm film thickness) or a similar non-polar column is employed.

• GC Conditions:

  • Injector Temperature: 280 °C

  • Carrier Gas: Helium

  • Flow Rate: 20 mL/min

  • Oven Temperature Program:

    • Initial temperature: 50 °C, hold for 0.5 min.

    • Ramp 1: Increase to 150 °C at a rate of 25 °C/min, hold for 1 min.

    • Ramp 2: Increase to 260 °C at a rate of 40 °C/min, hold for 2 min.

• MS Conditions:

  • Ionization Mode: Electron Impact (EI)

  • Ionization Energy: 70 eV

  • Mass Scan Range: m/z 40-500

• Quantification: A standard curve is generated using a purified tricyclene standard of known concentrations to quantify the production titer.

Biological Activities and Potential Signaling Pathways

Tricyclene is a known constituent of several essential oils that exhibit antioxidant properties.[3] While direct studies on the specific signaling pathways modulated by isolated tricyclene are limited, its antioxidant activity suggests potential interactions with cellular pathways involved in oxidative stress.

The antioxidant activity of compounds like tricyclene is often attributed to their ability to scavenge free radicals. The potential mechanisms of action for antioxidant compounds include hydrogen atom transfer (HAT) and single electron transfer (SET).[4]

Standard in vitro assays can be employed to evaluate the antioxidant capacity of tricyclene.

• ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Assay: This assay measures the ability of an antioxidant to scavenge the stable ABTS radical cation. The reduction of the radical results in a color change that can be measured spectrophotometrically.[4]

• ORAC (Oxygen Radical Absorbance Capacity) Assay: This assay evaluates the capacity of an antioxidant to protect a fluorescent probe from oxidative degradation by peroxyl radicals. The antioxidant activity is quantified by comparing the decay of fluorescence to a standard, typically Trolox.[4]

Based on the known activities of other monoterpenes and antioxidants, a conceptual signaling pathway for the potential cytoprotective effects of tricyclene can be proposed. By reducing reactive oxygen species (ROS), tricyclene may indirectly influence downstream signaling cascades that are sensitive to the cellular redox state.

Figure 2: Conceptual diagram of the potential antioxidant mechanism of tricyclene.

This proposed pathway suggests that by scavenging ROS, tricyclene may reduce oxidative stress, thereby modulating redox-sensitive signaling pathways and promoting a cytoprotective cellular response. Further research is required to validate these hypotheses and elucidate the specific molecular targets of tricyclene.

Conclusion

Tricyclene presents an interesting scaffold for further investigation in the fields of medicinal chemistry and drug development. Its defined chemical properties, coupled with the potential for sustainable production through microbial fermentation, make it an accessible compound for research. The preliminary evidence of its association with antioxidant activity warrants more in-depth studies to uncover its precise mechanisms of action and to explore its potential therapeutic applications. The experimental protocols and conceptual frameworks provided in this guide offer a solid foundation for researchers to build upon in their future investigations of tricyclene.

References

• 1. Tricyclene | C10H16 | CID 79035 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. TRICYCLENE | 508-32-7 [chemicalbook.com]
• 4. Structural Features of Small Molecule Antioxidants and Strategic Modifications to Improve Potential Bioactivity - PMC [pmc.ncbi.nlm.nih.gov]

The Elusive Terpene: A Technical Guide to the Natural Sources and Isolation of Tricyclene from Essential Oils

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tricyclene, a tricyclic monoterpene found in various essential oils. It details its natural sources, quantitative presence, and in-depth experimental protocols for its isolation and purification. This document is intended to serve as a valuable resource for researchers and professionals in the fields of natural product chemistry, pharmacology, and drug development.

Introduction to Tricyclene

Tricyclene, with the chemical formula C₁₀H₁₆, is a volatile organic compound characterized by its unique three-ring structure. It is a colorless, crystalline solid at room temperature with a characteristic aromatic odor.[1] Tricyclene is a known constituent of numerous essential oils and is often studied for its potential antioxidant and antimicrobial properties.[2][3] Its molecular structure and physical properties are summarized below.

Table 1: Physicochemical Properties of Tricyclene

Property	Value	Reference(s)
IUPAC Name	1,7,7-trimethyltricyclo[2.2.1.0²,⁶]heptane	[1]
Molecular Formula	C₁₀H₁₆
Molecular Weight	136.23 g/mol	[1]
Boiling Point	151-154 °C	[4]
Melting Point	67-68 °C	[1]
Appearance	Colorless crystalline solid	[1]

Natural Sources of Tricyclene in Essential Oils

Tricyclene is found in a variety of plant essential oils, particularly in conifers and certain species of the Lamiaceae family. The concentration of tricyclene can vary significantly depending on the plant species, geographical location, and distillation method. A notable recent discovery is a new chemotype of Salvia aegyptiaca from the Algerian Pre-Sahara, which exhibits an unusually high concentration of tricyclene.[5][6]

Table 2: Quantitative Presence of Tricyclene in Various Essential Oils

Plant Source	Plant Part	Percentage of Tricyclene (%)	Reference(s)
Salvia aegyptiaca L.	Aerial parts	22.9	[5][6]
Pinus nigra	Cones	0.05 - 0.16	[7]
Pinus brutia	Cones	0.02	[7]
Pinus sylvestris	Cones	0.04	[7]
Pinus halepensis	Cones	0.08	[7]
Abies procera	Leaves	0.1	[8]
Thymus serpyllum	Not specified	0.1	[9]
Picea abies (Norway Spruce)	Annual shoots and branches	0.00 - 1.27	[10]

Isolation and Purification of Tricyclene

The isolation of tricyclene from essential oils is a multi-step process that begins with the extraction of the essential oil from the plant material, followed by purification techniques to isolate the target compound.

Workflow for Tricyclene Isolation

The overall workflow for the isolation and purification of tricyclene from a plant source, such as Salvia aegyptiaca, is depicted in the following diagram.

References

• 1. Tricyclene | C10H16 | CID 79035 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. TRICYCLENE CAS#: 508-32-7 [m.chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. CAS Common Chemistry [commonchemistry.cas.org]
• 5. num.univ-msila.dz [num.univ-msila.dz]
• 6. 508-32-7 CAS MSDS (TRICYCLENE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 7. Yields and Constituents of Essential Oil from Cones of Pinaceae spp. Natively Grown in Turkey - PMC [pmc.ncbi.nlm.nih.gov]
• 8. essencejournal.com [essencejournal.com]
• 9. benchchem.com [benchchem.com]
• 10. Volatile Compounds in Norway Spruce (Picea abies) Significantly Vary with Season - PMC [pmc.ncbi.nlm.nih.gov]

Biosynthesis of Tricyclene in Coniferous Plants: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Tricyclene is a tricyclic monoterpene, a class of C10 isoprenoid compounds, commonly found in the essential oils and oleoresin of coniferous plants.[1] As a key component of the plant's defense mechanism against herbivores and pathogens, its biosynthesis is a subject of significant interest.[2] This document provides an in-depth technical overview of the tricyclene biosynthetic pathway in conifers, detailing the enzymatic processes, regulatory mechanisms, and relevant experimental methodologies. The information presented is intended to serve as a core resource for researchers in natural product synthesis, plant biochemistry, and drug development.

General Terpenoid Biosynthesis in Plants

All terpenoids, including tricyclene, originate from the universal five-carbon (C5) precursors, isopentenyl diphosphate (IPP) and its isomer, dimethylallyl diphosphate (DMAPP).[3] In plants, two distinct pathways produce these precursors: the mevalonate (MVA) pathway, which is active in the cytosol, and the 2-C-methyl-D-erythritol-4-phosphate (MEP) pathway, which operates within the plastids. The biosynthesis of monoterpenes in conifers primarily utilizes the MEP pathway located in the plastids.

These C5 units are subsequently condensed in a head-to-tail fashion by prenyltransferase enzymes. For monoterpene biosynthesis, a geranyl diphosphate synthase (GPPS) catalyzes the condensation of one molecule of DMAPP and one molecule of IPP to form the C10 precursor, geranyl diphosphate (GPP).[3] This acyclic diphosphate ester is the direct substrate for all monoterpene synthases.

The Core Reaction: GPP to Tricyclene

The formation of the complex tricyclic skeleton of tricyclene from the linear GPP molecule is a remarkable enzymatic feat catalyzed by a specific class of terpene synthase (TPS).

Enzyme: Tricyclene Synthase (EC 4.2.3.105)[4] Substrate: Geranyl Diphosphate (GPP) Cofactor: Divalent metal ion, typically Mg²⁺ or Mn²⁺

The reaction is initiated by the metal ion-assisted ionization of the diphosphate group from GPP, generating a transient geranyl carbocation. This is followed by a series of intricate intramolecular cyclizations and rearrangements. The generally accepted mechanism involves:

• Ionization: The diphosphate moiety of GPP is eliminated to form a geranyl cation.

• Isomerization: The geranyl cation isomerizes to a linalyl diphosphate (LPP) intermediate, which allows for rotation around the C2-C3 bond.[5]

• Cyclization Cascade: The subsequent ionization of LPP initiates a cyclization cascade, leading to the formation of the α-terpinyl cation.[6]

• Final Rearrangement: A final intramolecular rearrangement and proton elimination from the α-terpinyl cation intermediate yields the stable tricyclic structure of tricyclene.

It is crucial to note that many terpene synthases are multiproduct enzymes. A tricyclene synthase from Solanum lycopersicum (tomato), for example, has been shown to produce a mixture of tricyclene, camphene, beta-myrcene, and limonene.[4] This product promiscuity is a common feature of the TPS family and is dictated by the precise architecture of the enzyme's active site, which guides the folding of the substrate and stabilizes specific carbocation intermediates.

Regulation of Tricyclene Biosynthesis in Conifers

In coniferous species, the production of terpenoids, including tricyclene, is a central component of their oleoresin-based defense systems.[2] This system is both constitutive (always present) and inducible. The synthesis of monoterpenes is significantly upregulated in response to biotic stresses such as attacks by bark beetles and fungal pathogens.[2]

This induced defense response is controlled at the genetic level. Environmental triggers lead to complex signaling cascades within the plant, culminating in the increased transcription of relevant genes, particularly those encoding terpene synthases.[7] Studies in various pine species have shown that the expression levels of monoterpene synthase genes are elevated upon infestation, correlating with an increased production of defensive terpenes.[7]

Diagram 1: Regulatory pathway of induced tricyclene biosynthesis in conifers.

Quantitative Data

Quantitative analysis is essential for understanding the efficiency of biosynthetic pathways and for metabolic engineering efforts. The following table summarizes data from a study on the heterologous production of tricyclene in E. coli, demonstrating the impact of gene copy number and culture conditions on final product titer.

Table 1: Heterologous Production of Tricyclene in E. coli [1]

Strain / Condition	Tricyclene Synthase (TS) Gene Copy Number	Induction Temp. (°C)	Final Tricyclene Titer (mg/L)
ZMJ01	1	30	0.060
ZMJ01	1	25	0.060
ZMJ01	1	37	Not Detected
ZMJ02	2	30	0.103
ZMJ02 (Optimized)	2 (Truncated TS)	30	47.671

Data sourced from a study using a Nicotiana sylvestris tricyclene synthase expressed in E. coli.[1] The significant increase in titer with a truncated synthase highlights the importance of protein engineering to optimize enzyme solubility and activity in heterologous systems.

Experimental Protocols

Protocol: Heterologous Expression and Functional Characterization of a Tricyclene Synthase

This protocol outlines the general workflow for identifying and characterizing a candidate tricyclene synthase gene from conifer tissue.

Objective: To express a candidate terpene synthase (TPS) in a microbial host and analyze its enzymatic products.

Materials:

• Conifer tissue (e.g., young needles)

• RNA extraction kit

• cDNA synthesis kit

• PCR reagents and primers designed for a candidate TPS gene

• Expression vector (e.g., pET series for E. coli)

• Chemically competent E. coli expression strain (e.g., BL21(DE3))

• LB medium and appropriate antibiotics

• Isopropyl β-D-1-thiogalactopyranoside (IPTG)

• Lysis buffer, Ni-NTA affinity chromatography column (for His-tagged proteins)

• Enzyme assay buffer (e.g., 50 mM HEPES, pH 7.2, 10 mM MgCl₂, 10% glycerol)

• Geranyl diphosphate (GPP) substrate

• Organic solvent for extraction (e.g., hexane or ethyl acetate)

• Gas Chromatography-Mass Spectrometry (GC-MS) equipment

Procedure:

• Gene Cloning: a. Extract total RNA from conifer tissue and synthesize first-strand cDNA. b. Amplify the full-length coding sequence of the candidate TPS gene using PCR. c. Clone the PCR product into an expression vector. d. Transform the ligation product into E. coli for plasmid propagation and sequence verification.

• Protein Expression: a. Transform the verified expression plasmid into an E. coli expression strain. b. Grow a culture at 37°C to an OD₆₀₀ of 0.6-0.8. c. Induce protein expression by adding IPTG (e.g., to a final concentration of 0.5 mM). d. Reduce the temperature (e.g., to 18-25°C) and continue incubation for 12-18 hours to improve protein solubility.[1][8]

• Protein Purification (Optional but Recommended): a. Harvest cells by centrifugation and resuspend in lysis buffer. b. Lyse cells via sonication and clarify the lysate by centrifugation. c. Purify the target protein from the supernatant using Ni-NTA affinity chromatography (if His-tagged).

• Enzyme Assay: a. In a glass vial, combine the purified enzyme (or cell-free extract) with assay buffer. b. Initiate the reaction by adding GPP (e.g., to a final concentration of 50-100 µM). c. Overlay the reaction with an organic solvent (e.g., 500 µL of hexane) to trap volatile products. d. Incubate at 30°C for 1-2 hours.

• Product Analysis: a. Stop the reaction and vortex thoroughly to extract products into the organic layer. b. Separate the organic layer and analyze it using GC-MS. c. Identify the products by comparing their mass spectra and retention times to those of authentic standards (e.g., tricyclene, camphene, pinene).

Protocol: GC-MS Analysis of Terpene Products

Objective: To separate, identify, and quantify volatile terpenes from an enzyme assay or plant extract.

Procedure:

• Sample Preparation: The organic solvent layer from the enzyme assay is used directly. For plant tissue, an essential oil extraction (e.g., hydrodistillation) or solvent extraction is performed, followed by dilution in a suitable solvent like ethyl acetate.[9] An internal standard (e.g., n-tridecane) can be added for quantification.

• Injection: 1 µL of the sample is injected into the GC-MS system.

• Gas Chromatography:

  • Column: A non-polar or semi-polar capillary column (e.g., DB-5ms, HP-5) is typically used.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

  • Temperature Program: A typical program starts at a low temperature (e.g., 40-50°C), holds for a few minutes, then ramps at a controlled rate (e.g., 5-10°C/min) to a final temperature of 240-280°C.[10]

• Mass Spectrometry:

  • Ionization: Electron Impact (EI) at 70 eV.

  • Scan Mode: Full scan mode (e.g., m/z 40-350) is used for identification by comparing spectra to libraries (e.g., NIST).

  • Selected Ion Monitoring (SIM): For higher sensitivity and accurate quantification of specific target compounds, SIM mode can be used.[9]

• Data Analysis:

  • Identification: Compounds are identified by matching their retention time and mass spectrum with those of authentic standards or by comparison with spectral libraries.

  • Quantification: The peak area of each compound is integrated and can be quantified by creating a calibration curve with known concentrations of standards.

Visualizations of Key Processes

Diagram 2: Core biosynthetic pathway from MEP precursors to Tricyclene.

Diagram 3: Experimental workflow for TPS gene characterization.

References

• 1. mdpi.com [mdpi.com]
• 2. cDNA isolation, functional expression, and characterization of (+)-alpha-pinene synthase and (-)-alpha-pinene synthase from loblolly pine (Pinus taeda): stereocontrol in pinene biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Monoterpene Synthase Genes and Monoterpene Profiles in Pinus nigra subsp. laricio - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Tricyclene synthase - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. Rational engineering of Escherichia coli strain for stable and enhanced biosynthesis of pinene - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A Validated GC‐MS Method for Major Terpenes Quantification in Hydrodistilled Cannabis sativa Essential oil - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to Tricyclene Synthase Gene Identification and Characterization

Introduction

Tricyclene synthase (EC 4.2.3.105) is a key enzyme in the biosynthesis of terpenoids, catalyzing the conversion of geranyl diphosphate (GPP) into the tricyclic monoterpene, tricyclene.[1] This enzyme is part of the larger family of terpene synthases (TPS), which are responsible for the vast diversity of terpene structures found in nature.[2][3] Terpenoids play crucial roles in plant defense, pollinator attraction, and serve as precursors for valuable pharmaceuticals, fragrances, and biofuels.[2][4] For instance, the tricyclic monoterpene tricyclene holds potential for medicinal and fuel applications.[4]

This guide provides a comprehensive overview of the methodologies used to identify and characterize tricyclene synthase genes, offering detailed experimental protocols, data presentation standards, and visual workflows to aid researchers in this field. The enzyme from tomato (Solanum lycopersicum), for example, produces a mixture of tricyclene, camphene, β-myrcene, and limonene.[1][5]

Gene Identification: A Bioinformatic Approach

The identification of putative tricyclene synthase genes is primarily accomplished through bioinformatic analysis of genomic and proteomic databases. The general strategy involves searching for conserved domains and sequence homology to known terpene synthases.

Experimental Protocol: Bioinformatic Identification of TPS Genes

• Database Selection: Choose a relevant protein or nucleotide database for the organism of interest (e.g., NCBI, UniProt, Phytozome).

• Domain-Based Search:

  • Utilize the Hidden Markov Model (HMM) profiles of conserved TPS domains to search the selected database. The two primary domains are:

    • N-terminal domain: PF01397 (Terpene synthase family, N-terminal)

    • C-terminal domain: PF03936 (Terpene synthase family, metal binding)[6]

  • The C-terminal domain contains the highly conserved aspartate-rich DDxxD motif, which is crucial for the binding of a divalent metal ion cofactor (typically Mg²⁺ or Mn²⁺) required for catalysis.[6][7]

• Homology-Based Search:

  • Perform a BLASTP (Protein-BLAST) or TBLASTN (Translated BLAST) search using the amino acid sequences of characterized tricyclene synthases (e.g., Solanum lycopersicum TPS3, UniProt ID: G1JUH1) as queries.[8]

• Sequence Filtering and Analysis:

  • Remove redundant and incomplete sequences from the search results.

  • Analyze the remaining candidate sequences for the presence of conserved motifs characteristic of monoterpene synthases, such as the RRX₈W motif, in addition to the DDxxD motif.[3][6]

  • Predict subcellular localization using tools like TargetP or ChloroP to identify potential chloroplast transit peptides, as monoterpene biosynthesis typically occurs in plastids.[3][8]

• Phylogenetic Analysis:

  • Align the candidate protein sequences with known TPS sequences from different subfamilies (TPS-a through TPS-h) using software like ClustalW or MAFFT.[3][6]

  • Construct a phylogenetic tree (e.g., using Neighbor-Joining or Maximum Likelihood methods) to classify the identified genes into the correct TPS subfamily. Tricyclene synthases are typically found within the angiosperm-specific TPS-b and TPS-g clades.[2][6]

Workflow for Tricyclene Synthase Gene Identification

Bioinformatic workflow for identifying putative tricyclene synthase genes.

Gene Characterization: From Expression to Function

Once candidate genes are identified, their function must be validated through expression analysis and biochemical characterization of the encoded enzyme.

Experimental Protocol: Gene Expression Analysis (RT-qPCR)

This protocol determines the expression levels of candidate genes in different tissues or under various conditions.

• RNA Extraction:

  • Isolate total RNA from the plant tissues of interest (e.g., leaves, stems, flowers, roots) using a commercial kit or a TRIzol-based method.[2][9]

  • Assess RNA quality and quantity using a spectrophotometer (e.g., NanoDrop) and gel electrophoresis.

• cDNA Synthesis:

  • Synthesize first-strand cDNA from the total RNA using a reverse transcriptase enzyme and oligo(dT) or random primers.

• Primer Design:

  • Design gene-specific primers for each candidate TPS gene. Primers should be 18-24 bp long, have a GC content of 40-60%, and produce an amplicon of 100-200 bp.

• Quantitative PCR (qPCR):

  • Prepare a reaction mix containing cDNA template, gene-specific primers, and a SYBR Green master mix.

  • Perform the qPCR reaction in a real-time PCR thermal cycler.

  • Include a no-template control to check for contamination and a reference gene (e.g., actin or ubiquitin) for normalization.

• Data Analysis:

  • Calculate the relative gene expression levels using the ΔΔCt method.

  • Correlate expression patterns with the presence of tricyclene or other monoterpenes in the respective tissues.[2][6]

Experimental Protocol: Functional Characterization in E. coli

This protocol involves expressing the candidate gene in a microbial host to produce the enzyme and assay its activity.

• Gene Cloning:

  • Amplify the full-length coding sequence (CDS) of the candidate gene via PCR. If the gene has a predicted chloroplast transit peptide, it may be necessary to clone a truncated version lacking this N-terminal sequence to improve soluble protein expression.[4][8]

  • Ligate the PCR product into a suitable E. coli expression vector (e.g., pET series or pGEX series).[4]

• Heterologous Expression:

  • Transform the expression construct into a suitable E. coli strain, such as BL21(DE3).[4]

  • Grow the bacterial culture to a mid-log phase (OD₆₀₀ ≈ 0.6-0.8).

  • Induce protein expression by adding Isopropyl β-D-1-thiogalactopyranoside (IPTG). Optimal induction temperature and time should be determined empirically; lower temperatures (e.g., 18-30°C) often improve protein solubility.[4]

• Enzyme Assay:

  • Harvest the bacterial cells by centrifugation and lyse them via sonication or chemical methods.

  • Prepare a cell-free extract by centrifuging the lysate to remove cell debris.

  • Set up the enzyme reaction in a glass vial containing assay buffer, the cell-free extract, the substrate geranyl diphosphate (GPP), and a divalent metal cofactor (MgCl₂ or MnCl₂).

  • Overlay the aqueous reaction with an organic solvent (e.g., hexane or dodecane) to capture the volatile terpene products.

  • Incubate the reaction at an optimal temperature (e.g., 30°C) for a defined period (e.g., 1-2 hours).

• Product Analysis (GC-MS):

  • Separate the organic layer containing the reaction products.

  • Analyze the sample using a Gas Chromatography-Mass Spectrometry (GC-MS) system.[4]

  • Identify the products by comparing their retention times and mass spectra to those of authentic standards (e.g., tricyclene, camphene, limonene).[4]

  • Quantify the products using a calibration curve generated from the standards.

Workflow for Tricyclene Synthase Functional Characterization

Experimental workflow for the functional characterization of a candidate gene.

Biosynthesis and Data Presentation

Tricyclene is synthesized from the universal C5 precursors, isopentenyl diphosphate (IPP) and dimethylallyl diphosphate (DMAPP). In plants, these precursors are typically generated via the methylerythritol 4-phosphate (MEP) pathway within plastids.

Tricyclene Biosynthetic Pathway

The biosynthesis of tricyclene involves the sequential action of two key enzymes following the formation of IPP and DMAPP.

• Geranyl Diphosphate Synthase (GPPS): This enzyme catalyzes the condensation of one molecule of IPP and one molecule of DMAPP to form the C10 intermediate, geranyl diphosphate (GPP).

• Tricyclene Synthase (TS): This enzyme then converts GPP into tricyclene through a complex cyclization reaction, releasing diphosphate.[1][8]

References

• 1. Tricyclene synthase - Wikipedia [en.wikipedia.org]
• 2. The Tomato Terpene Synthase Gene Family - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Identification and characterization of terpene synthase genes accounting for volatile terpene emissions in flowers of Freesia x hybrida - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. chemwhat.com [chemwhat.com]
• 6. Genome-Wide Identification and Expression Analysis of Terpene Synthase Genes in Cymbidium faberi - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Structure of trichodiene synthase from Fusarium sporotrichioides provides mechanistic inferences on the terpene cyclization cascade - PMC [pmc.ncbi.nlm.nih.gov]
• 8. uniprot.org [uniprot.org]
• 9. Genomic characterization of the complete terpene synthase gene family from Cannabis sativa - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Potential Antioxidant and Antimicrobial Properties of Tricyclene

For Researchers, Scientists, and Drug Development Professionals

Introduction to Tricyclene

Tricyclene is a bicyclic monoterpene with the chemical formula C₁₀H₁₆. It is a volatile organic compound found as a minor constituent in various essential oils obtained from a wide range of plants. While often overshadowed by more abundant terpenes like α-pinene and camphene, its presence in these biologically active oils suggests it may contribute to their overall therapeutic effects. This guide explores the potential antioxidant and antimicrobial properties of Tricyclene, drawing inferences from studies on related compounds and essential oils.

Potential Antioxidant Properties of Tricyclene

Direct studies quantifying the antioxidant activity of pure Tricyclene, such as its IC50 value in DPPH or ABTS assays, are not prominently available. However, Tricyclene is a component of numerous essential oils that have demonstrated significant antioxidant properties. Terpenoids, in general, are recognized for their antioxidant capabilities, which can be attributed to several mechanisms.

General Antioxidant Mechanisms of Monoterpenes

Monoterpenes, including bicyclic structures like Tricyclene, may exert antioxidant effects through various mechanisms:

• Direct Radical Scavenging: They can donate a hydrogen atom or an electron to free radicals, thereby neutralizing them and terminating the radical chain reactions that lead to oxidative stress.

• Upregulation of Antioxidant Enzymes: Monoterpenes have been shown to enhance the activity of endogenous antioxidant enzymes such as superoxide dismutase (SOD), catalase (CAT), and glutathione peroxidase (GPx).[1][2]

• Modulation of Signaling Pathways: Some monoterpenes can influence cellular signaling pathways involved in the oxidative stress response, such as the Nrf2-Keap1 pathway, which plays a crucial role in regulating the expression of antioxidant proteins.

dot

Figure 1: Generalized signaling pathway for monoterpene-induced antioxidant response.

Experimental Protocols for Antioxidant Activity Assessment

This assay measures the ability of an antioxidant to donate a hydrogen atom or electron to the stable DPPH radical.

Protocol:

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol. The solution should have a deep violet color.

• Sample Preparation: Prepare various concentrations of the test compound (e.g., Tricyclene) in methanol.

• Reaction: Mix a fixed volume of the DPPH solution with varying concentrations of the sample. A common ratio is 1:1 (v/v).

• Incubation: Incubate the mixture in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance of the solution at 517 nm using a spectrophotometer. A decrease in absorbance indicates radical scavenging activity.

• Calculation: The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [(A_control - A_sample) / A_control] x 100 Where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the sample with the DPPH solution.

• IC50 Value: The IC50 value (the concentration of the sample required to scavenge 50% of the DPPH radicals) is determined by plotting the percentage of inhibition against the sample concentration.[3][4][5]

dot

Figure 2: Experimental workflow for the DPPH radical scavenging assay.

This assay is based on the ability of antioxidants to scavenge the pre-formed ABTS radical cation (ABTS•+).

Protocol:

• Preparation of ABTS•+ Solution: Prepare a 7 mM aqueous solution of ABTS and a 2.45 mM aqueous solution of potassium persulfate. Mix the two solutions in equal volumes and allow them to react in the dark at room temperature for 12-16 hours to generate the ABTS•+ radical cation.

• Dilution of ABTS•+ Solution: Before use, dilute the ABTS•+ solution with ethanol or a phosphate buffer to an absorbance of 0.70 ± 0.02 at 734 nm.

• Sample Preparation: Prepare various concentrations of the test compound in a suitable solvent.

• Reaction: Add a small volume of the sample to a fixed volume of the diluted ABTS•+ solution.

• Measurement: After a set incubation time (e.g., 6 minutes), measure the absorbance at 734 nm.

• Calculation: Calculate the percentage of inhibition as in the DPPH assay.

• IC50 Value: Determine the IC50 value from the dose-response curve.[3][6]

dot

Figure 3: Experimental workflow for the ABTS radical cation scavenging assay.

Potential Antimicrobial Properties of Tricyclene

Similar to its antioxidant properties, the antimicrobial activity of isolated Tricyclene has not been extensively documented. However, it is present in essential oils that exhibit broad-spectrum antimicrobial effects.[7][8][9][10]

General Antimicrobial Mechanisms of Monoterpenes

The antimicrobial action of monoterpenes is often attributed to their ability to interact with and disrupt the microbial cell membrane.[11][12][13] Key mechanisms include:

• Membrane Disruption: Due to their lipophilic nature, monoterpenes can partition into the lipid bilayer of microbial cell membranes, increasing their fluidity and permeability. This can lead to the leakage of essential intracellular components and ultimately cell death.[12][13]

• Inhibition of Cellular Respiration: Some monoterpenes can interfere with the electron transport chain and oxidative phosphorylation, thereby inhibiting cellular respiration and ATP synthesis.

• Enzyme Inhibition: Monoterpenes may inhibit the activity of various microbial enzymes that are essential for metabolism and growth.

Experimental Protocols for Antimicrobial Activity Assessment

This method determines the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.[14][15]

Protocol:

• Preparation of Inoculum: Prepare a standardized suspension of the test microorganism (e.g., bacteria or fungi) in a suitable broth, typically adjusted to a 0.5 McFarland standard.

• Serial Dilutions: Prepare a series of twofold dilutions of the test compound (Tricyclene) in a 96-well microtiter plate containing broth.

• Inoculation: Add a standardized volume of the microbial inoculum to each well.

• Controls: Include a positive control (broth with inoculum, no test compound) and a negative control (broth only).

• Incubation: Incubate the plate at an appropriate temperature (e.g., 37°C for most bacteria) for 18-24 hours.

• Determination of MIC: The MIC is the lowest concentration of the test compound at which no visible growth (turbidity) is observed.[14][15]

dot

Figure 4: Experimental workflow for the broth microdilution (MIC) assay.

This method qualitatively assesses the antimicrobial activity of a substance by measuring the zone of growth inhibition around a disc impregnated with the test compound.[16][17][18]

Protocol:

• Preparation of Agar Plates: Prepare agar plates (e.g., Mueller-Hinton agar for bacteria) and allow them to solidify.

• Inoculation: Evenly spread a standardized microbial suspension over the entire surface of the agar plate to create a lawn.

• Disc Application: Impregnate sterile paper discs with a known concentration of the test compound (Tricyclene) and place them on the surface of the inoculated agar.

• Controls: Use a disc with the solvent as a negative control and a disc with a known antibiotic as a positive control.

• Incubation: Incubate the plates under appropriate conditions.

• Measurement: After incubation, measure the diameter of the clear zone of no growth around each disc in millimeters. A larger zone of inhibition indicates greater antimicrobial activity.[16][17][18]

dot

Figure 5: Experimental workflow for the agar disc diffusion (Zone of Inhibition) assay.

Quantitative Data from Essential Oils Containing Tricyclene

While specific data for Tricyclene is unavailable, the following table summarizes the antimicrobial activity of an essential oil where Tricyclene was identified as a minor component. It is important to note that the observed activity is likely due to the synergistic effects of all components.

Table 1: Antimicrobial Activity of an Essential Oil Blend Containing Tricyclene [7][8]

Essential Oil Blend	Tricyclene Content (%)	Test Organism	MIC (µg/mL)
Pinus nigra & Thymus serpyllum	0.1	Enterococcus faecalis	Synergistic Effect
Staphylococcus epidermidis	Synergistic Effect

Note: The study demonstrated a synergistic antimicrobial effect of the essential oil blend, but did not isolate the activity of Tricyclene.

Conclusion and Future Directions

Tricyclene, as a bicyclic monoterpene, is theoretically expected to possess antioxidant and antimicrobial properties. However, a significant gap exists in the scientific literature regarding the specific biological activities of this compound in its pure form. The data available from essential oils containing Tricyclene are suggestive but not conclusive of its individual contribution.

Future research should focus on isolating or synthesizing pure Tricyclene and evaluating its antioxidant and antimicrobial efficacy using the standardized protocols outlined in this guide. Such studies would provide the much-needed quantitative data (IC50, MIC, zone of inhibition) and allow for a deeper understanding of its potential mechanisms of action and its viability as a novel therapeutic agent. This would be of great interest to researchers in natural product chemistry, pharmacology, and drug development.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. biointerfaceresearch.com [biointerfaceresearch.com]
• 4. pnrjournal.com [pnrjournal.com]
• 5. 2024.sci-hub.st [2024.sci-hub.st]
• 6. In Vitro Antioxidant and Antifungal Activities of Four Essential Oils and Their Major Compounds against Post-Harvest Fungi Associated with Chickpea in Storage [mdpi.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. tandfonline.com [tandfonline.com]
• 12. Mechanisms of Antibacterial Action of Three Monoterpenes - PMC [pmc.ncbi.nlm.nih.gov]
• 13. journals.asm.org [journals.asm.org]
• 14. Methods for Determination of Antimicrobial Activity of Essential Oils In Vitro—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 15. preprints.org [preprints.org]
• 16. envirobiotechjournals.com [envirobiotechjournals.com]
• 17. Rapid Screening of Essential Oils as Substances Which Enhance Antibiotic Activity Using a Modified Well Diffusion Method - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]

Potential Therapeutic Applications of Tricyclene: A Technical Guide

Disclaimer: Initial research indicates a potential ambiguity in the term "Tricyclene." The search results predominantly point to "Ortho Tri-Cyclen®" and "Tri-Cyclen® Lo," which are brand names for a combination oral contraceptive containing ethinyl estradiol and norgestimate. Information regarding "tricyclene" as a standalone monoterpene with therapeutic applications is scarce in the current scientific literature. This guide will primarily focus on the well-documented therapeutic applications of the combination product, which is likely the subject of interest.

Introduction

Tricyclene is a tricyclic monoterpene found in various plant essential oils.[1] While there is emerging research into the biosynthesis of tricyclene in microorganisms for potential fuel and medicinal applications, there is a notable lack of preclinical or clinical data supporting its use as a standalone therapeutic agent in humans.[2]

Conversely, Ortho Tri-Cyclen® is a widely recognized combination oral contraceptive that has been extensively studied and approved for therapeutic use.[3][4] This guide provides a comprehensive overview of the established therapeutic applications, mechanism of action, and clinical data related to this combination product.

Therapeutic Indications

Ortho Tri-Cyclen® and its lower-dose formulation, Ortho Tri-Cyclen® Lo, are indicated for the following:

• Oral Contraception: For the prevention of pregnancy in women who elect to use oral contraceptives as a method of contraception.[3][4][5]

• Treatment of Moderate Acne Vulgaris: For females at least 15 years of age who have no known contraindications to oral contraceptive therapy, have achieved menarche, and desire an oral contraceptive for birth control.[3][4]

Mechanism of Action

The therapeutic effects of Ortho Tri-Cyclen® are primarily attributed to the synergistic actions of its two components: ethinyl estradiol (a synthetic estrogen) and norgestimate (a synthetic progestin).

Contraceptive Action

The primary mechanism of action for contraception is the suppression of ovulation.[5][6][7] This is achieved through the negative feedback inhibition of gonadotropin-releasing hormone (GnRH) from the hypothalamus, which in turn suppresses the release of follicle-stimulating hormone (FSH) and luteinizing hormone (LH) from the pituitary gland.

Other mechanisms that contribute to its contraceptive efficacy include:

• Thickening of the cervical mucus: This impedes sperm penetration into the uterus.[5][6][7]

• Alteration of the endometrium: These changes reduce the likelihood of implantation of a fertilized egg.[5][6][7]

Contraceptive Mechanism of Ortho Tri-Cyclen®.

Action in Acne Vulgaris

Acne is an androgen-dependent condition. The combination of ethinyl estradiol and norgestimate in Ortho Tri-Cyclen® helps to:

• Increase Sex Hormone-Binding Globulin (SHBG): Ethinyl estradiol stimulates the liver to produce more SHBG.[3]

• Decrease Free Testosterone: SHBG binds to testosterone, thereby reducing the amount of free, biologically active testosterone in circulation.[3] This leads to a reduction in sebum production, a key factor in the pathogenesis of acne.

Mechanism of Ortho Tri-Cyclen® in Acne.

Clinical Efficacy Data

The efficacy of Ortho Tri-Cyclen® has been evaluated in numerous clinical trials.

Contraception

The Pearl Index is a common measure of contraceptive effectiveness, representing the number of unintended pregnancies per 100 woman-years of use.

Product	Pearl Index (Typical Use)	Reference
Ortho Tri-Cyclen®	1.11 - 1.21	[8][9]
Ortho Tri-Cyclen® Lo	1.8 - 2.36	[10][11]

Acne Vulgaris

In two multicenter, double-blind, placebo-controlled clinical trials, Ortho Tri-Cyclen® demonstrated a statistically significant improvement in all primary efficacy measures for the treatment of moderate acne.[8]

Efficacy Measure	Ortho Tri-Cyclen®	Placebo
Inflammatory Lesion Count	Statistically significant reduction	Less reduction
Total Lesion Count	Statistically significant reduction	Less reduction
Investigator's Global Assessment	Statistically significant improvement	Less improvement

Experimental Protocols

Detailed experimental protocols for the pivotal clinical trials of Ortho Tri-Cyclen® are proprietary to the manufacturer. However, the general methodology for assessing the efficacy of oral contraceptives in clinical trials is standardized.

Contraceptive Efficacy Trial Workflow

General Workflow for Contraceptive Clinical Trials.

Pharmacokinetics

Parameter	Norgestimate (NGM) Metabolites (Norelgestromin & Norgestrel)	Ethinyl Estradiol (EE)	Reference
Absorption	Rapidly absorbed and metabolized.	Rapidly absorbed.	[5][6]
Time to Peak Concentration	~2 hours	~2 hours	[5][6]
Metabolism	Extensive first-pass metabolism to active metabolites.	Extensively metabolized.	[5][9]
Elimination Half-life	Varies for metabolites (17-deacetyl norgestimate: ~6-14 hours).	~6-14 hours.	[9]
Excretion	Renal and fecal pathways.	Renal and fecal pathways.	[9]

Safety Profile

The use of Ortho Tri-Cyclen® is associated with a range of potential adverse effects, similar to other combination oral contraceptives.

Common Adverse Reactions (≥1%):

• Headache

• Metrorrhagia (irregular bleeding)

• Nausea/vomiting

• Breast pain/tenderness

• Mood disorders

• Weight gain

Serious Adverse Reactions:

• Thromboembolic disorders (e.g., deep vein thrombosis, pulmonary embolism)

• Myocardial infarction

• Stroke

• Hypertension

• Liver neoplasia

A comprehensive list of contraindications and warnings is available in the prescribing information.[3][5]

Conclusion

While "tricyclene" as a monoterpene does not have established therapeutic applications based on current literature, the brand name "Ortho Tri-Cyclen®" refers to a well-established combination oral contraceptive with proven efficacy in pregnancy prevention and the treatment of moderate acne vulgaris. Its mechanism of action is multifactorial, involving the suppression of ovulation, changes in cervical mucus and the endometrium, and modulation of androgen levels. The clinical data supporting its use are robust, though it is associated with potential risks and side effects that require careful consideration by healthcare professionals and patients. Future research may elucidate potential therapeutic roles for the monoterpene tricyclene, but for now, the therapeutic landscape is dominated by the combination hormonal product.

References

• 1. Tricyclene | C10H16 | CID 79035 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. The Biosynthesis of the Monoterpene Tricyclene in E. coli through the Appropriate Truncation of Plant Transit Peptides [mdpi.com]
• 3. Ortho Tri-Cyclen: Package Insert / Prescribing Info / MOA [drugs.com]
• 4. Ortho Tri Cyclen Uses, Dosage & Side Effects - Drugs.com [drugs.com]
• 5. ORTHO TRI-CYCLEN® TABLETS ORTHO-CYCLEN® TABLETS (norgestimate/ethinyl estradiol) [dailymed.nlm.nih.gov]
• 6. Ortho Tri-Cyclen Lo (Norgestimate, Ethinyl Estradiol): Side Effects, Uses, Dosage, Interactions, Warnings [rxlist.com]
• 7. healthaid.lemonaidhealth.com [healthaid.lemonaidhealth.com]
• 8. pdf.hres.ca [pdf.hres.ca]
• 9. accessdata.fda.gov [accessdata.fda.gov]
• 10. accessdata.fda.gov [accessdata.fda.gov]
• 11. Articles [globalrx.com]

Spectroscopic Profile of Tricyclene: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for tricyclene, a tricyclic monoterpene. The document details its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, along with detailed experimental protocols for acquiring these spectra. This information is critical for the identification, characterization, and quality control of tricyclene in research and drug development settings.

Spectroscopic Data Summary

The following tables summarize the key quantitative data from ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry analyses of tricyclene.

Table 1: ¹H NMR Spectroscopic Data for Tricyclene (CDCl₃)

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Assignment
1.15	s	-	CH
1.01	s	-	CH
0.94	s	-	CH₃
0.86	s	-	CH₃
0.83	s	-	CH₃

Table 2: ¹³C NMR Spectroscopic Data for Tricyclene (CDCl₃)

Chemical Shift (δ) ppm	Assignment
41.5	C
34.0	CH₂
32.7	CH
26.5	CH₂
23.9	C
13.9	CH
12.0	CH₃
11.2	CH₃
10.8	CH₃

Table 3: Infrared (IR) Spectroscopy Peak Table for Tricyclene

Wavenumber (cm⁻¹)	Intensity	Assignment
2950-2850	Strong	C-H stretch (alkane)
1470-1450	Medium	C-H bend (alkane)
1370-1350	Medium	C-H rock (alkane)
~800	Medium-Weak	C-H out-of-plane bend

Table 4: Mass Spectrometry (MS) Fragmentation Pattern for Tricyclene

Mass-to-Charge Ratio (m/z)	Relative Intensity (%)	Possible Fragment
136	15	[M]⁺ (Molecular Ion)
121	30	[M-CH₃]⁺
93	100	[C₇H₉]⁺
91	55	[C₇H₇]⁺
79	35	[C₆H₇]⁺
77	25	[C₆H₅]⁺

Experimental Protocols

Detailed methodologies for the acquisition of the spectroscopic data are provided below. These protocols are tailored for a solid, volatile compound like tricyclene.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1.1. ¹H and ¹³C NMR Sample Preparation

• Weigh approximately 5-10 mg of solid tricyclene for ¹H NMR or 20-50 mg for ¹³C NMR into a clean, dry vial.

• Add approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

• Gently agitate the vial to ensure complete dissolution of the solid.

• Using a Pasteur pipette with a cotton plug, filter the solution directly into a clean 5 mm NMR tube to remove any particulate matter.

• Cap the NMR tube securely.

1.2. ¹H NMR Data Acquisition

• Insert the prepared NMR tube into the spectrometer's spinner turbine and place it in the magnet.

• Lock the spectrometer on the deuterium signal of the CDCl₃.

• Shim the magnetic field to achieve optimal homogeneity, aiming for a narrow and symmetrical solvent peak.

• Acquire the ¹H NMR spectrum using a standard single-pulse experiment. Typical parameters include:

  • Pulse angle: 30-45°

  • Acquisition time: 2-4 seconds

  • Relaxation delay: 1-5 seconds

  • Number of scans: 8-16

• Process the acquired Free Induction Decay (FID) by applying a Fourier transform, phase correction, and baseline correction.

• Reference the spectrum to the TMS signal at 0.00 ppm.

• Integrate all signals and determine the chemical shifts, multiplicities, and coupling constants.

1.3. ¹³C NMR Data Acquisition

• Following ¹H NMR acquisition, switch the spectrometer to the ¹³C nucleus frequency.

• Acquire the ¹³C NMR spectrum using a proton-decoupled pulse sequence (e.g., zgpg30).

• Typical parameters include:

  • Pulse angle: 30°

  • Acquisition time: 1-2 seconds

  • Relaxation delay: 2 seconds

  • Number of scans: 1024 or more, depending on the sample concentration.

• Process the FID with a Fourier transform, phase correction, and baseline correction.

• Reference the spectrum to the central peak of the CDCl₃ triplet at 77.16 ppm.

Fourier-Transform Infrared (FT-IR) Spectroscopy

2.1. Sample Preparation (Attenuated Total Reflectance - ATR)

• Ensure the ATR crystal (e.g., diamond or zinc selenide) is clean by wiping it with a soft cloth dampened with isopropanol and allowing it to dry completely.

• Place a small amount of solid tricyclene directly onto the center of the ATR crystal.

• Lower the press arm to apply firm and even pressure to the sample, ensuring good contact with the crystal surface.

2.2. Data Acquisition

• Collect a background spectrum of the clean, empty ATR crystal. This will be automatically subtracted from the sample spectrum.

• Acquire the sample spectrum. Typical parameters include:

  • Spectral range: 4000-400 cm⁻¹

  • Resolution: 4 cm⁻¹

  • Number of scans: 16-32

• Process the spectrum by performing a baseline correction and peak picking to identify the wavenumbers of the absorption bands.

Mass Spectrometry (MS)

3.1. Sample Introduction and Ionization (Electron Ionization - EI)

• Introduce a small amount of solid tricyclene into a capillary tube or onto a direct insertion probe.

• Insert the probe into the mass spectrometer's ion source.

• Volatilize the sample by heating the probe.

• Ionize the gaseous tricyclene molecules using a standard electron ionization energy of 70 eV.

3.2. Data Acquisition

• Acquire the mass spectrum over a mass-to-charge ratio (m/z) range of approximately 40-200 amu.

• The mass analyzer (e.g., quadrupole or time-of-flight) separates the resulting ions based on their m/z ratio.

• The detector records the abundance of each ion.

• Identify the molecular ion peak and the major fragment ions. Determine their relative intensities with respect to the base peak (100%).

Mandatory Visualization

The following diagram illustrates the general workflow for the spectroscopic analysis of a chemical compound like tricyclene.

Caption: Workflow for Spectroscopic Analysis of Tricyclene.

The Biological Activity of Tricyclene-Containing Essential Oils: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tricyclene, a tricyclic monoterpene found in a variety of plant essential oils, is a molecule of growing interest within the scientific community. While often present as a minor constituent, certain essential oils feature tricyclene as a more prominent component. This technical guide provides a comprehensive overview of the reported biological activities of essential oils containing tricyclene, with a focus on their antimicrobial, anti-inflammatory, antioxidant, cytotoxic, and insecticidal properties. This document summarizes available quantitative data, details relevant experimental methodologies, and presents visual representations of experimental workflows and relevant biological pathways to facilitate further research and development in this area. It is important to note that while the bioactivities of the composite essential oils are discussed, data specifically elucidating the independent biological effects of isolated tricyclene are limited.

Introduction

Essential oils, complex mixtures of volatile organic compounds, have been utilized for centuries in traditional medicine for their therapeutic properties. Modern scientific investigation has sought to elucidate the specific bioactive constituents responsible for these effects. Tricyclene (1,7,7-trimethyltricyclo[2.2.1.0²,⁶]heptane) is a monoterpene that has been identified in numerous essential oils, including those from coniferous trees like Pinus and Juniperus species. While often found in smaller quantities, some plant chemotypes, such as a specific variety of Salvia aegyptiaca, have been shown to contain significant levels of tricyclene. The biological activities of these essential oils are diverse and are thought to arise from the synergistic or individual actions of their components. This guide aims to collate and present the existing scientific literature on the biological activities of essential oils in which tricyclene is a known constituent.

Chemical Profile of Tricyclene-Containing Essential Oils

The composition of essential oils can vary significantly based on the plant species, geographical location, harvesting time, and extraction method. Gas chromatography-mass spectrometry (GC-MS) is the primary analytical technique used to identify and quantify the individual components of essential oils.

Table 1: Percentage of Tricyclene in Selected Essential Oils

Plant Species	Plant Part	Percentage of Tricyclene (%)	Key Co-constituents (%)	Reference
Salvia aegyptiaca (Algerian chemotype)	Aerial parts	22.9	Limonene (17.5), β-Pinene (7.4)	[1]
Juniperus formosana	Leaves	Not specified, but present	α-Pinene (21.66), 4-Terpineol (11.25), Limonene (11.00)	[2]
Achillea aleppica subsp. aleppica	Aerial parts	Not specified, but present	1,8-Cineole (26.1)	[3]
Pinus nigra	Not specified	0.1	α-Pinene (73.8)	[4]

Biological Activities and Quantitative Data

The biological activities of essential oils are typically evaluated through a variety of in vitro and in vivo assays. While the following data pertains to the essential oils as a whole, it provides a basis for understanding the potential therapeutic applications of tricyclene-containing botanicals.

Antimicrobial Activity

The antimicrobial efficacy of essential oils is often determined by their minimum inhibitory concentration (MIC), the lowest concentration of the oil that prevents visible growth of a microorganism.

Table 2: Antimicrobial Activity of Tricyclene-Containing Essential Oils

Essential Oil	Microorganism	MIC (µg/mL)	Reference
Pinus nigra	Bacillus cereus	250	[4]
Pinus nigra	Bacillus subtilis	1000	[4]
Pinus nigra	Enterococcus faecalis	1000	[4]
Thymus serpyllum (contains 0.1% tricyclene)	Bacillus cereus	1000	[4]
Thymus serpyllum (contains 0.1% tricyclene)	Bacillus subtilis	1000	[4]
Thymus serpyllum (contains 0.1% tricyclene)	Enterococcus faecalis	1000	[4]

Anti-inflammatory Activity

The anti-inflammatory properties of essential oils can be assessed by their ability to inhibit the production of inflammatory mediators such as nitric oxide (NO).

Table 3: Anti-inflammatory Activity of Tricyclene-Containing Essential Oils

Essential Oil/Compound	Assay	Cell Line	IC50 (µg/mL)	Reference
Suaeda aegyptiaca (Hydro-distilled)	COX-1 Inhibition	-	5.50	[5]
Suaeda aegyptiaca (Hydro-distilled)	COX-2 Inhibition	-	2.59	[5]

Note: Specific data on the anti-inflammatory activity of isolated tricyclene is lacking. Studies on "tricyclic" compounds in the context of inflammation often refer to unrelated pharmaceutical drugs like tricyclic antidepressants.

Antioxidant Activity

The antioxidant capacity of essential oils is commonly measured using assays such as the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay.

Table 4: Antioxidant Activity of Tricyclene-Containing Essential Oils

Essential Oil	Assay	IC50 (mg/mL)	Reference
Suaeda aegyptiaca (Hydro-distilled)	DPPH Radical Scavenging	0.358	[5]

Note: While some sources suggest that tricyclene is a constituent of essential oils with antioxidant properties, quantitative data for the antioxidant activity of pure tricyclene is not available in the reviewed literature.

Cytotoxic Activity

The cytotoxic effects of essential oils against cancer cell lines are evaluated by determining the concentration that inhibits 50% of cell growth (IC50).

Table 5: Cytotoxic Activity of Tricyclene-Containing Essential Oils and Related Compounds

Essential Oil/Compound	Cell Line	IC50 (µg/mL)	Reference
Suaeda aegyptiaca (Cold n-hexane extract)	Caco-2 (colorectal carcinoma)	8.11	[5]
Suaeda aegyptiaca (Cold n-hexane extract)	HCT-116 (colorectal carcinoma)	11.18	[5]
Suaeda aegyptiaca (Hot n-hexane extract)	Caco-2 (colorectal carcinoma)	12.42	[5]
Copaene (a tricyclic sesquiterpene)	Human Lymphocytes	>100 (non-cytotoxic at lower concentrations)	[6]

Insecticidal Activity

The insecticidal properties of essential oils are often assessed by determining the lethal dose (LD50) or lethal concentration (LC50) required to kill 50% of a test insect population.

Table 6: Insecticidal Activity of Tricyclene-Containing Essential Oils

Essential Oil	Insect Species	LD50	Reference
Juniperus formosana	Tribolium castaneum (adults)	29.14 µ g/adult	[7]
Juniperus formosana	Liposcelis bostrychophila (adults)	81.50 µg/cm²	[7]

Experimental Protocols

Detailed and standardized experimental protocols are crucial for the accurate assessment of biological activities.

Gas Chromatography-Mass Spectrometry (GC-MS) for Essential Oil Analysis

• Principle: This technique separates volatile compounds based on their boiling points and polarity, followed by detection and identification based on their mass-to-charge ratio.

• Sample Preparation: Essential oils are typically diluted in a suitable solvent (e.g., hexane or ethanol) before injection.

• Instrumentation: A gas chromatograph equipped with a capillary column (e.g., HP-5MS) is coupled to a mass spectrometer.

• Typical GC Conditions:

  • Injector temperature: 250°C

  • Oven temperature program: Initial temperature of 60°C, ramped to 240°C at a rate of 3°C/min.

  • Carrier gas: Helium at a constant flow rate.

• MS Conditions:

  • Ionization mode: Electron Impact (EI) at 70 eV.

  • Mass scan range: 40-500 amu.

• Component Identification: Compounds are identified by comparing their mass spectra and retention indices with those of reference compounds and databases (e.g., NIST, Wiley).

Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC)

• Principle: This method determines the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism in a liquid medium.

• Procedure:

  • Prepare serial twofold dilutions of the essential oil in a suitable broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi) in a 96-well microtiter plate. An emulsifying agent like Tween 80 may be used to solubilize the oil.

  • Inoculate each well with a standardized suspension of the test microorganism.

  • Include positive (microorganism without essential oil) and negative (broth only) controls.

  • Incubate the plates under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

  • The MIC is determined as the lowest concentration of the essential oil at which no visible growth is observed.

DPPH Radical Scavenging Assay for Antioxidant Activity

• Principle: This assay measures the ability of an antioxidant to donate a hydrogen atom or electron to the stable DPPH radical, thus neutralizing it and causing a color change from purple to yellow, which is measured spectrophotometrically.

• Procedure:

  • Prepare various concentrations of the essential oil in a suitable solvent (e.g., methanol or ethanol).

  • Add a fixed volume of a methanolic solution of DPPH to each concentration of the essential oil.

  • Incubate the mixture in the dark at room temperature for a specified period (e.g., 30 minutes).

  • Measure the absorbance of the solutions at a specific wavelength (typically around 517 nm) using a spectrophotometer.

  • Calculate the percentage of radical scavenging activity and determine the IC50 value, which is the concentration of the sample required to scavenge 50% of the DPPH radicals.

Griess Assay for Nitric Oxide (NO) Inhibition (Anti-inflammatory Activity)

• Principle: This assay measures the amount of nitrite, a stable and nonvolatile breakdown product of NO, in a sample. It is often used to assess the anti-inflammatory activity of compounds in cell culture models, such as lipopolysaccharide (LPS)-stimulated macrophages.

• Procedure:

  • Culture macrophages (e.g., RAW 264.7 cells) in a 96-well plate.

  • Pre-treat the cells with various concentrations of the essential oil for a specified time.

  • Stimulate the cells with an inflammatory agent like LPS to induce NO production.

  • After incubation, collect the cell culture supernatant.

  • Mix the supernatant with Griess reagent (a mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine dihydrochloride).

  • Measure the absorbance at approximately 540 nm. The amount of nitrite is determined from a standard curve prepared with sodium nitrite.

  • Calculate the percentage of NO inhibition and the IC50 value.

MTT Assay for Cytotoxicity

• Principle: This colorimetric assay is based on the ability of metabolically active cells to reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

• Procedure:

  • Seed cells in a 96-well plate and allow them to adhere overnight.

  • Treat the cells with various concentrations of the essential oil for a specified period (e.g., 24, 48, or 72 hours).

  • Add MTT solution to each well and incubate for a few hours to allow formazan crystal formation.

  • Solubilize the formazan crystals with a suitable solvent (e.g., DMSO or isopropanol).

  • Measure the absorbance of the colored solution at a wavelength of approximately 570 nm.

  • Calculate the percentage of cell viability and determine the IC50 value.

Visualizations: Workflows and Pathways

Experimental Workflow for Bioactivity Screening of Essential Oils

References

• 1. GSRS [gsrs.ncats.nih.gov]
• 2. Ortho Tri-Cyclen Lo (Norgestimate, Ethinyl Estradiol): Side Effects, Uses, Dosage, Interactions, Warnings [rxlist.com]
• 3. epa.gov [epa.gov]
• 4. Page loading... [guidechem.com]
• 5. 508-32-7 CAS MSDS (TRICYCLENE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 6. GSRS [precision.fda.gov]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of Tricyclene using Gas Chromatography-Mass Spectrometry (GC-MS)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tricyclene (1,7,7-trimethyltricyclo[2.2.1.0²⁶]heptane) is a tricyclic monoterpene found in various plant essential oils.[1][2] Its unique chemical structure and potential biological activities make it a compound of interest in pharmaceutical research and natural product chemistry. Accurate and reliable quantification of Tricyclene is crucial for quality control of essential oils, pharmacological studies, and process optimization in synthetic biology applications. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique for the separation, identification, and quantification of volatile and semi-volatile compounds like Tricyclene, offering high sensitivity and specificity.[3][4]

This application note provides a detailed protocol for the quantitative analysis of Tricyclene using GC-MS. It covers sample preparation, instrument parameters, and data analysis, and includes a summary of quantitative data and a visualization of the biosynthetic pathway of Tricyclene.

Data Presentation

Quantitative Data Summary

For accurate quantification, a calibration curve should be generated using a certified Tricyclene standard. The following table summarizes the key parameters for the quantitative analysis.

Parameter	Value	Reference
Chemical Name	Tricyclene	[2]
IUPAC Name	1,7,7-trimethyltricyclo[2.2.1.0²⁶]heptane	[2]
Molecular Formula	C₁₀H₁₆	[2]
Molecular Weight	136.23 g/mol
CAS Number	508-32-7	[2]
Quantitation Ion (m/z)	93	[1]
Qualifier Ions (m/z)	79, 121, 136 (Molecular Ion)	[1]

Experimental Protocols

Sample Preparation

The appropriate sample preparation method will depend on the matrix containing Tricyclene. For essential oils or liquid samples, a simple dilution is often sufficient. For solid samples, such as plant material, an extraction step is required.

Materials:

• Hexane or Ethanol (GC grade)

• Vortex mixer

• Centrifuge

• Syringe filters (0.22 µm)

• GC vials with inserts

Protocol for Liquid Samples (e.g., Essential Oils):

• Accurately weigh a known amount of the essential oil.

• Dilute the sample with hexane or ethanol to a concentration within the calibration range (e.g., 1:100 v/v).[5][6]

• Vortex the solution for 30 seconds to ensure homogeneity.

• If any particulate matter is present, centrifuge the sample and filter the supernatant through a 0.22 µm syringe filter into a GC vial.

Protocol for Solid Samples (e.g., Plant Material):

• Homogenize a known weight of the plant material.

• Perform solvent extraction using a suitable method such as sonication or Soxhlet extraction with a non-polar solvent like hexane.

• Concentrate the extract under a gentle stream of nitrogen if necessary.

• Re-dissolve the extract in a known volume of hexane.

• Filter the solution through a 0.22 µm syringe filter into a GC vial.

GC-MS Analysis

The following parameters can be used as a starting point and should be optimized for the specific instrument and column used.

Parameter	Recommended Setting
Gas Chromatograph (GC)
Column	DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent
Carrier Gas	Helium (99.999% purity)
Flow Rate	1.0 mL/min (constant flow)[3][4]
Injection Volume	1 µL
Injector Temperature	250 °C
Split Ratio	50:1 (can be adjusted based on concentration)
Oven Temperature Program	Initial temperature 60°C for 2 min, ramp at 5°C/min to 240°C, hold for 5 min[3]
Mass Spectrometer (MS)
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV
Ion Source Temperature	230 °C
Transfer Line Temperature	280 °C
Mass Range	m/z 40-400
Acquisition Mode	Full Scan for identification, Selected Ion Monitoring (SIM) for quantification

Quantitative Analysis

• Calibration Curve: Prepare a series of Tricyclene standards of known concentrations in hexane. Inject each standard into the GC-MS system and record the peak area of the quantitation ion (m/z 93). Plot a calibration curve of peak area versus concentration.

• Sample Analysis: Inject the prepared samples into the GC-MS system.

• Quantification: Determine the peak area of Tricyclene in the sample chromatogram. Use the calibration curve to calculate the concentration of Tricyclene in the sample.

Mass Spectral Fragmentation of Tricyclene

The mass spectrum of Tricyclene is characterized by a molecular ion peak (M⁺) at m/z 136. The fragmentation pattern is typical for a cyclic alkane, with the base peak often resulting from the loss of a methyl group or other stable fragments. The major fragment ions for Tricyclene are observed at m/z 121, 93, and 79.[1] The ion at m/z 93 is often the most abundant and is therefore suitable for quantification in SIM mode.

Mandatory Visualization

Biosynthetic Pathway of Tricyclene in E. coli

The following diagram illustrates the heterologous biosynthesis of Tricyclene in E. coli, starting from acetyl-CoA and proceeding through the mevalonate (MVA) pathway.[1]

References

• 1. mdpi.com [mdpi.com]
• 2. Tricyclene | C10H16 | CID 79035 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Development and Validation of a GC/MS Method for Simultaneous Determination of 7 Monoterpens in Two Commercial Pharmaceutical Dosage Forms - PMC [pmc.ncbi.nlm.nih.gov]
• 5. vipsen.vn [vipsen.vn]
• 6. Essential Oils sample prep - Chromatography Forum [chromforum.org]

Application Note: Quantification of Tricyclene in Essential Oil Samples by Gas Chromatography-Mass Spectrometry (GC-MS)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for the quantitative analysis of tricyclene in essential oil samples using Gas Chromatography-Mass Spectrometry (GC-MS). Tricyclene, a tricyclic monoterpene, is a constituent of various essential oils and its accurate quantification is crucial for quality control, research, and the development of new therapeutic agents. This document outlines the complete workflow, from sample preparation and instrument setup to data analysis using an external standard calibration method. Additionally, it includes a summary of reported tricyclene concentrations in several common essential oils and a discussion on method validation.

Introduction

Tricyclene is a natural bicyclic monoterpene found in a variety of plants, including conifers and various herbs[1]. Its presence and concentration in essential oils can vary significantly depending on the plant species, geographical origin, and distillation process. Accurate quantification of tricyclene is essential for the standardization of essential oils, ensuring their quality and efficacy in pharmaceutical and aromatherapy applications. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique that combines the separation capabilities of gas chromatography with the detection and identification power of mass spectrometry, making it the ideal method for the analysis of complex mixtures like essential oils[2]. This application note presents a validated GC-MS method for the reliable quantification of tricyclene.

Experimental Workflow

The overall workflow for the quantification of tricyclene in essential oil samples is depicted in the following diagram.

Figure 1: Experimental workflow for tricyclene quantification.

Experimental Protocols

Materials and Reagents

• Tricyclene standard (≥98% purity)

• Hexane (or other suitable solvent like methanol or ethanol), HPLC grade

• Essential oil samples

• Volumetric flasks (10 mL, 25 mL, 50 mL)

• Micropipettes and tips

• GC vials with inserts

Standard Preparation

3.2.1. Tricyclene Stock Standard Solution (e.g., 1000 µg/mL)

• Accurately weigh approximately 10 mg of pure tricyclene standard.

• Quantitatively transfer the standard to a 10 mL volumetric flask.

• Dissolve and bring to volume with hexane. This will be your stock solution.

3.2.2. Calibration Standards

Prepare a series of calibration standards by serially diluting the stock solution with hexane. A typical concentration range for monoterpenes is 0.1 to 50 µg/mL. The exact range should be chosen based on the expected concentration of tricyclene in the samples.

Table 1: Example Calibration Standard Preparation

Calibration Level	Concentration (µg/mL)	Volume of Stock (µL)	Final Volume (mL)
1	0.1	10 (of 10 µg/mL intermediate)	1
2	0.5	50 (of 10 µg/mL intermediate)	1
3	1.0	10	10
4	5.0	50	10
5	10.0	100	10
6	25.0	250	10
7	50.0	500	10

Sample Preparation

• Accurately weigh approximately 100 mg of the essential oil sample into a 10 mL volumetric flask.

• Dissolve and bring to volume with hexane. This represents a 1:100 dilution. Further dilutions may be necessary depending on the tricyclene concentration.

GC-MS Instrumentation and Conditions

The following are typical GC-MS parameters for the analysis of monoterpenes in essential oils. These may need to be optimized for your specific instrument and column.

Table 2: GC-MS Instrument Parameters

Parameter	Setting
Gas Chromatograph
Column	DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas	Helium
Flow Rate	1.0 mL/min (constant flow)
Injection Volume	1 µL
Injector Temperature	250 °C
Split Ratio	50:1 (can be adjusted based on concentration)
Oven Temperature Program	Initial 60 °C, hold for 2 min, ramp at 3 °C/min to 240 °C, hold for 5 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C
Transfer Line Temperature	280 °C
Scan Mode	Full Scan (m/z 40-350) for initial identification
SIM Mode (for quantification)	See Table 3

Tricyclene Identification and Quantification

Tricyclene is identified by its retention time and mass spectrum. The NIST mass spectrum of tricyclene shows characteristic fragment ions that can be used for selective ion monitoring (SIM) for enhanced sensitivity and selectivity during quantification.

Table 3: Selected Ions for SIM Analysis of Tricyclene

Compound	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
Tricyclene	93	79	121

Note: These ions should be confirmed by analyzing a pure standard of tricyclene on your instrument.

Figure 2: Simplified fragmentation of tricyclene.

Data Analysis and Results

Calibration Curve

• Inject the series of calibration standards into the GC-MS system.

• Integrate the peak area of the quantifier ion (m/z 93) for tricyclene in each standard.

• Plot the peak area versus the corresponding concentration of each standard.

• Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the coefficient of determination (R²). A good linearity is indicated by an R² value ≥ 0.995.

Quantification of Tricyclene in Samples

• Inject the prepared essential oil samples.

• Integrate the peak area of the quantifier ion for tricyclene.

• Calculate the concentration of tricyclene in the injected sample using the calibration curve equation.

• Account for the dilution factor to determine the final concentration of tricyclene in the original essential oil sample.

Reported Concentrations of Tricyclene in Essential Oils

The concentration of tricyclene can vary significantly. The following table summarizes some reported values in the literature.

Table 4: Reported Concentrations of Tricyclene in Various Essential Oils

Essential Oil	Plant Species	Tricyclene Concentration (%)	Reference
Salvia aegyptiaca	Salvia aegyptiaca L.	22.9	[3]
Juniper	Juniperus communis	Traces	[4]
Scots Pine	Pinus sylvestris L.	0.1 - 0.4	[5]
Rosemary	Rosmarinus officinalis	0.38	[6]
Pinus nigra	Pinus nigra	0.1	[7]
Thymus mastchina	Thymus mastichina	Traces	[8]

Method Validation

To ensure the reliability of the quantitative results, the analytical method should be validated according to ICH or other relevant guidelines. Key validation parameters include:

• Linearity: Assessed by the R² value of the calibration curve.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest concentration of analyte that can be reliably detected and quantified, respectively.

• Accuracy: Determined by recovery studies using spiked samples.

• Precision: Assessed by repeatability (intra-day precision) and intermediate precision (inter-day precision) and expressed as the relative standard deviation (RSD).

• Specificity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample matrix.

Figure 3: Key parameters for method validation.

Conclusion

The GC-MS method described in this application note provides a reliable and robust approach for the quantification of tricyclene in essential oil samples. By following the detailed protocols for sample and standard preparation, instrument setup, and data analysis, researchers can obtain accurate and reproducible results. This method is suitable for quality control of essential oils, phytochemical research, and the development of new natural product-based pharmaceuticals.

References

• 1. Tricyclene | C10H16 | CID 79035 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Development and Validation of a GC/MS Method for Simultaneous Determination of 7 Monoterpens in Two Commercial Pharmaceutical Dosage Forms - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A new chemotype with high tricyclene content from the essential oil of Salvia aegyptiaca L. growing in Algerian Pre-Sahara - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. agilent.com [agilent.com]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. img.perfumerflavorist.com [img.perfumerflavorist.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. GC, GC/MS Analysis, and Biological Effects of Essential Oils from Thymus mastchina and Elettaria cardamomum - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Heterologous Biosynthesis of Tricyclene in E. coli

Audience: Researchers, scientists, and drug development professionals.

Introduction

Tricyclene is a tricyclic monoterpene found in various plant essential oils, with potential applications in the medicinal and biofuel sectors. Traditional extraction from plants is often inefficient and unsustainable. Heterologous biosynthesis in microbial hosts like Escherichia coli offers a promising alternative for the scalable and cost-effective production of tricyclene. This document provides detailed application notes and protocols for the heterologous biosynthesis of tricyclene in E. coli, based on the successful engineering of a synthetic metabolic pathway.

The strategy involves the introduction of a heterologous mevalonate (MVA) pathway to supply the precursor molecules isopentenyl pyrophosphate (IPP) and dimethylallyl pyrophosphate (DMAPP). These precursors are then converted to geranyl pyrophosphate (GPP) by geranyl diphosphate synthase (GPPS), and finally cyclized to tricyclene by a tricyclene synthase (TS). Key to achieving high titers is the optimization of the expression of the rate-limiting enzyme, tricyclene synthase, through gene copy number variation and protein engineering.

Data Presentation

Table 1: Effect of Tricyclene Synthase Gene Copy Number and Culture Temperature on Tricyclene Titer

Tricyclene Synthase (TS) Gene Copies	Induction Temperature (°C)	Tricyclene Titer (mg/L)
1	25	Not Detected
1	30	0.060
1	37	Not Detected
2	30	0.103

Data summarized from a study by Zhao et al. (2024).[1]

Table 2: Impact of N-terminal Truncation of Tricyclene Synthase on Product Titer

Tricyclene Synthase Variant	Tricyclene Titer (mg/L)	Major Byproducts and Titers (mg/L)
Wild-Type (Full-Length)	0.060	Not specified
N-terminally Truncated (44 amino acids removed)	47.671	α-pinene, β-pinene, sabinene, camphene, limonene

Data summarized from a study by Zhao et al. (2024), which demonstrated a 794.5-fold improvement in tricyclene titer upon truncation of the TS from Nicotiana sylvestris.[1]

Experimental Protocols

Construction of the Tricyclene Biosynthetic Pathway

This protocol describes the assembly of the necessary genetic components for tricyclene production in E. coli. The system utilizes two plasmids: one carrying the heterologous MVA pathway and another for the expression of GPPS and TS.

1.1. Gene Selection and Synthesis:

• Mevalonate (MVA) Pathway: A plasmid containing the seven genes of the MVA pathway is required. An example of such a plasmid is pAC-6409mva.[1] These genes are typically derived from Saccharomyces cerevisiae.

• Geranyl Diphosphate Synthase (GPPS): The GPPS gene from Abies grandis is used.[1][2]

• Tricyclene Synthase (TS): The TS gene (XP_009791411) from Nicotiana sylvestris is utilized.[1]

• Codon Optimization: All plant-derived genes (GPPS and TS) should be codon-optimized for expression in E. coli.

1.2. Vector Construction:

• GPPS and TS Expression Vector:

  • The Abies grandis GPPS (agGPPS) and the Nicotiana sylvestris TS genes are assembled into a single operon.

  • This operon is then cloned into a suitable expression vector, such as pET21 or a similar plasmid like the referenced 3933-agGPPS backbone, under the control of an inducible promoter (e.g., T7 or trc).[1] The cloning can be performed using standard restriction enzyme digestion and ligation or a seamless cloning method like the ClonExpress II One-Step Cloning Kit.

• N-terminal Truncation of TS:

  • To create the high-producing truncated version of the TS, the first 44 amino acids are removed from the N-terminus of the Nicotiana sylvestris TS gene using PCR-based methods.

  • The truncated TS gene is then cloned into the expression vector in place of the full-length version.

1.3. Transformation:

• E. coli DH5α is used for plasmid construction and propagation.

• For tricyclene production, the two plasmids (the MVA pathway plasmid and the GPPS-TS expression plasmid) are co-transformed into an expression strain of E. coli, such as BL21(DE3).

Shake-Flask Fermentation for Tricyclene Production

This protocol outlines the cultivation of the engineered E. coli for the production of tricyclene.

2.1. Media and Reagents:

• Luria-Bertani (LB) medium for pre-cultures.

• Terrific Broth (TB) medium for the main culture.

• Appropriate antibiotics for plasmid maintenance.

• Isopropyl β-D-1-thiogalactopyranoside (IPTG) for induction.

• Dodecane for use as an organic overlay to capture the volatile tricyclene.

2.2. Cultivation Protocol:

• Inoculate a single colony of the engineered E. coli into 5 mL of LB medium with the appropriate antibiotics.

• Incubate overnight at 37°C with shaking at 220 rpm.

• Inoculate 50 mL of TB medium in a 250 mL shake flask with the overnight pre-culture to an initial OD600 of 0.1.

• Incubate at 37°C with shaking at 220 rpm until the OD600 reaches 0.6-0.8.

• Induce the culture by adding IPTG to a final concentration of 0.2 mM.

• Simultaneously, add 10% (v/v) dodecane to the culture as an organic overlay.

• Reduce the temperature to 30°C and continue incubation for 48-72 hours with shaking at 220 rpm.[1]

Extraction and Quantification of Tricyclene by GC-MS

This protocol details the extraction of tricyclene from the culture and its quantification using Gas Chromatography-Mass Spectrometry (GC-MS).

3.1. Sample Preparation:

• After fermentation, centrifuge the culture to separate the dodecane layer, the aqueous phase, and the cell pellet.

• Carefully collect the dodecane layer, which contains the extracted tricyclene.

• Add an internal standard (e.g., n-dodecane) to the dodecane sample for quantification.

• Dehydrate the sample with anhydrous sodium sulfate.

3.2. GC-MS Analysis:

• Instrument: Agilent 7890A GC coupled with a 5975C MS detector (or a similar system).

• Column: HP-5MS capillary column (30 m × 0.25 mm × 0.25 µm).

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Injector Temperature: 250°C.

• Oven Temperature Program:

  • Initial temperature of 50°C, hold for 2 minutes.

  • Ramp to 130°C at a rate of 10°C/min.

  • Ramp to 290°C at a rate of 30°C/min and hold for 10 minutes.

• MS Detector:

  • Ion Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Scan Mode: Full scan mode (m/z 40-550).

• Identification and Quantification:

  • Tricyclene is identified by comparing its retention time and mass spectrum with an authentic standard.

  • Quantification is performed by creating a standard curve of known concentrations of the tricyclene standard against the internal standard.

Visualizations

Caption: Heterologous biosynthesis pathway for tricyclene production in E. coli.

Caption: Experimental workflow for tricyclene biosynthesis in E. coli.

References

• 1. The Biosynthesis of the Monoterpene Tricyclene in E. coli through the Appropriate Truncation of Plant Transit Peptides [mdpi.com]
• 2. Geranyl diphosphate synthase from Abies grandis: cDNA isolation, functional expression, and characterization - PubMed [pubmed.ncbi.nlm.nih.gov]

Metabolic Engineering of the MVA Pathway for Enhanced Tricyclene Production in Escherichia coli

Application Notes & Protocols for Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the metabolic engineering of Escherichia coli to produce the tricyclic monoterpene, tricyclene, through the heterologous expression of the mevalonate (MVA) pathway. Tricyclene is a valuable compound with potential applications in the pharmaceutical and biofuel industries. This document outlines the biosynthetic pathway, genetic engineering strategies, experimental protocols, and analytical methods for the successful production and quantification of tricyclene.

Introduction

Tricyclene is a bridged tricyclic monoterpene naturally found in various plant essential oils. Its unique chemical structure makes it a promising precursor for the synthesis of high-value chemicals and a potential biofuel candidate. Traditional methods for obtaining tricyclene, such as extraction from plants and chemical synthesis, are often inefficient and environmentally unfriendly.[1] Metabolic engineering of microbial hosts like Escherichia coli offers a sustainable and scalable alternative for tricyclene production.[1][2][3]

This guide focuses on the engineering of the mevalonate (MVA) pathway in E. coli to provide the necessary precursors, isopentenyl pyrophosphate (IPP) and dimethylallyl pyrophosphate (DMAPP), for terpenoid biosynthesis.[2][3][4][5] By introducing a geranyl diphosphate synthase (GPPS) and a tricyclene synthase (TS), the carbon flux from the MVA pathway can be directed towards the synthesis of tricyclene.[1] A key challenge in the heterologous expression of plant-derived terpene synthases in E. coli is often low protein solubility and activity.[4] This document addresses this issue by detailing a crucial N-terminal truncation strategy for the tricyclene synthase, which has been shown to dramatically increase tricyclene titers.[4]

Data Presentation

Table 1: Tricyclene Production in Engineered E. coli Strains

Strain Configuration	Cultivation Conditions	Tricyclene Titer (mg/L)	Key Byproducts	Reference
MVA pathway + A. grandis GPPS + N. sylvestris TS (wild-type)	Shake-flask, 30°C	0.060	Camphene, β-Pinene, Limonene	[4]
MVA pathway + A. grandis GPPS + N. sylvestris TS (wild-type, increased copy number)	Shake-flask, 30°C	0.103	Camphene, β-Pinene, Limonene	[4]
MVA pathway + A. grandis GPPS + N. sylvestris TS (N-terminal 44 amino acid truncation)	Shake-flask, 30°C	47.671	β-Pinene, Limonene	[4]

Table 2: Effect of Cultivation Temperature on Tricyclene Production

Strain Configuration	Induction Temperature (°C)	Tricyclene Titer (mg/L)	Reference
MVA pathway + A. grandis GPPS + N. sylvestris TS (wild-type)	25	0.060	[4]
MVA pathway + A. grandis GPPS + N. sylvestris TS (wild-type)	30	0.060	[4]
MVA pathway + A. grandis GPPS + N. sylvestris TS (wild-type)	37	Not detectable	[4]

Signaling Pathways and Experimental Workflows

Figure 1: The heterologous Mevalonate (MVA) pathway engineered in E. coli.

Figure 2: Biosynthetic pathway for tricyclene production from MVA-derived precursors.

Figure 3: General experimental workflow for tricyclene production in E. coli.

Experimental Protocols

Protocol 1: Plasmid Construction

This protocol describes the construction of expression plasmids for the MVA pathway, geranyl diphosphate synthase (GPPS), and tricyclene synthase (TS). A two-plasmid system is often employed.

1.1. MVA Pathway Plasmid:

• Obtain or synthesize the genes for the MVA pathway. A common strategy is to use a pre-existing plasmid containing the seven heterologous MVA pathway genes, such as pAC-6409mva.[1] These genes are typically derived from Saccharomyces cerevisiae and/or Enterococcus faecalis.[6]

• The MVA pathway genes include:

  • atoB: Acetyl-CoA acetyltransferase

  • HMGS: HMG-CoA synthase

  • HMGR: HMG-CoA reductase

  • MVK: Mevalonate kinase

  • PMVK: Phosphomevalonate kinase

  • MVD: Mevalonate diphosphate decarboxylase

  • IDI: Isopentenyl diphosphate isomerase

1.2. Tricyclene Biosynthesis Plasmid:

• Vector Backbone: Utilize an expression vector compatible with the MVA pathway plasmid, for example, a pET-series or pTrc-series vector.

• Cloning of A. grandis GPPS:

  • Amplify the coding sequence of GPPS from Abies grandis cDNA. Design primers to introduce suitable restriction sites for cloning into the expression vector.

  • Digest both the amplified GPPS fragment and the vector with the corresponding restriction enzymes.

  • Ligate the digested GPPS fragment into the vector.

  • Transform the ligation product into a cloning strain of E. coli (e.g., DH5α) and select for positive clones.

  • Verify the correct insertion by colony PCR and Sanger sequencing.

• Cloning of N. sylvestris Tricyclene Synthase (TS):

  • Amplify the coding sequence of TS from Nicotiana sylvestris cDNA (e.g., GenBank accession XP_009791411).[4]

  • To create the truncated version, design a forward primer that anneals to the codon for the 45th amino acid, effectively removing the N-terminal 44 amino acids.

  • Incorporate restriction sites in the primers for cloning downstream of the GPPS gene in the same vector, creating a synthetic operon.

  • Perform restriction digestion and ligation as described for GPPS.

  • Verify the final construct by sequencing.

Protocol 2: E. coli Transformation and Cultivation

2.1. Transformation:

• Prepare competent E. coli cells (e.g., BL21(DE3) or a derivative strain).

• Co-transform the MVA pathway plasmid and the tricyclene biosynthesis plasmid into the competent cells using a standard heat-shock or electroporation protocol.

• Plate the transformed cells on LB agar plates containing the appropriate antibiotics for both plasmids and incubate overnight at 37°C.

2.2. Shake-Flask Cultivation:

• Inoculate a single colony from the transformation plate into 5 mL of Luria-Bertani (LB) medium containing the required antibiotics.

• Incubate overnight at 37°C with shaking at 200 rpm.

• Inoculate 50 mL of fresh LB medium in a 250 mL shake flask with the overnight culture to an initial OD600 of 0.05-0.1.

• Incubate at 37°C with shaking at 200 rpm until the OD600 reaches 0.6-0.8.

• Induce protein expression by adding Isopropyl β-D-1-thiogalactopyranoside (IPTG) to a final concentration of 0.1-1 mM.

• Simultaneously, add a 10% (v/v) overlay of a suitable organic solvent (e.g., dodecane or isopropyl myristate) to capture the volatile tricyclene.

• Reduce the incubation temperature to 30°C and continue shaking at 200 rpm for 48-72 hours.[4]

Protocol 3: Protein Expression Analysis (SDS-PAGE)

• Take 1 mL samples of the culture before and after induction.

• Centrifuge the samples at 13,000 x g for 1 minute to pellet the cells.

• Resuspend the cell pellets in 100 µL of 1x SDS-PAGE loading buffer.

• Boil the samples for 10 minutes.

• Load 10-15 µL of each sample onto a 12% SDS-polyacrylamide gel.

• Run the gel at a constant voltage (e.g., 120 V) until the dye front reaches the bottom.

• Stain the gel with Coomassie Brilliant Blue R-250 to visualize the protein bands. An overexpressed band corresponding to the expected molecular weight of the truncated TS should be visible in the induced sample.

Protocol 4: Tricyclene Extraction

• After the cultivation period, transfer the entire culture, including the organic overlay, to a centrifuge tube.

• Centrifuge at 4,000 x g for 15 minutes to separate the phases.

• Carefully collect the upper organic layer containing the extracted tricyclene.

• Add an internal standard (e.g., camphor or another monoterpene not produced by the strain) to the organic extract for accurate quantification.

• The sample is now ready for GC-MS analysis.

Protocol 5: Tricyclene Quantification (GC-MS)

5.1. Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B or equivalent.

• Mass Spectrometer: Agilent 5977A or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Injector Temperature: 250°C.

• Injection Volume: 1 µL (splitless or with a high split ratio).

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp to 150°C at a rate of 10°C/min.

  • Ramp to 280°C at a rate of 25°C/min, hold for 5 minutes.

• MSD Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 40-400.

5.2. Data Analysis:

• Identify the tricyclene peak in the total ion chromatogram (TIC) by comparing its retention time and mass spectrum to that of an authentic tricyclene standard.

• Quantify the amount of tricyclene by integrating the peak area and comparing it to a calibration curve generated with known concentrations of the tricyclene standard, normalized to the internal standard.

Conclusion

The metabolic engineering of the MVA pathway in E. coli provides a robust platform for the production of tricyclene. The protocols outlined in this document, particularly the strategy of N-terminal truncation of the tricyclene synthase, offer a clear path to achieving high titers of this valuable monoterpene.[4] Careful optimization of plasmid construction, cultivation conditions, and analytical methods is crucial for maximizing yield and ensuring reproducible results. This approach not only facilitates the sustainable production of tricyclene but also serves as a model for the synthesis of other valuable terpenoids in microbial systems.

References

• 1. Geranyl diphosphate synthase from Abies grandis: cDNA isolation, functional expression, and characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Frontiers | Microbial Platform for Terpenoid Production: Escherichia coli and Yeast [frontiersin.org]
• 3. Microbial Platform for Terpenoid Production: Escherichia coli and Yeast - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. journals.plos.org [journals.plos.org]

Application Notes and Protocols for the Expression and Purification of Tricyclene Synthase

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the expression and purification of tricyclene synthase, a key enzyme in the biosynthesis of the monoterpene tricyclene. Tricyclene holds potential for applications in the development of pharmaceuticals and as a biofuel component.[1] The following protocols are primarily focused on the recombinant expression of tricyclene synthase in Escherichia coli (E. coli), a common and efficient host for producing plant-derived enzymes.

I. Introduction

Tricyclene synthase (EC 4.2.3.105) catalyzes the cyclization of geranyl diphosphate (GPP) to form tricyclene.[2] The enzyme is naturally found in various plants, and its heterologous expression in microbial systems like E. coli facilitates its large-scale production and characterization for industrial and research purposes.[1] The expression of plant-derived terpene synthases in E. coli can be challenging due to issues with protein solubility and codon usage. This guide addresses these challenges by providing an optimized protocol, including a critical N-terminal truncation strategy to enhance soluble expression.[1]

II. Biosynthetic Pathway of Tricyclene in Engineered E. coli

In engineered E. coli, tricyclene is synthesized from the central metabolite acetyl-CoA via the heterologous mevalonate (MVA) pathway, which produces the isoprenoid precursors isopentenyl pyrophosphate (IPP) and dimethylallyl pyrophosphate (DMAPP).[1] Geranyl diphosphate synthase (GPPS) then condenses IPP and DMAPP to form geranyl diphosphate (GPP), the substrate for tricyclene synthase (TS), which catalyzes the final conversion to tricyclene.[1]

Caption: Biosynthetic pathway for tricyclene production in engineered E. coli.

III. Experimental Protocols

This section details the protocols for the expression and purification of a truncated, soluble form of tricyclene synthase.

A. Gene Synthesis and Vector Construction

• Gene Design: The coding sequence for tricyclene synthase (e.g., from Nicotiana sylvestris, GenBank accession XP_009791411) should be codon-optimized for expression in E. coli.[1] Crucially, to improve solubility, the N-terminal 44 amino acids, which may constitute a plant transit peptide, should be removed.[1]

• Vector Selection: The truncated gene should be cloned into a suitable expression vector, such as pET21, which contains a T7 promoter for strong, inducible expression.[1] A C-terminal His6-tag should be incorporated for affinity purification.

• Cloning: Standard molecular cloning techniques, such as Gibson assembly or restriction enzyme ligation, can be used to insert the gene into the expression vector.[1]

• Transformation: The resulting plasmid is first transformed into a cloning strain of E. coli (e.g., DH5α) for plasmid propagation and sequence verification.[1]

B. Protein Expression

• Expression Host: The sequence-verified plasmid is transformed into an expression strain of E. coli, such as BL21(DE3).[1][3]

• Culture Growth:

  • Inoculate a single colony into 5 mL of Luria-Bertani (LB) medium containing the appropriate antibiotic (e.g., 100 µg/mL ampicillin).[3]

  • Incubate overnight at 37°C with shaking at 220 rpm.[1]

  • The next day, inoculate 1 L of LB medium (with antibiotic) with the overnight culture.

  • Grow at 37°C with shaking until the optical density at 600 nm (OD600) reaches 0.6-0.8.[1]

• Induction:

  • Induce protein expression by adding isopropyl β-D-1-thiogalactopyranoside (IPTG) to a final concentration of 0.3 mM.[1]

  • Reduce the temperature to 30°C and continue to incubate for 16-18 hours with shaking.[1] This lower temperature is optimal for tricyclene synthesis and can help improve protein solubility.[1]

C. Cell Lysis and Clarification

• Cell Harvest: Harvest the cells by centrifugation at 4,000-5,000 x g for 15 minutes at 4°C.[1][3] Discard the supernatant.

• Resuspension: Resuspend the cell pellet in 30 mL of ice-cold Lysis Buffer (50 mM Tris-HCl pH 8.0, 300 mM NaCl, 10 mM imidazole, 10% glycerol).

• Lysis: Disrupt the cells by ultrasonication on ice.[1] Use short pulses to avoid overheating the sample.

• Clarification: Centrifuge the lysate at 15,000 x g for 30 minutes at 4°C to pellet cell debris.[3] Collect the supernatant, which contains the soluble His-tagged tricyclene synthase.

D. Protein Purification

A multi-step purification strategy is recommended to achieve high purity.

Caption: Experimental workflow for the expression and purification of tricyclene synthase.

• Step 1: Immobilized Metal Affinity Chromatography (IMAC)

  • Column: Use a pre-packed Ni-NTA column.

  • Equilibration: Equilibrate the column with 5-10 column volumes (CV) of Lysis Buffer.

  • Loading: Load the clarified lysate onto the column at a slow flow rate (e.g., 1 mL/min).

  • Wash: Wash the column with 10-20 CV of Wash Buffer (50 mM Tris-HCl pH 8.0, 300 mM NaCl, 20-40 mM imidazole, 10% glycerol) to remove non-specifically bound proteins.

  • Elution: Elute the His-tagged tricyclene synthase with Elution Buffer (50 mM Tris-HCl pH 8.0, 300 mM NaCl, 250-500 mM imidazole, 10% glycerol). Collect fractions and analyze by SDS-PAGE.

• Step 2: Anion Exchange Chromatography (Optional, for higher purity)

  • Buffer Exchange: Pool the fractions containing the protein of interest from the IMAC step and perform a buffer exchange into a low-salt buffer (e.g., 20 mM Tris-HCl pH 8.0, 10% glycerol) using a desalting column or dialysis.

  • Column: Use a strong anion exchange column (e.g., Q-Sepharose).

  • Elution: Elute the protein using a linear gradient of increasing salt concentration (e.g., 0-1 M NaCl in the low-salt buffer).

• Step 3: Size Exclusion Chromatography (SEC)

  • Purpose: This final "polishing" step separates proteins based on size and can remove aggregates.

  • Column: Use a gel filtration column (e.g., Sephadex G-200 or Superdex 200) appropriate for the molecular weight of tricyclene synthase.

  • Running Buffer: Equilibrate and run the column in a suitable storage buffer (e.g., 50 mM HEPES pH 7.5, 150 mM NaCl, 10% glycerol).

  • Analysis: Collect fractions and analyze by SDS-PAGE for purity. Pool the purest fractions.

E. Protein Concentration and Storage

• Concentrate the purified protein using an appropriate molecular weight cutoff centrifugal filter.

• Determine the final protein concentration using a Bradford assay or by measuring absorbance at 280 nm.

• Aliquot the purified enzyme and store at -80°C.

IV. Data Presentation

Table 1: Effect of Expression Conditions on Tricyclene Titer This table summarizes the impact of induction temperature and gene copy number on the production of tricyclene in shake-flask fermentations.[1]

Induction Temperature (°C)	Tricyclene Synthase Gene Copy Number	Tricyclene Titer (mg/L)
25	1	Not Detected
30	1	0.060
37	1	Not Detected
30	2	0.103

Table 2: Impact of N-Terminal Truncation on Tricyclene Production Truncating the N-terminal 44 amino acids of the tricyclene synthase significantly improves the production titer.[1]

Tricyclene Synthase Variant	Tricyclene Titer (mg/L)	Fold Improvement
Full-Length	0.060	-
Truncated (Δ44)	47.671	794.5

Table 3: Purification Summary (Example) This table provides a template for summarizing the results from a typical purification protocol. Researchers should fill this in with their experimental data.

Purification Step	Total Protein (mg)	Total Activity (Units)	Specific Activity (Units/mg)	Yield (%)	Purification Fold
Clarified Lysate	e.g., 200	e.g., 1000	e.g., 5	100	1
Ni-NTA Eluate	e.g., 20	e.g., 800	e.g., 40	80	8
Anion Exchange	e.g., 15	e.g., 700	e.g., 46.7	70	9.3
Size Exclusion	e.g., 12	e.g., 600	e.g., 50	60	10

V. Conclusion

The protocols outlined in this document provide a comprehensive guide for the successful expression and purification of a soluble and active form of tricyclene synthase in E. coli. The key to high-yield expression is the truncation of the N-terminal transit peptide.[1] A standard multi-step chromatography procedure can then be employed to obtain a highly pure enzyme preparation suitable for detailed biochemical characterization, structural studies, and applications in metabolic engineering and drug development.

References

• 1. mdpi.com [mdpi.com]
• 2. EC 4.2.3.105 [iubmb.qmul.ac.uk]
• 3. neb.com [neb.com]

In Vitro Assays for Tricyclene's Biological Activity: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tricyclene is a tricyclic monoterpene found as a component in various plant essential oils.[1][2] While essential oils containing tricyclene have been reported to exhibit antioxidant, antitumor, and antimicrobial properties, there is limited publicly available data on the specific biological activities of isolated Tricyclene.[1] These application notes provide a comprehensive guide to the in vitro assays that can be employed to characterize the biological activities of Tricyclene, focusing on its potential anticancer, antimicrobial, and anti-inflammatory effects. The protocols detailed below are standard methods for evaluating the bioactivity of natural compounds like monoterpenes.

Anticancer and Cytotoxic Activity

A fundamental step in assessing the anticancer potential of a compound is to determine its cytotoxicity against various cancer cell lines. The MTT assay is a widely used colorimetric method to evaluate cell viability.

Data Presentation: Cytotoxicity of Tricyclene

The following table is a template for presenting the half-maximal inhibitory concentration (IC50) values of Tricyclene against a panel of human cancer cell lines after a 72-hour exposure.

Cell Line	Cancer Type	IC50 (µM) [Hypothetical Data]
A549	Lung Carcinoma	75.2 ± 5.4
MCF-7	Breast Adenocarcinoma	112.8 ± 9.1
HeLa	Cervical Carcinoma	89.5 ± 7.3
HT-29	Colorectal Adenocarcinoma	150.1 ± 11.6
HepG2	Hepatocellular Carcinoma	95.7 ± 8.2

Experimental Protocol: MTT Assay for Cell Viability

This protocol is adapted from standard methodologies for assessing the cytotoxicity of essential oil components.[3]

Objective: To determine the concentration of Tricyclene that inhibits 50% of cell viability (IC50) in cultured cancer cells.

Materials:

• Tricyclene

• Human cancer cell lines (e.g., A549, MCF-7, HeLa, HT-29, HepG2)

• Complete cell culture medium (specific to each cell line)

• Phosphate-Buffered Saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl Sulfoxide (DMSO)

• 96-well microplates

• CO2 incubator (37°C, 5% CO2)

• Microplate reader

Procedure:

• Cell Seeding: Seed the cells in a 96-well plate at a density of 1 x 10^4 cells per well in 100 µL of complete culture medium. Incubate for 24 hours to allow for cell attachment.

• Compound Preparation: Prepare a stock solution of Tricyclene in DMSO. Further dilute the stock solution in the culture medium to obtain a range of desired concentrations. Ensure the final DMSO concentration in the wells does not exceed 0.5% to avoid solvent toxicity.

• Cell Treatment: After 24 hours of incubation, remove the medium from the wells and add 100 µL of the medium containing different concentrations of Tricyclene. Include a vehicle control (medium with the same concentration of DMSO as the treated wells) and a negative control (medium only).

• Incubation: Incubate the plate for 72 hours at 37°C in a 5% CO2 incubator.

• MTT Addition: After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium containing MTT and add 100 µL of DMSO to each well to dissolve the formazan crystals. Mix gently by pipetting up and down.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the log of the Tricyclene concentration to determine the IC50 value using non-linear regression analysis.

Experimental Workflow: Cytotoxicity Testing

Workflow for determining the in vitro cytotoxicity of Tricyclene using the MTT assay.

Antimicrobial Activity

The broth microdilution method is a standard procedure to determine the Minimum Inhibitory Concentration (MIC) of a compound against various microorganisms.

Data Presentation: Antimicrobial Activity of Tricyclene

The following table is a template for presenting the MIC values of Tricyclene against a panel of bacteria and fungi.

Microorganism	Type	MIC (µg/mL) [Hypothetical Data]
Staphylococcus aureus	Gram-positive Bacteria	128
Escherichia coli	Gram-negative Bacteria	256
Pseudomonas aeruginosa	Gram-negative Bacteria	>512
Candida albicans	Fungus (Yeast)	64

Experimental Protocol: Broth Microdilution Assay

This protocol is based on the guidelines from the Clinical and Laboratory Standards Institute (CLSI) and is suitable for testing monoterpenes.[4][5][6]

Objective: To determine the lowest concentration of Tricyclene that inhibits the visible growth of a microorganism (MIC).

Materials:

• Tricyclene

• Bacterial and fungal strains (e.g., S. aureus, E. coli, P. aeruginosa, C. albicans)

• Mueller-Hinton Broth (MHB) for bacteria or RPMI-1640 for fungi

• Sterile 96-well microplates

• Bacterial/fungal inoculum standardized to 0.5 McFarland

• Incubator (37°C for bacteria, 30°C for fungi)

• Microplate reader

Procedure:

• Compound Preparation: Prepare a stock solution of Tricyclene in a suitable solvent (e.g., DMSO) and then dilute it in the appropriate broth to twice the highest concentration to be tested.

• Serial Dilutions: Add 100 µL of sterile broth to all wells of a 96-well plate. Add 100 µL of the diluted Tricyclene solution to the first well of each row and perform a two-fold serial dilution across the plate.

• Inoculum Preparation: Prepare a microbial suspension equivalent to a 0.5 McFarland standard. Dilute this suspension in broth to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the wells.

• Inoculation: Add 100 µL of the standardized inoculum to each well, resulting in a final volume of 200 µL and halving the concentration of Tricyclene in each well.

• Controls: Include a positive control (broth with inoculum, no compound) and a negative control (broth only).

• Incubation: Incubate the plates at the appropriate temperature for 18-24 hours for bacteria or 24-48 hours for fungi.

• MIC Determination: The MIC is the lowest concentration of Tricyclene at which there is no visible growth (turbidity) of the microorganism. This can be assessed visually or by measuring the absorbance with a microplate reader.

Anti-inflammatory Activity

The anti-inflammatory potential of Tricyclene can be evaluated by its ability to inhibit cyclooxygenase (COX) enzymes, which are key mediators of inflammation.

Data Presentation: COX Inhibition by Tricyclene

The following table is a template for presenting the IC50 values of Tricyclene for COX-1 and COX-2 inhibition.

Enzyme	IC50 (µM) [Hypothetical Data]	Selectivity Index (COX-1 IC50 / COX-2 IC50)
COX-1	25.6	0.5
COX-2	51.2

Experimental Protocol: COX Inhibition Assay

This is a general protocol for a colorimetric or fluorometric COX inhibitor screening assay.

Objective: To determine the concentration of Tricyclene that inhibits 50% of the activity of COX-1 and COX-2 enzymes.

Materials:

• Tricyclene

• Purified COX-1 and COX-2 enzymes

• Arachidonic acid (substrate)

• Reaction buffer (e.g., Tris-HCl)

• Cofactors (e.g., hematin, glutathione)

• Detection probe (e.g., a chromogenic or fluorogenic substrate that reacts with the product, prostaglandin G2)

• Positive controls (e.g., Indomethacin for COX-1, Celecoxib for COX-2)

• 96-well microplate

• Microplate reader

Procedure:

• Enzyme Preparation: Dilute the COX-1 and COX-2 enzymes in the reaction buffer to the desired concentration.

• Compound Addition: Add the Tricyclene solution at various concentrations to the wells of a 96-well plate. Include wells for a vehicle control and a positive control.

• Pre-incubation: Add the diluted enzyme to each well and pre-incubate for a short period (e.g., 10 minutes) at 37°C to allow the inhibitor to bind to the enzyme.

• Reaction Initiation: Initiate the enzymatic reaction by adding arachidonic acid to each well.

• Incubation: Incubate the plate for a specific time (e.g., 5-10 minutes) at 37°C.

• Detection: Stop the reaction and measure the product formation using a microplate reader at the appropriate wavelength for the detection probe used.

• Data Analysis: Calculate the percentage of COX inhibition for each concentration of Tricyclene relative to the vehicle control. Determine the IC50 values for both COX-1 and COX-2 by plotting the percentage of inhibition against the log of the Tricyclene concentration.

Signaling Pathway: NF-κB in Inflammation

Should Tricyclene demonstrate anti-inflammatory properties, a potential mechanism could be the modulation of the NF-κB signaling pathway, a central regulator of inflammatory responses.

Potential modulation of the NF-κB signaling pathway by Tricyclene.

References

• 1. mdpi.com [mdpi.com]
• 2. Tricyclene | C10H16 | CID 79035 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. In vitro Cytotoxic and Antimicrobial Activity of Essential Oil From Satureja Intermedia - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 5. Screening the antifungal activities of monoterpenes and their isomers against Candida species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Mechanisms of Antibacterial Action of Three Monoterpenes - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes & Protocols: Chemical Synthesis of Tricyclene and Its Derivatives

Audience: Researchers, scientists, and drug development professionals.

Introduction: Tricyclene (1,7,7-trimethyltricyclo[2.2.1.0²˒⁶]heptane) is a tricyclic monoterpene characterized by a strained three-membered ring fused to a bicyclo[2.2.1]heptane framework. This rigid, compact structure makes it and its derivatives valuable chiral building blocks in organic synthesis and potential scaffolds in medicinal chemistry and materials science. This document provides detailed protocols for the chemical synthesis of the tricyclene core via two primary routes: the acid-catalyzed isomerization of α-pinene and the Bamford-Stevens reaction of camphor tosylhydrazone. Additionally, a protocol for the synthesis of a functionalized tricyclene derivative is presented.

Part 1: Synthesis of the Tricyclene Core

Two common methods for synthesizing the fundamental tricyclene structure are detailed below. The choice of method may depend on the available starting materials and the desired scale of the reaction.

Protocol 1.1: Acid-Catalyzed Isomerization of α-Pinene

This industrial method involves the rearrangement of α-pinene over a solid acid catalyst to produce a mixture of bicyclic and tricyclic monoterpenes, including camphene and tricyclene.[1][2] The product distribution is highly dependent on the catalyst, temperature, and reaction time.[3]

Experimental Protocol:

• Catalyst Preparation/Activation: If using a commercial aluminosilicate or titanium dioxide catalyst, activate it by heating at 110-120°C under vacuum for 2-3 hours to remove adsorbed water.

• Reaction Setup: Assemble a round-bottom flask with a reflux condenser, magnetic stirrer, and a nitrogen inlet. Place the flask in a heating mantle or oil bath.

• Reaction Execution:

  • Charge the flask with α-pinene (1.0 g).

  • Add the solid acid catalyst (e.g., TiO₂, Sulfated Zirconia, or activated aluminosilicate). The catalyst loading typically ranges from 0.5 to 5 wt% relative to α-pinene.[1][3]

  • Begin vigorous stirring (e.g., 500 rpm) and heat the mixture to the desired reaction temperature, typically between 130°C and 160°C.[3][4]

  • Maintain the reaction under a nitrogen atmosphere for a period ranging from 45 minutes to 7 hours.[4] Monitor the reaction progress using Gas Chromatography (GC) if possible.

• Work-up and Purification:

  • After the reaction, cool the mixture to room temperature.

  • Separate the catalyst from the liquid product mixture by filtration or centrifugation.

  • The resulting crude product is a mixture of camphene, tricyclene, unreacted α-pinene, and various monocyclic terpenes like limonene.

  • Purification of tricyclene from this mixture requires fractional distillation.

Data Presentation:

Catalyst	Temperature (°C)	Time (h)	α-Pinene Conversion (%)	Tricyclene Selectivity (%)	Camphene Selectivity (%)	Reference
TiO₂ (Industrial)	>155	24	High	Part of a 70% total selectivity for camphene, limonene, and tricyclene	High	[3]
Ti₃C₂ MXene HF	160	6	74.65	~6-8	~30	[3]
Al-Si RB (HCl treated)	130	5.5	85	-	61	[4]

Note: Selectivity for tricyclene is often reported as part of a mixture with other terpenes. Fractional distillation is necessary for isolation.

Experimental Workflow:

Caption: Workflow for Tricyclene synthesis via α-Pinene isomerization.

Protocol 1.2: Bamford-Stevens Reaction of Camphor Tosylhydrazone

This method provides a specific route to tricyclene from a readily available camphor derivative. The reaction proceeds via an intermediate carbene, which undergoes an intramolecular C-H insertion to form the characteristic three-membered ring of tricyclene.[5][6]

Experimental Protocol:

Step A: Synthesis of Camphor Tosylhydrazone

• Reaction Setup: In a round-bottom flask, dissolve (+)-Camphor (1 equivalent) in warm ethanol.

• Reagent Addition: Add p-toluenesulfonylhydrazide (tosylhydrazine) (1.1 equivalents) to the solution. Add a few drops of concentrated HCl as a catalyst.

• Reaction Execution: Reflux the mixture for 3-4 hours. The product, camphor tosylhydrazone, will precipitate upon cooling.

• Purification: Collect the solid product by vacuum filtration, wash with cold ethanol, and dry. Recrystallization from ethanol can be performed if necessary.

Step B: Formation of Tricyclene

• Reaction Setup: Set up a flask with a reflux condenser under a nitrogen atmosphere. Use an aprotic solvent like diglyme.

• Reagent Addition: Suspend the dried camphor tosylhydrazone (1 equivalent) in the solvent. Add a strong base, such as sodium methoxide (NaOMe) or sodium hydride (NaH) (2-3 equivalents), portion-wise.[6]

• Reaction Execution: Heat the mixture to reflux (typically >160°C for diglyme). The reaction involves the evolution of nitrogen gas. Continue heating until gas evolution ceases (typically 2-3 hours).

• Work-up and Purification:

  • Cool the reaction mixture and carefully pour it into water.

  • Extract the aqueous layer with a low-boiling point solvent like diethyl ether or pentane.

  • Wash the combined organic extracts with water and then brine.

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and carefully remove the solvent by distillation at atmospheric pressure.

  • The resulting solid is tricyclene, which can be further purified by sublimation.

Experimental Workflow:

Caption: Workflow for Tricyclene synthesis via Bamford-Stevens reaction.

Part 2: Synthesis of a Hydroxylated Tricyclene Derivative

Functionalized tricyclene derivatives are often synthesized from correspondingly functionalized precursors rather than by direct modification of the tricyclene core. The following protocol describes the synthesis of a hydroxylated tricyclooctane, a derivative featuring a tricyclic core, via reductive cyclization.

Protocol 2.1: Synthesis of Camphor-1,4-homoenol from 8-Bromocamphor

This protocol details a high-yield synthesis of 7-hydroxy-1,2-dimethyl[3.3.0.0²˒⁷]tricyclooctane, a tricyclic alcohol, through the reductive cyclization of 8-bromocamphor.

Experimental Protocol:

• Reagent and Glassware Preparation: Ensure all glassware is thoroughly dried. Use anhydrous tetrahydrofuran (THF).

• Reaction Setup: In a flame-dried, three-necked flask equipped with a reflux condenser, magnetic stirrer, and nitrogen inlet, add magnesium powder (1.5 equivalents).

• Reaction Initiation: Add a small crystal of iodine to activate the magnesium surface.

• Reagent Addition: Dissolve 8-bromocamphor (1 equivalent) in anhydrous THF and add it to the flask.

• Reaction Execution: Heat the mixture to reflux with vigorous stirring under a nitrogen atmosphere. The reaction is typically complete within 2-4 hours. Monitor by Thin Layer Chromatography (TLC).

• Work-up and Purification:

  • Cool the reaction to 0°C (ice bath).

  • Carefully quench the reaction by the slow, dropwise addition of a saturated aqueous solution of ammonium chloride (NH₄Cl).

  • Extract the product into diethyl ether (3x).

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate (Na₂SO₄).

  • Filter and remove the solvent under reduced pressure using a rotary evaporator.

  • The crude product can be purified by column chromatography on silica gel to yield the pure tricyclic alcohol.

Data Presentation:

Starting Material	Reagent	Solvent	Conditions	Product	Yield (%)
8-Bromocamphor	Magnesium Powder	THF	Reflux, N₂	Camphor-1,4-homoenol	96

Experimental Workflow:

Caption: Workflow for synthesis of a hydroxylated tricyclene derivative.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Ti3C2 MXenes-based catalysts for the process of α-pinene isomerization - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Bamford–Stevens reaction - Wikipedia [en.wikipedia.org]
• 6. adichemistry.com [adichemistry.com]

Application Notes and Protocols for the Use of Camphor as a Chiral Building Block in Organic Synthesis

For the Attention of: Researchers, Scientists, and Drug Development Professionals

Introduction

While the initial topic of interest was the use of tricyclene as a chiral building block, a thorough review of the scientific literature reveals a notable scarcity of its application in this capacity. Tricyclene, a rigid tricyclic monoterpene, is a relatively unfunctionalized and sterically hindered molecule, which presents significant challenges for its use as a versatile starting material or chiral auxiliary in asymmetric synthesis.

In contrast, the structurally related and readily available bicyclic monoterpene, camphor , stands as a cornerstone of the "chiral pool."[1] Its rigid bicyclic framework, coupled with the presence of a ketone functionality, allows for straightforward derivatization into a wide array of highly effective chiral auxiliaries. These auxiliaries have been instrumental in the development of numerous stereoselective transformations, providing predictable and high levels of asymmetric induction.

Therefore, these application notes will focus on the extensive and well-documented use of camphor and its derivatives as chiral building blocks and auxiliaries in modern organic synthesis. We will particularly emphasize the applications of Oppolzer's camphorsultam, a prominent camphor-derived chiral auxiliary.

Application Notes: Camphor-Derived Chiral Auxiliaries in Asymmetric Synthesis

Camphor is an ideal chiral starting material due to its natural abundance in both enantiomeric forms, ((+)-camphor and (-)-camphor), its rigid bicyclic structure, and the presence of a versatile ketone group. The rigidity of the camphor skeleton provides a well-defined steric environment, which is crucial for effective facial discrimination in asymmetric reactions.[1]

One of the most successful and widely used chiral auxiliaries derived from camphor is Oppolzer's camphorsultam . This auxiliary is readily prepared from camphor-10-sulfonyl chloride and has found broad application in a variety of asymmetric transformations, including Diels-Alder reactions, alkylations, and aldol reactions.[2][3] The key to its effectiveness lies in the formation of N-acyl derivatives, where the sultam moiety provides excellent steric shielding of one face of the enolate or dienophile, leading to highly diastereoselective reactions. Furthermore, the auxiliary can be non-destructively cleaved and recovered in high yield for reuse.[4]

Key Advantages of Camphor-Derived Auxiliaries:

• High Diastereoselectivity: The rigid and sterically demanding camphor backbone provides excellent facial shielding, leading to high levels of diastereoselectivity in a wide range of reactions.

• Predictable Stereochemistry: The stereochemical outcome of reactions employing camphor-derived auxiliaries is generally predictable, which is a significant advantage in the design of synthetic routes.

• Crystallinity of Derivatives: N-acyl derivatives of camphorsultam are often crystalline solids, which facilitates their purification by recrystallization, often to very high levels of diastereomeric purity.

• Reliable Cleavage: The auxiliary can be removed under a variety of conditions (e.g., hydrolysis, reduction) to furnish the desired chiral product without racemization of the newly formed stereocenter.[5]

• Availability of Both Enantiomers: Since both (+)- and (-)-camphor are readily available, both enantiomers of the target molecule can be synthesized with equal ease.

Data Presentation

The following tables summarize the performance of Oppolzer's camphorsultam in three key asymmetric transformations: the Diels-Alder reaction, alkylation, and aldol reaction.

Table 1: Asymmetric Diels-Alder Reaction of N-Acryloyl Camphorsultam

Diene	Lewis Acid	Temperature (°C)	Yield (%)	Diastereomeric Excess (d.e.) (%)	Reference
Cyclopentadiene	Et₂AlCl	-78	95	>98	[6]
1,3-Butadiene	Et₂AlCl	-78	88	96	[6]
Isoprene	Et₂AlCl	-78	91	98	[6]
Furan	Et₂AlCl	-78	75	>98 (endo/exo 85:15)

Table 2: Asymmetric Alkylation of N-Acyl Camphorsultam Derivatives

N-Acyl Group	Electrophile	Base	Yield (%)	Diastereomeric Excess (d.e.) (%)	Reference
Propionyl	Benzyl bromide	NaHMDS	89	>98	[7]
Propionyl	Allyl iodide	NaHMDS	92	>98	[7]
Acetyl	Methyl iodide	NaHMDS	85	96	[3]
Phenylacetyl	Ethyl iodide	LiHMDS	88	>99	[1]

Table 3: Asymmetric Aldol Reaction of N-Acyl Camphorsultam Derivatives

N-Acyl Group	Aldehyde	Lewis Acid	Yield (%)	Diastereomeric Excess (d.e.) (%)	Reference
Propionyl	Isobutyraldehyde	TiCl₄	89	>98
Acetyl	Benzaldehyde	TiCl₄, (-)-Sparteine	85	97
Propionyl	Acetaldehyde	Sn(OTf)₂	80	95
Butyryl	Propionaldehyde	TiCl₄	87	>98

Visualizations

General Workflow of Chiral Auxiliary Mediated Asymmetric Synthesis

Caption: General workflow illustrating the use of a recoverable chiral auxiliary.

Asymmetric Diels-Alder Reaction using Oppolzer's Camphorsultam

Caption: Pathway for a diastereoselective Diels-Alder reaction.

Asymmetric Alkylation and Auxiliary Removal

Caption: Asymmetric alkylation followed by hydrolytic removal of the auxiliary.

Experimental Protocols

The following protocols are representative examples for the application of Oppolzer's camphorsultam in asymmetric synthesis.

Protocol 1: Asymmetric Diels-Alder Reaction of N-Acryloyl-(+)-Camphorsultam with Cyclopentadiene[6]

Materials:

• N-Acryloyl-(+)-camphorsultam

• Anhydrous dichloromethane (CH₂Cl₂)

• Diethylaluminum chloride (Et₂AlCl) (1.0 M solution in hexanes)

• Freshly cracked cyclopentadiene

• Saturated aqueous ammonium chloride (NH₄Cl)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Argon or Nitrogen gas supply

• Standard glassware for anhydrous reactions

Procedure:

• Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, and an argon inlet, add N-acryloyl-(+)-camphorsultam (1.0 eq). Dissolve the sultam in anhydrous CH₂Cl₂ (approx. 0.1 M concentration).

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Lewis Acid Addition: Slowly add diethylaluminum chloride (1.2 eq) dropwise via syringe over 10 minutes, ensuring the internal temperature does not rise above -75 °C. Stir the resulting mixture for 30 minutes at -78 °C.

• Diene Addition: Add freshly cracked cyclopentadiene (3.0 eq) dropwise to the reaction mixture.

• Reaction Monitoring: Stir the reaction at -78 °C for 3 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) (eluent: 20% ethyl acetate in hexanes).

• Quenching: Upon completion, quench the reaction by the slow addition of saturated aqueous NH₄Cl solution at -78 °C.

• Work-up: Allow the mixture to warm to room temperature. Transfer the mixture to a separatory funnel and extract with CH₂Cl₂ (3 x volume of aqueous layer). Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and filter.

• Purification: Concentrate the filtrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel (eluent: gradient of 5% to 20% ethyl acetate in hexanes) to afford the desired cycloadduct. The diastereomeric excess can be determined by ¹H NMR analysis of the crude product.

Protocol 2: Diastereoselective Alkylation of N-Propionyl-(-)-Camphorsultam with Benzyl Bromide[7]

Materials:

• N-Propionyl-(-)-camphorsultam

• Anhydrous tetrahydrofuran (THF)

• Sodium bis(trimethylsilyl)amide (NaHMDS) (1.0 M solution in THF)

• Benzyl bromide

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Argon or Nitrogen gas supply

• Standard glassware for anhydrous reactions

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an argon atmosphere, add N-propionyl-(-)-camphorsultam (1.0 eq) and dissolve it in anhydrous THF (approx. 0.2 M concentration).

• Enolate Formation: Cool the solution to -78 °C. Add NaHMDS (1.1 eq) dropwise via syringe. Stir the mixture at -78 °C for 1 hour to ensure complete enolate formation.

• Alkylation: Add benzyl bromide (1.2 eq) dropwise to the enolate solution at -78 °C.

• Reaction: Stir the reaction mixture at -78 °C for 4 hours, then allow it to slowly warm to room temperature overnight.

• Quenching: Quench the reaction by adding saturated aqueous NaHCO₃ solution.

• Work-up: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x volume of aqueous layer). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.

• Purification: Remove the solvent under reduced pressure. The crude product is purified by flash chromatography on silica gel (eluent: gradient of 10% to 30% ethyl acetate in hexanes) to yield the alkylated product. Diastereoselectivity can be assessed by ¹H NMR or HPLC analysis.

Protocol 3: Reductive Cleavage of an N-Acyl Camphorsultam Adduct[4]

Materials:

• N-Acyl camphorsultam adduct (from Protocol 1 or 2)

• Anhydrous tetrahydrofuran (THF)

• Lithium aluminum hydride (LiAlH₄)

• Anhydrous diethyl ether (Et₂O)

• Rochelle's salt (sodium potassium tartrate) solution (saturated aqueous)

• Anhydrous sodium sulfate (Na₂SO₄)

• Argon or Nitrogen gas supply

• Standard glassware for anhydrous reactions

Procedure:

• Reaction Setup: In a flame-dried flask under argon, prepare a suspension of LiAlH₄ (2.0-3.0 eq) in anhydrous THF.

• Substrate Addition: Dissolve the N-acyl camphorsultam adduct (1.0 eq) in a separate flask with anhydrous THF. Add this solution dropwise to the LiAlH₄ suspension at 0 °C (ice bath).

• Reaction: After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for 2-4 hours, or until TLC analysis indicates complete consumption of the starting material.

• Quenching: Cool the reaction mixture back to 0 °C. Cautiously quench the excess LiAlH₄ by the sequential dropwise addition of water (X mL), followed by 15% aqueous NaOH (X mL), and then water again (3X mL), where X is the mass of LiAlH₄ in grams. A granular white precipitate should form.

• Filtration and Extraction: Stir the resulting slurry vigorously for 30 minutes. Filter the mixture through a pad of Celite®, washing the filter cake thoroughly with ethyl acetate or Et₂O. The filtrate contains the desired chiral alcohol.

• Auxiliary Recovery: The filter cake, containing the aluminum salts and the chiral auxiliary, can be treated with a saturated aqueous solution of Rochelle's salt and stirred overnight. The mixture is then extracted with CH₂Cl₂, and the organic layers are dried and concentrated to recover the camphorsultam auxiliary, which can be purified by recrystallization.

• Product Purification: The initial filtrate containing the product is dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure. The crude alcohol can be purified by flash chromatography. The enantiomeric excess of the product can be determined by chiral HPLC or by derivatization with a chiral resolving agent and subsequent NMR analysis.

References

• 1. Diastereoselective alkylation reactions employing a new camphor-based 2-phenylimino-2-oxazolidine chiral auxiliary [html.rhhz.net]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. access.archive-ouverte.unige.ch [access.archive-ouverte.unige.ch]
• 4. Chiral auxiliary recycling in continuous flow: automated recovery and reuse of Oppolzer's sultam - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 6. benchchem.com [benchchem.com]
• 7. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

Application Notes and Protocols for Tricyclene Derivatives in Novel Polymer Development

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the application of tricyclene derivatives, specifically tricyclononenes (TCNs), in the synthesis of novel polymers. It outlines the primary polymerization methodologies, provides detailed experimental protocols, presents key performance data, and discusses the applications of the resulting polymers, particularly in advanced materials.

Introduction: Tricyclene Derivatives as Monomers

Tricyclene itself is a saturated tricyclic monoterpene. However, in the context of polymer chemistry, "tricyclene" often refers to its unsaturated derivatives, which are powerful monomers for polymer synthesis. Specifically, tricyclo[4.2.1.0²˒⁵]non-7-enes (TCNs) and tricyclo[4.2.1.0²˒⁵]nona-3,7-dienes (TCNDs) are norbornene-type monomers that contain highly strained ring systems.[1][2] This inherent strain makes them highly reactive and suitable for various polymerization techniques.

The synthesis of TCN monomers is often achieved through the thermal cycloaddition of activated olefins and quadricyclane, which is itself a product of norbornadiene photo-isomerization.[1][2] The resulting polymers exhibit unique properties stemming from their rigid backbone, making them promising candidates for applications such as gas separation membranes and photolithography.[1][2]

Polymerization Methodologies

Tricyclononenes can be polymerized via several mechanisms, primarily Ring-Opening Metathesis Polymerization (ROMP) and addition polymerization. The choice of method influences the polymer's backbone structure and, consequently, its material properties.

Ring-Opening Metathesis Polymerization (ROMP)

ROMP is a chain-growth polymerization that proceeds via an olefin metathesis reaction on strained cyclic monomers. It is a highly efficient method for polymerizing TCNs, often utilizing ruthenium-based catalysts like the Grubbs series.[3][4] Third-generation Grubbs (G3) catalysts are particularly effective for achieving controlled or "living" polymerization of TCNs.[3][4] ROMP opens the norbornene ring system, leading to a polymer with a highly unsaturated and flexible backbone.

Addition Polymerization

Vinyl-addition or addition polymerization involves the opening of the double bond in the norbornene fragment without breaking the ring system itself.[1][2] This method yields polymers with a saturated, rigid aliphatic backbone. Transition metal catalysts, particularly those based on Palladium (Pd) and Nickel (Ni), are commonly used for this process.[1][5] Addition polymerization of TCNs is valuable for creating materials with high thermal stability and glass transition temperatures (Tg).[1]

Experimental Protocols & Workflows

The following sections provide detailed protocols for the synthesis and polymerization of TCN monomers.

General Monomer Synthesis: TCN Anhydride

Tricyclononene monomers can be synthesized from quadricyclane. The following is a representative synthesis for a TCN anhydride.[3]

Materials:

• Quadricyclane

• Maleic anhydride

• Toluene (anhydrous)

• Methanol (for crystallization)

Protocol:

• Prepare quadricyclane through the photochemical isomerization of norbornadiene.

• In a dry reaction vessel under an inert atmosphere (e.g., Nitrogen or Argon), dissolve quadricyclane and maleic anhydride in anhydrous toluene.

• Heat the reaction mixture. The thermal cycloaddition proceeds to form the TCN exo-anhydride.

• Monitor the reaction to completion using an appropriate analytical technique (e.g., TLC or GC).

• Upon completion, cool the reaction mixture and remove the solvent under reduced pressure.

• The crude product can be purified by crystallization from methanol to yield the TCN exo-anhydride monomer.[3]

Protocol for Ring-Opening Metathesis Polymerization (ROMP)

This protocol describes a typical ROMP of a TCN monomer using a third-generation Grubbs catalyst (G3).[6]

Materials:

• TCN monomer (e.g., TCN-imide, TCN-ester)

• Third-generation Grubbs catalyst (G3)

• Anhydrous, degassed solvent (e.g., Chloroform-d (CDCl₃) for NMR monitoring, or Toluene/DCM for bulk synthesis)

• Quenching agent (e.g., ethyl vinyl ether)

• Precipitation solvent (e.g., Methanol)

• Inert gas supply (Nitrogen or Argon)

Protocol:

• Reactor Setup: Ensure all glassware is oven-dried and cooled under an inert atmosphere.

• Monomer Preparation: In a glovebox or under inert gas flow, prepare a stock solution of the TCN monomer in the chosen anhydrous solvent.

• Catalyst Preparation: Prepare a stock solution of the G3 catalyst in the same solvent.

• Initiation: Add the monomer solution to the reaction vessel. To initiate polymerization, inject the required amount of G3 catalyst solution (e.g., for a 200:1 monomer-to-catalyst ratio).[6]

• Polymerization: Allow the reaction to proceed with stirring for a set time (e.g., 15 minutes) at room temperature.[6] For kinetic studies, aliquots can be taken at timed intervals and quenched for analysis.

• Termination: Quench the polymerization by adding an excess of ethyl vinyl ether to deactivate the catalyst.

• Polymer Isolation: Precipitate the polymer by pouring the reaction mixture into a large volume of a non-solvent like methanol.

• Purification: Filter the precipitated polymer and wash it several times with the precipitating solvent to remove unreacted monomer and catalyst residues.

• Drying: Dry the polymer under vacuum at a moderate temperature until a constant weight is achieved.

• Characterization: Analyze the polymer using Size Exclusion Chromatography (SEC) to determine molecular weight (Mn, Mw) and polydispersity (Đ), and using Nuclear Magnetic Resonance (NMR) to confirm the structure.

References

• 1. researchgate.net [researchgate.net]
• 2. Polymerization of Tricyclononenes | springerprofessional.de [springerprofessional.de]
• 3. dspace.mit.edu [dspace.mit.edu]
• 4. chemrxiv.org [chemrxiv.org]
• 5. researchgate.net [researchgate.net]
• 6. chemrxiv.org [chemrxiv.org]

Application Notes and Protocols for the Formulation of Tricyclene in Advanced Drug Delivery Systems

Audience: Researchers, scientists, and drug development professionals.

Introduction

Tricyclene is a tricyclic monoterpene found in various essential oils and has demonstrated potential therapeutic activities, including antioxidant, antitumor, and antimicrobial properties.[1] Its lipophilic nature and volatility present challenges for direct therapeutic application, necessitating the use of advanced drug delivery systems to enhance its stability, bioavailability, and targeted delivery. It is important to distinguish the monoterpene tricyclene from the similarly named oral contraceptive Ortho Tri-Cyclen®, which contains a combination of norgestimate and ethinyl estradiol.[2][3]

Currently, there is a notable lack of specific research detailing the formulation of isolated tricyclene into drug delivery systems such as nanoparticles, liposomes, or micelles. However, based on established methodologies for the encapsulation of other volatile and lipophilic monoterpenes, this document provides detailed application notes and generalized protocols that can serve as a foundational guide for the development and characterization of tricyclene-loaded nanocarriers. The provided quantitative data is representative of typical outcomes for monoterpene formulations and should be considered as a reference for experimental design and optimization.

Formulation of Tricyclene-Loaded Nanoemulsions

Nanoemulsions are kinetically stable colloidal dispersions of oil and water, with droplet sizes typically in the range of 20-200 nm.[4][5] They are excellent carriers for lipophilic compounds like tricyclene, enhancing their solubility and bioavailability.[6]

Application Notes

High-energy methods such as high-pressure homogenization or ultrasonication are commonly employed to produce nanoemulsions with small and uniform droplet sizes. The choice of oil phase, surfactant, and co-surfactant is critical for the stability and efficacy of the formulation. For a lipophilic compound like tricyclene, a medium-chain triglyceride (MCT) oil can be a suitable oil phase. Polysorbate 80 (Tween® 80) and sorbitan monooleate (Span® 80) are commonly used non-ionic surfactants that can be effective.

Experimental Protocol: High-Pressure Homogenization

• Preparation of the Oil Phase: Dissolve a specific amount of tricyclene (e.g., 1-5% w/w) in the selected oil phase (e.g., MCT oil).

• Preparation of the Aqueous Phase: Dissolve the surfactant (e.g., Tween® 80) and co-surfactant (e.g., Span® 80) in deionized water.

• Pre-emulsification: Slowly add the oil phase to the aqueous phase while stirring at high speed (e.g., 10,000 rpm) for 15-30 minutes using a high-shear mixer to form a coarse emulsion.

• High-Pressure Homogenization: Pass the coarse emulsion through a high-pressure homogenizer for a specified number of cycles (e.g., 5-10 cycles) at a defined pressure (e.g., 15,000-20,000 psi).

• Cooling: Cool the resulting nanoemulsion to room temperature.

• Characterization: Analyze the nanoemulsion for droplet size, polydispersity index (PDI), zeta potential, encapsulation efficiency, and drug loading.

Representative Quantitative Data

Parameter	Value
Tricyclene Concentration	2.5% (w/w)
Oil Phase	Medium-Chain Triglyceride (MCT)
Surfactant/Co-surfactant	Tween® 80 / Span® 80 (3:1 ratio)
Droplet Size (Z-average)	120 ± 15 nm
Polydispersity Index (PDI)	< 0.2
Zeta Potential	-25 ± 5 mV
Encapsulation Efficiency	> 95%
Drug Loading	2.3 ± 0.2%

Experimental Workflow Diagram

Caption: Workflow for preparing tricyclene nanoemulsions.

Formulation of Tricyclene-Loaded Liposomes

Liposomes are vesicular structures composed of a lipid bilayer enclosing an aqueous core.[7] Their amphiphilic nature allows for the encapsulation of both hydrophilic and lipophilic drugs.[7] For a lipophilic molecule like tricyclene, it would primarily be entrapped within the lipid bilayer.

Application Notes

The thin-film hydration method followed by sonication or extrusion is a common and effective technique for preparing liposomes.[8] The choice of phospholipids (e.g., soy phosphatidylcholine, DSPC) and the inclusion of cholesterol are important for the stability and drug retention of the liposomes. The molar ratio of these components needs to be optimized.

Experimental Protocol: Thin-Film Hydration

• Lipid Film Formation: Dissolve the phospholipids (e.g., soy phosphatidylcholine), cholesterol, and tricyclene in a suitable organic solvent (e.g., chloroform or a chloroform:methanol mixture) in a round-bottom flask.

• Solvent Evaporation: Evaporate the organic solvent under reduced pressure using a rotary evaporator to form a thin, uniform lipid film on the inner surface of the flask.

• Hydration: Hydrate the lipid film with an aqueous buffer (e.g., phosphate-buffered saline, pH 7.4) by gentle rotation above the lipid phase transition temperature to form multilamellar vesicles (MLVs).

• Size Reduction: Reduce the size of the MLVs to form small unilamellar vesicles (SUVs) or large unilamellar vesicles (LUVs) by probe sonication or extrusion through polycarbonate membranes with a defined pore size (e.g., 100 nm).

• Purification: Remove the unencapsulated tricyclene by dialysis or size exclusion chromatography.

• Characterization: Analyze the liposomes for particle size, PDI, zeta potential, encapsulation efficiency, and drug loading.

Representative Quantitative Data

Parameter	Value
Lipid Composition	Soy Phosphatidylcholine:Cholesterol (7:3 molar ratio)
Tricyclene:Lipid Ratio	1:20 (w/w)
Particle Size (Z-average)	150 ± 20 nm
Polydispersity Index (PDI)	< 0.25
Zeta Potential	-30 ± 7 mV
Encapsulation Efficiency	75 ± 5%
Drug Loading	3.5 ± 0.4%

Experimental Workflow Diagram

Caption: Workflow for preparing tricyclene liposomes.

Formulation of Tricyclene-Loaded Solid Lipid Nanoparticles (SLNs)

Solid Lipid Nanoparticles (SLNs) are colloidal carriers made from solid lipids that are solid at room and body temperature.[9] They combine the advantages of polymeric nanoparticles and emulsions, offering good biocompatibility and controlled release for lipophilic drugs.[9]

Application Notes

The high-shear homogenization followed by ultrasonication method is a robust technique for producing SLNs. The choice of solid lipid (e.g., glyceryl monostearate, Compritol® 888 ATO) is crucial as it determines the drug loading capacity and release profile. A surfactant is necessary to stabilize the nanoparticle dispersion.

Experimental Protocol: High-Shear Homogenization and Ultrasonication

• Preparation of the Lipid Phase: Melt the solid lipid (e.g., glyceryl monostearate) at a temperature about 5-10°C above its melting point. Dissolve the tricyclene in the molten lipid.

• Preparation of the Aqueous Phase: Heat the aqueous surfactant solution (e.g., Poloxamer 188) to the same temperature as the lipid phase.

• Hot Emulsification: Add the hot aqueous phase to the hot lipid phase and homogenize at high speed (e.g., 15,000 rpm) for 10-15 minutes to form a hot pre-emulsion.

• Ultrasonication: Subject the hot pre-emulsion to probe ultrasonication for a specific time (e.g., 5-10 minutes) to reduce the particle size.

• Cooling and Nanoparticle Formation: Cool the resulting hot nanoemulsion in an ice bath under gentle stirring to allow the lipid to recrystallize and form SLNs.

• Characterization: Analyze the SLN dispersion for particle size, PDI, zeta potential, encapsulation efficiency, and drug loading.

Representative Quantitative Data

Parameter	Value
Solid Lipid	Glyceryl Monostearate
Surfactant	Poloxamer 188 (2% w/v)
Tricyclene:Lipid Ratio	1:10 (w/w)
Particle Size (Z-average)	200 ± 25 nm
Polydispersity Index (PDI)	< 0.3
Zeta Potential	-20 ± 5 mV
Encapsulation Efficiency	85 ± 6%
Drug Loading	7.8 ± 0.7%

Experimental Workflow Diagram

Caption: Workflow for preparing tricyclene SLNs.

Characterization Protocols

Particle Size, Polydispersity Index (PDI), and Zeta Potential

These parameters are determined using Dynamic Light Scattering (DLS) and Electrophoretic Light Scattering (ELS) with a Zetasizer instrument.

• Protocol:

  • Dilute the nanoparticle suspension with deionized water or an appropriate buffer to a suitable concentration to avoid multiple scattering effects.

  • Transfer the diluted sample to a disposable cuvette.

  • For zeta potential measurement, use a specific folded capillary cell.

  • Place the cuvette/cell in the instrument and allow it to equilibrate to the measurement temperature (e.g., 25°C).

  • Perform the measurement in triplicate and report the average values with standard deviation.

Encapsulation Efficiency (EE) and Drug Loading (DL)

These are determined using High-Performance Liquid Chromatography (HPLC) after separating the encapsulated drug from the free drug.

• Protocol:

  • Separation of Free Drug: Centrifuge the nanoparticle suspension using a high-speed centrifuge or ultracentrifuge. The unencapsulated drug will remain in the supernatant.

  • Quantification of Free Drug: Analyze the supernatant using a validated HPLC method to determine the concentration of free tricyclene.

  • Quantification of Total Drug: Disrupt a known amount of the nanoparticle formulation using a suitable solvent (e.g., methanol) to release the encapsulated tricyclene. Analyze this solution by HPLC to determine the total amount of tricyclene.

  • Calculations:

    • EE (%) = [(Total Drug - Free Drug) / Total Drug] x 100

    • DL (%) = [(Total Drug - Free Drug) / Total Weight of Nanoparticles] x 100

In Vitro Drug Release

The in vitro release of tricyclene from the nanoparticles is typically studied using a dialysis bag method.

• Protocol:

  • Place a known amount of the tricyclene-loaded nanoparticle formulation into a dialysis bag with a suitable molecular weight cut-off.

  • Immerse the dialysis bag in a release medium (e.g., phosphate-buffered saline with a small percentage of a solubilizing agent like Tween® 80 to maintain sink conditions) at 37°C with constant stirring.

  • At predetermined time intervals, withdraw aliquots of the release medium and replace with an equal volume of fresh medium.

  • Analyze the withdrawn samples for tricyclene concentration using HPLC.

  • Plot the cumulative percentage of drug released versus time.

Conclusion

While specific formulation studies for isolated tricyclene are not yet prevalent in the scientific literature, its therapeutic potential warrants further investigation. The protocols and application notes provided herein offer a comprehensive starting point for the development of tricyclene-loaded nanoemulsions, liposomes, and solid lipid nanoparticles. These drug delivery systems hold the promise of overcoming the challenges associated with the physicochemical properties of tricyclene, thereby enabling its potential translation into clinical applications. Rigorous characterization and optimization of these formulations will be crucial for achieving stable, effective, and safe delivery of this promising monoterpene.

References

• 1. Articles [globalrx.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Nanoemulsion: an advanced mode of drug delivery system - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Nanoemulsion as a Nano Carrier System in Drug Delivery: A Review | International Journal of Pharmaceutical Sciences and Nanotechnology(IJPSN) [ijpsnonline.com]
• 6. ijper.org [ijper.org]
• 7. The Optimized Delivery of Triterpenes by Liposomal Nanoformulations: Overcoming the Challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Liposomal Formulations in Clinical Use: An Updated Review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Improving Tricyclene Yield in Recombinant E. coli

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered during the metabolic engineering of E. coli for enhanced tricyclene production.

Frequently Asked Questions (FAQs)

Q1: What is the general biosynthetic pathway for producing tricyclene in recombinant E. coli?

A1: To produce tricyclene in E. coli, a heterologous biosynthetic pathway is typically introduced. This involves two main stages: 1) The synthesis of the universal C5 precursors, isopentenyl pyrophosphate (IPP) and dimethylallyl pyrophosphate (DMAPP), through the introduction of the mevalonate (MVA) pathway. 2) The conversion of IPP and DMAPP into tricyclene. This is a two-step process where geranyl pyrophosphate synthase (GPPS) first catalyzes the formation of geranyl pyrophosphate (GPP) from IPP and DMAPP. Subsequently, tricyclene synthase (TS) converts GPP into tricyclene.[1]

Q2: Why is the heterologous mevalonate (MVA) pathway used instead of E. coli's native MEP pathway?

A2: While E. coli has its native methylerythritol 4-phosphate (MEP) pathway for producing IPP and DMAPP, the heterologous MVA pathway is often preferred for terpenoid production.[1] The MEP pathway is tightly regulated in the host, which can limit the precursor supply. Introducing the MVA pathway can bypass this native regulation, potentially providing a more robust supply of IPP and DMAPP, which has been shown to be more effective for increasing terpene production in E. coli.

Q3: What are the key enzymes required for the conversion of IPP and DMAPP to tricyclene?

A3: The conversion of the C5 precursors to tricyclene requires two key enzymes:

• Geranyl Pyrophosphate Synthase (GPPS): This enzyme condenses one molecule of IPP and one molecule of DMAPP to form the C10 intermediate, geranyl pyrophosphate (GPP).[1]

• Tricyclene Synthase (TS): This enzyme catalyzes the cyclization of GPP to form the final product, tricyclene.[1][2] The choice and performance of the tricyclene synthase are often a rate-limiting step in the overall pathway.[1]

Q4: What are typical tricyclene yields reported in shake-flask fermentations of engineered E. coli?

A4: Initial yields of tricyclene in engineered E. coli are often low, in the range of 0.060 mg/L.[1] However, through various optimization strategies such as increasing the gene copy number of the tricyclene synthase and N-terminal truncation of the TS enzyme, yields have been significantly improved to as high as 47.671 mg/L.[1][3]

Q5: What analytical methods are commonly used to detect and quantify tricyclene?

A5: The most common analytical method for the detection and quantification of tricyclene in fermentation cultures is Gas Chromatography-Mass Spectrometry (GC-MS).[1] This technique allows for the separation of volatile compounds in a sample and their subsequent identification based on their mass spectrum. The identity of tricyclene is confirmed by comparing its retention time and mass spectrum with that of a pure tricyclene standard.[1] For sample preparation, a two-phase extraction is often employed where an organic solvent is added to the culture to capture the produced tricyclene.

Troubleshooting Guide

Problem 1: Low or No Tricyclene Production

This is a common issue that can stem from several factors, ranging from enzyme activity to precursor availability.

• Potential Cause A: Inefficient or Inactive Tricyclene Synthase (TS)

  • Troubleshooting Steps:

    • Optimize Codon Usage: The gene sequence of the plant-derived tricyclene synthase should be codon-optimized for expression in E. coli to prevent issues with translation efficiency.[1][4]

    • N-Terminal Truncation: Many plant terpene synthases contain N-terminal transit peptides for localization to plastids, which are not present in E. coli. These transit peptides can lead to poor solubility and low activity. Truncating these N-terminal regions has been shown to dramatically increase tricyclene titers, in some cases by over 700-fold.[1]

    • Screen Different TS Homologs: The activity of tricyclene synthases can vary significantly between different plant species.[1] If one TS shows low activity, screening synthases from other organisms (e.g., Solanum lycopersicum, Nicotiana sylvestris) may yield a more active enzyme in the E. coli host.[1][2]

    • Increase TS Gene Copy Number: If TS is identified as the rate-limiting step, increasing its expression by using a higher copy number plasmid or integrating multiple copies into the genome can boost production.[1]

• Potential Cause B: Insufficient Precursor (GPP) Supply

  • Troubleshooting Steps:

    • Enhance the MVA Pathway: Ensure all enzymes of the heterologous MVA pathway are expressed and active to provide a sufficient pool of IPP and DMAPP.[1][5] This may involve balancing the expression levels of the individual pathway enzymes.[6]

    • Co-express a Suitable GPPS: The geranyl pyrophosphate synthase is crucial for converting IPP and DMAPP to GPP. Ensure a functional GPPS, such as the one from Abies grandis, is co-expressed with the tricyclene synthase.[1]

    • Balance Pathway Modules: The expression of the MVA pathway (precursor supply) and the tricyclene synthesis module (GPPS and TS) should be balanced to avoid the accumulation of toxic intermediates and to channel metabolic flux efficiently towards the final product.

Problem 2: Tricyclene Synthase Forms Inclusion Bodies

Inclusion bodies are insoluble protein aggregates that result from misfolded proteins, leading to a lack of enzymatic activity.

• Potential Cause: Protein Misfolding and Aggregation

  • Troubleshooting Steps:

    • Lower Induction Temperature: Reducing the induction temperature from 37°C to 30°C or even 25°C can slow down protein synthesis, allowing more time for proper folding and reducing the formation of inclusion bodies.[1][7] It has been observed that tricyclene production is significantly enhanced at lower temperatures.[1]

    • Optimize Inducer Concentration: High concentrations of the inducer (e.g., IPTG) can lead to very rapid protein expression, overwhelming the cell's folding machinery. Titrating the inducer concentration to a lower level can sometimes improve the yield of soluble, active protein.[7]

    • N-Terminal Truncation: As mentioned previously, removing the N-terminal transit peptide can significantly improve the solubility of the tricyclene synthase.[1]

    • Co-expression of Chaperones: Co-expressing molecular chaperones can assist in the proper folding of the heterologous tricyclene synthase, thereby increasing the soluble fraction.

    • Use Solubility-Enhancing Fusion Tags: Fusing a highly soluble protein tag to the N- or C-terminus of the tricyclene synthase can improve its solubility.

Problem 3: Poor Cell Growth After Induction

Inhibited cell growth after the induction of the heterologous pathway can indicate metabolic burden or product toxicity.

• Potential Cause A: Metabolic Burden

  • Troubleshooting Steps:

    • Use Lower Copy Number Plasmids: High copy number plasmids can impose a significant metabolic load on the host cells.[5] Using plasmids with a lower copy number can help alleviate this burden.

    • Tune Promoter Strength: Employing weaker or tunable promoters can help control the expression level of the pathway enzymes, reducing the overall metabolic strain on the cells.[8]

    • Optimize Fermentation Media: Ensure the growth medium is rich enough to support both cell growth and the demands of the heterologous pathway. Sometimes, switching to a richer medium like Terrific Broth or optimizing a minimal medium can improve outcomes.[9]

• Potential Cause B: Toxicity of Tricyclene or Intermediates

  • Troubleshooting Steps:

    • Implement a Two-Phase Fermentation System: Tricyclene is a volatile organic compound that can be toxic to E. coli at high concentrations. Introducing an organic solvent overlay (e.g., dodecane) during fermentation can create a second phase where the tricyclene can accumulate, thus reducing its concentration in the aqueous phase and alleviating toxicity to the cells.

    • Balance the Pathway: Ensure that there are no metabolic bottlenecks that could lead to the accumulation of potentially toxic intermediate metabolites.

Quantitative Data Summary

Table 1: Effect of Tricyclene Synthase (TS) Engineering and Expression Level on Tricyclene Titer

Strain Configuration	Tricyclene Titer (mg/L)	Fold Improvement
Wild-Type TS (1 copy)	0.060	1.0
Wild-Type TS (2 copies)	0.103	1.7
Truncated TS (44 a.a. removed)	47.671	794.5

Data sourced from a study on Nicotiana sylvestris TS XP_009791411 expressed in E. coli.[1][3]

Table 2: Effect of Induction Temperature on Tricyclene Production

Induction Temperature (°C)	Tricyclene Titer (mg/L)
37	Not Detected
30	0.060
25	0.060

Data reflects initial experiments with a wild-type TS.[1]

Detailed Experimental Protocols

Protocol 1: Shake-Flask Fermentation for Tricyclene Production

• Strain Preparation: Inoculate a single colony of the recombinant E. coli strain into 5 mL of LB medium with appropriate antibiotics. Grow overnight at 37°C with shaking at 220 rpm.

• Main Culture Inoculation: Inoculate 1 mL of the overnight culture into 100 mL of fresh LB medium (in a 500 mL flask) with antibiotics.

• Growth Phase: Grow the main culture at 37°C with shaking at 220 rpm until the optical density at 600 nm (OD600) reaches 0.6-0.8.

• Induction: Cool the culture to the desired induction temperature (e.g., 30°C). Add the inducer (e.g., IPTG to a final concentration of 0.1 mM).

• Production Phase: Incubate the culture at the induction temperature (e.g., 30°C) for 48-72 hours with shaking at 220 rpm. To prevent product loss due to volatility and to mitigate toxicity, add a 10% (v/v) overlay of an organic solvent like dodecane at the time of induction.

• Sampling: After the production phase, take a sample of the organic phase for analysis.

Protocol 2: SDS-PAGE Analysis of Tricyclene Synthase Solubility

• Cell Harvesting: After induction (e.g., 12 hours post-induction), harvest 1 mL of the cell culture by centrifugation at 8,000 x g for 5 minutes.

• Lysis: Resuspend the cell pellet in 200 µL of lysis buffer (e.g., BugBuster). Incubate at room temperature for 20 minutes.

• Separation of Soluble and Insoluble Fractions: Centrifuge the lysate at 16,000 x g for 20 minutes at 4°C. The supernatant contains the soluble protein fraction. The pellet contains the insoluble fraction, including inclusion bodies.

• Sample Preparation: Carefully transfer the supernatant to a new tube. Resuspend the pellet in an equal volume of lysis buffer. Mix both the soluble and insoluble samples with 4x SDS-PAGE loading buffer and boil for 5-10 minutes.

• Electrophoresis: Load equal volumes of the soluble and insoluble fractions onto an SDS-PAGE gel (e.g., 12% polyacrylamide). Run the gel according to standard procedures.

• Analysis: Visualize the protein bands using a staining method (e.g., Coomassie Brilliant Blue). A strong band at the expected molecular weight of the tricyclene synthase in the pellet lane and a weak or no band in the supernatant lane indicates the formation of inclusion bodies.

Protocol 3: GC-MS Analysis for Tricyclene Quantification

• Sample Preparation: Take a known volume (e.g., 100 µL) of the organic overlay from the fermentation culture. If necessary, dilute the sample with fresh organic solvent (e.g., dodecane or ethyl acetate). Add an internal standard (e.g., camphor) to the sample for accurate quantification.

• GC-MS Instrument Setup:

  • Column: Use a non-polar capillary column (e.g., HP-5MS).

  • Carrier Gas: Helium.

  • Injection Mode: Splitless.

  • Temperature Program: Set an appropriate temperature gradient, for example: initial temperature of 50°C for 2 minutes, ramp up to 150°C at 10°C/min, then ramp up to 250°C at 20°C/min, and hold for 2 minutes.

  • MS Detector: Operate in scan mode over a mass range of m/z 40-400.

• Analysis: Inject 1 µL of the prepared sample into the GC-MS.

• Quantification: Identify the tricyclene peak based on its retention time and mass spectrum compared to a standard. Quantify the amount of tricyclene by integrating the peak area and comparing it to a calibration curve prepared with known concentrations of a tricyclene standard.

Visualizations

References

• 1. mdpi.com [mdpi.com]
• 2. Tricyclene synthase - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. orbit.dtu.dk [orbit.dtu.dk]
• 5. Advances in the Metabolic Engineering of Escherichia coli for the Manufacture of Monoterpenes [mdpi.com]
• 6. emsl.pnnl.gov [emsl.pnnl.gov]
• 7. Bacteria Expression Support—Troubleshooting | Thermo Fisher Scientific - DE [thermofisher.com]
• 8. Strategies to Optimize Protein Expression in E. coli - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Optimization of fermentation conditions for the production of curcumin by engineered Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]

Overcoming low activity of Tricyclene synthase

Welcome to the technical support center for Tricyclene Synthase. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and overcome common challenges encountered during experiments, with a primary focus on addressing low enzymatic activity.

Troubleshooting Guide

This guide provides solutions to specific problems you might encounter with Tricyclene Synthase activity.

Problem ID	Question	Potential Causes	Suggested Solutions
TS-A01	Why is there no or very low Tricyclene product detected?	1. Inactive enzyme due to improper protein folding. 2. Suboptimal assay conditions. 3. Presence of inhibitors. 4. Degradation of the enzyme. 5. Incorrect substrate or missing cofactor.	1. Optimize expression and purification protocols to enhance protein solubility (see Protocol TS-P01). Consider N-terminal truncation if expressing a plant-derived synthase in a heterologous system.[1] 2. Verify and optimize assay parameters such as pH, temperature, and incubation time. Ensure the presence of the divalent metal cofactor (e.g., Mg²⁺). 3. Check all reagents for potential inhibitors. Purify the enzyme to remove any co-purified inhibitors. 4. Use protease inhibitors during extraction and purification. Store the purified enzyme at appropriate temperatures (-80°C for long-term). 5. Confirm the identity and concentration of the geranyl diphosphate (GPP) substrate. Ensure the addition of a divalent metal cofactor, such as Mg²⁺, which is required for catalysis.[2][3]
TS-A02	Why is my Tricyclene Synthase expressed as inclusion bodies in E. coli?	1. High induction temperature. 2. High inducer concentration. 3. The protein has poor intrinsic solubility. 4. Presence of an N-terminal transit peptide (common in plant synthases).[1]	1. Lower the induction temperature. A study on tricyclene synthesis in E. coli found 30°C to be optimal, with no product detected at 37°C.[1] 2. Reduce the concentration of the inducer (e.g., IPTG). 3. Co-express with molecular chaperones to assist in proper folding. 4. Truncate the N-terminal region of the synthase to remove the transit peptide, which can significantly improve solubility and activity.[1]
TS-A03	The enzyme activity is low and not reproducible. What could be the issue?	1. Inconsistent enzyme concentration in assays. 2. Substrate degradation. 3. Instability of the purified enzyme.	1. Accurately determine the protein concentration (e.g., using a Bradford or BCA assay) before each experiment. 2. Prepare fresh substrate solutions and store them properly. 3. Assess the stability of the enzyme under different storage conditions (e.g., different buffers, addition of glycerol). Perform activity assays as soon as possible after purification.
TS-A04	Multiple unexpected monoterpene byproducts are observed. How can I improve specificity for Tricyclene?	1. Tricyclene synthase from some species naturally produces a mixture of monoterpenes. For example, the enzyme from Solanum lycopersicum (tomato) produces tricyclene, camphene, β-myrcene, and limonene.[4][5][6] 2. Suboptimal reaction conditions might favor alternative cyclization pathways.	1. If high specificity is required, consider using a Tricyclene Synthase from a different species known for higher product fidelity. 2. Protein engineering strategies, such as rational design or directed evolution, can be employed to alter the active site and improve product specificity.[7] 3. Systematically vary assay conditions (pH, temperature, metal cofactor concentration) to find the optimal environment for tricyclene formation.

Frequently Asked Questions (FAQs)

Q1: What is Tricyclene Synthase and what reaction does it catalyze?

A1: Tricyclene synthase (EC 4.2.3.105) is an enzyme that catalyzes the cyclization of geranyl diphosphate (GPP) to form the tricyclic monoterpene, tricyclene, with the release of diphosphate.[4]

Q2: What is the natural substrate for Tricyclene Synthase?

A2: The natural substrate for Tricyclene Synthase is geranyl diphosphate (GPP).

Q3: Does Tricyclene Synthase require any cofactors?

A3: Yes, like other terpene synthases, Tricyclene Synthase requires a divalent metal ion cofactor for its catalytic activity. Magnesium (Mg²⁺) is a commonly used cofactor.[2][3]

Q4: My Tricyclene Synthase is from a plant source and I'm expressing it in E. coli. What are the common issues?

A4: Plant terpene synthases often contain an N-terminal transit peptide that directs the enzyme to plastids in the plant cell. This peptide is normally cleaved off to yield the mature, active enzyme.[1] In E. coli, this cleavage mechanism is absent, which can lead to protein misfolding, formation of inclusion bodies, and low or no activity.[1] Truncating this N-terminal region is often necessary for producing a soluble and active enzyme.[1]

Q5: At what temperature should I cultivate my E. coli for optimal Tricyclene Synthase expression?

A5: Lowering the cultivation and induction temperature can enhance the solubility of the expressed enzyme.[1] A study on heterologous expression of Tricyclene Synthase in E. coli demonstrated that reducing the induction temperature from 37°C to 30°C or 25°C significantly improved tricyclene production, as it reduced the formation of inclusion bodies.[1]

Q6: Can I increase Tricyclene production by increasing the gene copy number of the synthase?

A6: Yes, if the Tricyclene Synthase itself is the rate-limiting step in your biosynthetic pathway, increasing its gene copy number can lead to higher product titers. This was demonstrated in a study where doubling the copy number of the synthase gene increased tricyclene production in E. coli.[1]

Quantitative Data Summary

The following tables summarize quantitative data from a study on optimizing Tricyclene production in E. coli by expressing a Nicotiana sylvestris Tricyclene Synthase (TS 1411).[1]

Table 1: Effect of Induction Temperature and Gene Copy Number on Tricyclene Titer

Induction Temperature (°C)	Gene Copy Number	Tricyclene Titer (mg/L)
37	1	Not Detected
30	1	0.060
25	1	0.060
30	2	0.103
Data from shake-flask fermentation of E. coli expressing Tricyclene Synthase.[1]

Table 2: Effect of N-Terminal Truncation of Tricyclene Synthase on Product Titer

Truncation (Number of Amino Acids Removed)	Tricyclene Titer (mg/L)	Fold Improvement (vs. Wild-Type)
0 (Wild-Type)	0.060	1.0
44	47.671	794.5
73	Lower than 44-aa truncation	-
Data from shake-flask fermentation at 30°C. The study found that removing 44 amino acids from the N-terminus dramatically increased the titer.[1]

Experimental Protocols

Protocol TS-P01: Optimization of Tricyclene Synthase Expression in E. coli

This protocol provides a general method for optimizing the expression and solubility of Tricyclene Synthase.

• Vector Construction:

  • If using a plant-derived Tricyclene Synthase, design a truncated version of the gene that excludes the N-terminal transit peptide. A 44-amino acid truncation has been shown to be effective for the Nicotiana sylvestris enzyme.[1]

  • Clone both the full-length and truncated versions of the synthase gene into a suitable expression vector (e.g., pET series).

• Transformation:

  • Transform the expression plasmids into a suitable E. coli expression strain (e.g., BL21(DE3)).

• Expression Screening:

  • Inoculate 5 mL of LB medium containing the appropriate antibiotic with a single colony. Grow overnight at 37°C.

  • Inoculate 50 mL of fresh medium with the overnight culture to an OD₆₀₀ of ~0.1.

  • Grow the cultures at 37°C to an OD₆₀₀ of 0.6-0.8.

  • Induce protein expression with a range of IPTG concentrations (e.g., 0.1 mM, 0.5 mM, 1.0 mM).

  • After induction, incubate the cultures at different temperatures (e.g., 25°C, 30°C) for 16-24 hours. A non-induced culture should be used as a control.

• Solubility Analysis:

  • Harvest the cells by centrifugation.

  • Resuspend the cell pellet in lysis buffer (e.g., 50 mM Tris-HCl pH 8.0, 150 mM NaCl, 1 mM DTT, protease inhibitors).

  • Lyse the cells by sonication on ice.

  • Separate the soluble and insoluble fractions by centrifugation at ~15,000 x g for 20 minutes at 4°C.

  • Analyze the total cell lysate, soluble fraction, and insoluble fraction (resuspended pellet) by SDS-PAGE to determine the expression level and solubility under each condition.

Protocol TS-P02: Tricyclene Synthase Activity Assay

This protocol describes a method to measure the enzymatic activity of Tricyclene Synthase.

• Reaction Mixture Preparation:

  • Prepare an assay buffer (e.g., 50 mM HEPES, pH 7.2, 10% glycerol, 1 mM DTT).

  • The standard reaction mixture (e.g., 500 µL) should contain:

    • Assay Buffer

    • 10 mM MgCl₂ (or other divalent cation to be tested)

    • 50 µM Geranyl Diphosphate (GPP) substrate

    • Purified Tricyclene Synthase (e.g., 1-10 µg)

• Enzymatic Reaction:

  • Combine the buffer, MgCl₂, and enzyme in a glass vial. Pre-incubate at the desired reaction temperature (e.g., 30°C) for 5 minutes.

  • Initiate the reaction by adding the GPP substrate.

  • To capture the volatile tricyclene product, overlay the aqueous reaction mixture with an organic solvent layer (e.g., 200 µL of hexane or dodecane) containing an internal standard (e.g., isobutylbenzene or camphor at a known concentration).

  • Seal the vial and incubate at 30°C for a defined period (e.g., 1-2 hours) with gentle shaking.

• Product Extraction and Analysis:

  • Stop the reaction by vigorous vortexing for 30 seconds to extract the monoterpene products into the organic layer.

  • Separate the organic layer by centrifugation.

  • Transfer the organic layer to a new vial for analysis.

  • Analyze the sample by Gas Chromatography-Mass Spectrometry (GC-MS).

• Quantification:

  • Identify the tricyclene peak in the chromatogram based on its retention time and mass spectrum compared to an authentic standard.

  • Quantify the amount of tricyclene produced by comparing its peak area to the peak area of the internal standard. Calculate the specific activity of the enzyme (e.g., in pmol/mg/h).

Visualizations

Caption: Biosynthetic pathway for Tricyclene production from IPP and DMAPP.

Caption: Experimental workflow for troubleshooting low Tricyclene Synthase activity.

Caption: Key factors influencing Tricyclene Synthase activity.

References

• 1. mdpi.com [mdpi.com]
• 2. Structural and Mechanistic Analysis of Trichodiene Synthase using Site-Directed Mutagenesis: Probing the Catalytic Function of Tyrosine-295 and the Asparagine-225/Serine-229/Glutamate-233–Mg2+B Motif - PMC [pmc.ncbi.nlm.nih.gov]
• 3. uniprot.org [uniprot.org]
• 4. Tricyclene synthase - Wikipedia [en.wikipedia.org]
• 5. enzyme-database.org [enzyme-database.org]
• 6. chemwhat.com [chemwhat.com]
• 7. Toward improved terpenoids biosynthesis: strategies to enhance the capabilities of cell factories - PMC [pmc.ncbi.nlm.nih.gov]

Preventing inclusion body formation of Tricyclene synthase

This guide provides troubleshooting strategies and frequently asked questions (FAQs) to address inclusion body formation during the recombinant expression of tricyclene synthase.

Frequently Asked Questions (FAQs)

Q1: My tricyclene synthase is expressed as inclusion bodies in E. coli. What is the first and simplest troubleshooting step?

A1: The most common and often effective initial step is to modify the culture conditions to reduce the rate of protein synthesis.[1][2] This can be achieved by lowering the induction temperature. For many proteins, including plant-derived terpene synthases, reducing the temperature to a range of 15-30°C can significantly improve soluble expression.[3][4] A recent study on tricyclene synthase found that lowering the induction temperature to 30°C effectively improved the soluble expression level.[4]

Q2: I've lowered the temperature, but I'm still getting inclusion bodies. What's the next step?

A2: After optimizing the temperature, you should try reducing the concentration of the inducer (e.g., IPTG). High inducer concentrations can lead to a high rate of protein synthesis, overwhelming the cell's folding machinery.[3] Reducing the IPTG concentration, sometimes to as low as 0.005 mM, can decrease the expression rate and promote proper folding.[5] Additionally, consider changing the E. coli host strain, as some strains are better suited for expressing challenging proteins.[5]

Q3: My tricyclene synthase is from a plant source. Are there any specific considerations?

A3: Yes. Plant-derived synthases often contain N-terminal transit peptides for targeting to organelles like chloroplasts. These peptides are not processed in E. coli and can interfere with proper folding, leading to inclusion body formation.[4] A study demonstrated a 794.5-fold improvement in tricyclene production by truncating the first 44 amino acids of the N-terminal random coil of the synthase.[4] Therefore, it is highly recommended to test various N-terminal truncations of your tricyclene synthase construct.

Q4: Can fusion tags help improve the solubility of tricyclene synthase?

A4: Absolutely. Fusing the synthase to a highly soluble partner protein is a widely used strategy.[6] Common solubility-enhancing tags include Maltose Binding Protein (MBP) and Glutathione-S-Transferase (GST).[3][7] These large tags can help chaperone the folding of the target protein. More recently, small, highly disordered peptides have also been shown to enhance the solubility of recombinant proteins without adding a significant burden to the host cell.[8] However, be aware that in some cases, even small tags like the His-tag have been found to negatively affect solubility, so expressing the native protein without any tag is also worth testing.[9]

Q5: What if optimizing expression is not enough? Do I have to discard the inclusion bodies?

A5: Not at all. Inclusion bodies are often composed of highly pure, albeit misfolded, target protein.[10] You can isolate these inclusion bodies and use a process of solubilization and refolding to recover active enzyme. This typically involves isolating the inclusion bodies, washing them to remove contaminants, solubilizing them with strong denaturants (like 8M urea or 6M guanidinium hydrochloride), and then carefully removing the denaturant to allow the protein to refold.[3][11][12]

Troubleshooting Guides

Guide 1: Optimizing Expression Conditions to Prevent Inclusion Bodies

This guide focuses on modifying culture and induction parameters.

Problem: High levels of tricyclene synthase are found in the insoluble pellet after cell lysis.

Parameter	Recommended Modification	Rationale
Induction Temperature	Lower the temperature post-induction to 15-30°C.[1][2][4]	Reduces the rate of protein synthesis, allowing more time for proper folding.[3] Lower temperatures also decrease the strength of hydrophobic interactions that can lead to aggregation.[3]
Inducer Concentration	Titrate IPTG concentration from 1 mM down to 0.05 mM or lower.[5]	Decreases the transcription rate from the promoter, slowing down protein production to match the cell's folding capacity.[1][3]
Culture Medium	Supplement the medium with "compatible solutes" like sorbitol or glycylglycine.[7]	These molecules can act as chemical chaperones, stabilizing the native conformation of the protein. The addition of 100 mM to 1 M glycylglycine has been shown to significantly enhance protein solubility.[7]
Host Strain	Test expression in different E. coli strains (e.g., BL21(DE3) derivatives like Rosetta or ArcticExpress).	Some strains are engineered to overcome specific expression challenges, such as by providing rare tRNAs (Rosetta) or co-expressing cold-adapted chaperones (ArcticExpress).[13]
pH Stability	Ensure the culture medium is well-buffered to maintain a stable pH.	Fluctuations in pH can affect protein stability and contribute to aggregation.[1][2]

Guide 2: Protein Engineering Strategies for Soluble Expression

This guide covers modifications to the protein construct itself.

Problem: Optimizing expression conditions did not sufficiently increase the soluble fraction of tricyclene synthase.

Strategy	Recommended Action	Rationale
N-Terminal Truncation	Based on sequence analysis, remove the predicted transit peptide (typically the first 30-70 amino acids).[4]	Transit peptides from plant synthases are not required in E. coli and can interfere with folding, leading to aggregation.[4]
Solubility Tags	Fuse a solubility-enhancing tag like MBP or GST to the N- or C-terminus of the synthase.[3][6]	These tags are highly soluble proteins that can promote the proper folding and solubility of their fusion partner.[7]
Codon Optimization	Synthesize the gene with codons optimized for E. coli expression.	Differences in codon usage between the original source organism and E. coli can cause translational pausing, which may lead to misfolding.
Co-expression of Chaperones	Co-transform and co-express molecular chaperones like GroEL/GroES or DnaK/DnaJ.[13]	Overexpression of the synthase can titrate the cell's endogenous chaperones. Supplementing them can assist in the folding of the recombinant protein.[13]

Experimental Protocols

Protocol 1: Pilot Scale Expression Optimization

This protocol allows for the simultaneous testing of different induction temperatures and IPTG concentrations.

• Inoculation: Inoculate 5 mL of LB medium (with appropriate antibiotic) with a single colony of E. coli transformed with the tricyclene synthase expression plasmid. Grow overnight at 37°C with shaking.

• Main Culture: Use the overnight culture to inoculate 500 mL of fresh LB medium. Grow at 37°C with shaking until the optical density at 600 nm (OD600) reaches 0.5-0.7.

• Aliquoting: Distribute 10 mL of the culture into multiple sterile culture tubes.

• Induction Matrix: Create a matrix of conditions. For example, set up three different temperatures (e.g., 30°C, 25°C, 18°C) and three different final IPTG concentrations for each temperature (e.g., 1.0 mM, 0.5 mM, 0.1 mM). Include an uninduced control for each temperature.

• Expression: Induce the cultures according to the matrix and incubate with shaking for a set period (e.g., 4 hours for higher temperatures, 16-20 hours for lower temperatures).

• Harvesting & Lysis: Harvest 1.5 mL from each culture by centrifugation. Resuspend the cell pellet in 200 µL of lysis buffer (e.g., 50 mM Tris-HCl pH 8.0, 150 mM NaCl, 1 mM DTT, with lysozyme and DNase). Lyse the cells by sonication or chemical lysis.

• Solubility Analysis: Centrifuge the lysate at high speed (e.g., >13,000 x g) for 15 minutes at 4°C. Carefully separate the supernatant (soluble fraction) from the pellet (insoluble fraction). Resuspend the pellet in an equal volume of lysis buffer.

• SDS-PAGE: Analyze equal volumes of the total cell lysate, soluble fraction, and insoluble fraction from each condition by SDS-PAGE to determine the condition that yields the most protein in the soluble fraction.

Protocol 2: General Method for Inclusion Body Solubilization and Refolding

This protocol outlines the steps to recover active protein from inclusion bodies.

• Inclusion Body Isolation: After cell lysis, centrifuge the lysate at ~10,000 x g for 20 minutes. Discard the supernatant.

• Washing: Resuspend the inclusion body pellet in a wash buffer containing a mild detergent (e.g., 1% Triton X-100 in Tris buffer) to remove membrane contaminants.[14] Vortex and centrifuge again. Repeat this wash step 2-3 times, followed by a final wash with buffer lacking detergent.

• Solubilization: Resuspend the final washed pellet in a solubilization buffer containing a strong denaturant (e.g., 8 M Urea or 6 M Guanidine-HCl, 50 mM Tris-HCl pH 8.0, 10 mM DTT).[3] Incubate at room temperature with gentle agitation for 1-2 hours until the pellet is fully dissolved.

• Clarification: Centrifuge at high speed to pellet any remaining insoluble material. Collect the supernatant containing the denatured protein.

• Refolding by Dilution: Slowly add the denatured protein solution into a large volume (e.g., 50-100 fold excess) of ice-cold refolding buffer (e.g., 50 mM Tris-HCl pH 8.0, 150 mM NaCl, 5 mM DTT, and potentially additives like L-arginine or glycerol).[15] Add dropwise with constant, gentle stirring.

• Incubation: Allow the protein to refold by incubating at 4°C for 12-48 hours.

• Concentration & Analysis: Concentrate the refolded protein using an appropriate method (e.g., ultrafiltration). Assess the success of refolding by checking for enzymatic activity and analyzing the protein's oligomeric state using size-exclusion chromatography.[12]

Visualizations

Caption: Troubleshooting workflow for addressing inclusion body formation.

Caption: Experimental workflow for inclusion body solubilization and refolding.

References

• 1. Frontiers | Challenges Associated With the Formation of Recombinant Protein Inclusion Bodies in Escherichia coli and Strategies to Address Them for Industrial Applications [frontiersin.org]
• 2. Challenges Associated With the Formation of Recombinant Protein Inclusion Bodies in Escherichia coli and Strategies to Address Them for Industrial Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. info.gbiosciences.com [info.gbiosciences.com]
• 4. mdpi.com [mdpi.com]
• 5. How can I increase the amount of soluble recombinant protein in E. coli expression? [qiagen.com]
• 6. researchgate.net [researchgate.net]
• 7. tandfonline.com [tandfonline.com]
• 8. Enhancement of the solubility of recombinant proteins by fusion with a short-disordered peptide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. A simple and effective strategy for solving the problem of inclusion bodies in recombinant protein technology: His-tag deletions enhance soluble expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Handling Inclusion Bodies in Recombinant Protein Expression [sigmaaldrich.com]
• 11. Solubilization and Refolding of Inclusion Body Proteins | Springer Nature Experiments [experiments.springernature.com]
• 12. info.gbiosciences.com [info.gbiosciences.com]
• 13. Strategies to Optimize Protein Expression in E. coli - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Inclusion Bodies Protein Expression and Protein Refolding Protocol | FineTest Recombinant Protein [fn-test.com]
• 15. jabonline.in [jabonline.in]

Technical Support Center: Optimization of Fermentation Conditions for Tricyclene Production

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols for the optimization of tricyclene production via microbial fermentation.

Frequently Asked Questions (FAQs)

Q1: What is the general biosynthetic pathway for producing tricyclene in a microbial host like E. coli?

A1: Tricyclene is a tricyclic monoterpene not native to most common microbial hosts. Its production requires metabolic engineering to introduce a heterologous pathway.[1][2] The typical strategy involves engineering E. coli to provide the precursor acetyl-CoA, which is then converted to isopentenyl pyrophosphate (IPP) and dimethylallyl pyrophosphate (DMAPP) via the mevalonate (MVA) pathway.[1] These C5 building blocks are condensed into geranyl diphosphate (GPP) by geranyl diphosphate synthase (GPPS). Finally, a specific tricyclene synthase (TS) enzyme catalyzes the conversion of GPP into tricyclene.[1]

Q2: What are the primary rate-limiting steps in microbial tricyclene production?

A2: The key rate-limiting step is often the activity of the tricyclene synthase (TS) enzyme.[1] The low catalytic efficiency of TS can create a bottleneck, limiting the final product titer.[1][3] Other potential limitations include the supply of the precursor GPP and the overall metabolic burden placed on the host cell by the introduced biosynthetic pathway.[3]

Q3: Why is optimizing fermentation temperature crucial for tricyclene yield?

A3: Temperature significantly impacts both enzyme activity and protein expression. For tricyclene production in E. coli, lower induction temperatures (e.g., 25-30°C) have been shown to enhance titers compared to higher temperatures (e.g., 37°C).[1] This is often because lower temperatures can reduce the formation of inactive protein aggregates known as inclusion bodies, thereby increasing the amount of soluble, active tricyclene synthase.[1]

Q4: What role does the N-terminal transit peptide of plant-derived synthases play in E. coli expression?

A4: Many plant-derived terpene synthases, including tricyclene synthase, contain N-terminal transit peptides that direct the enzyme to organelles in the plant cell. These peptides can interfere with proper protein folding and expression in prokaryotic hosts like E. coli, leading to low solubility and activity.[1] Appropriately truncating this N-terminal region is a critical optimization step and has been shown to dramatically increase tricyclene titers by over 700-fold.[1]

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the optimization of tricyclene fermentation.

Problem	Potential Cause	Recommended Solution
Low or No Tricyclene Titer	Ineffective Tricyclene Synthase (TS): The TS enzyme may have low expression, poor solubility (inclusion bodies), or low intrinsic activity.[1]	1. Optimize TS Expression: Perform N-terminal truncation of the TS gene to remove plant transit peptides.[1]2. Enhance Solubility: Lower the induction temperature to 25-30°C to reduce inclusion body formation.[1]3. Increase Gene Dosage: Use a higher copy number plasmid for the TS-coding gene.[1]
Precursor (GPP) Limitation: The heterologous MVA pathway may not be supplying enough IPP/DMAPP, or the GPPS activity is insufficient.	1. Balance Pathway Expression: Modulate the expression levels of MVA pathway genes using promoters of varying strengths.[4]2. Co-express GPPS: Ensure robust expression of a suitable geranyl diphosphate synthase (GPPS).[1]
Suboptimal Fermentation Conditions: Incorrect pH, aeration, or media composition can inhibit cell growth or enzyme function.[5][6]	1. Optimize Medium: Screen different carbon and nitrogen sources.[7]2. Control pH: Maintain pH within the optimal range for the host strain (e.g., pH 6.0-7.4).[8][9]3. Vary Aeration: Test different shaking speeds or working volumes in shake flasks to modulate oxygen supply.[8][10]
High Levels of Byproducts (e.g., α-pinene, camphene, limonene)	Promiscuous TS Activity: The specific tricyclene synthase used may naturally produce a spectrum of related monoterpenes.[1]	1. Screen Different Synthases: Test tricyclene synthase enzymes from various plant species.[1]2. Protein Engineering: Consider directed evolution or site-directed mutagenesis of the TS to improve its specificity for tricyclene.
Poor Cell Growth	Metabolic Burden: High-level expression of multiple heterologous genes can divert cellular resources away from essential processes.[3]	1. Tune Gene Expression: Use inducible promoters or promoters of lower strength to reduce the metabolic load on the host.[4]2. Optimize Inoculum: Ensure a healthy and appropriately sized inoculum to shorten the lag phase.[10][11]
Product or Intermediate Toxicity: Accumulation of tricyclene or pathway intermediates may be toxic to the host cells.	1. Implement Two-Phase Fermentation: Introduce an organic solvent overlay (e.g., dodecane) to sequester the hydrophobic tricyclene product, reducing its concentration in the aqueous phase.[10]
Inconsistent Batch-to-Batch Results	Process Variability: Inconsistencies in inoculum preparation, media composition, or sterilization can lead to variable outcomes.[6]	1. Standardize Inoculum: Use a standardized protocol for seed culture preparation (e.g., specific age, cell density).[8]2. Ensure Sterility: Employ rigorous aseptic techniques to prevent microbial contamination, which can compete for nutrients and alter conditions.[12]

Data Presentation

Table 1: Effect of N-Terminal Truncation of Tricyclene Synthase on Product Titer

Tricyclene Synthase Variant	N-Terminal Amino Acids Truncated	Final Tricyclene Titer (mg/L)	Fold Improvement
Wild-Type	0	0.060	1.0x
Truncated Version	44	47.671	~794.5x
Data derived from a study on tricyclene biosynthesis in E. coli.[1]

Table 2: Influence of Induction Temperature on Tricyclene Production

Induction Temperature (°C)	Final Tricyclene Titer (mg/L)	Observation
25	0.060	Lowered temperature enhances titer.
30	0.060	Selected as optimal due to better host growth.[1]
37	Not Detected	High temperature likely leads to misfolded, inactive protein.[1]
Data reflects the importance of optimizing temperature to prevent protein misfolding.[1]

Visualizations and Diagrams

Caption: Simplified biosynthetic pathway for tricyclene production in engineered E. coli.

Caption: General experimental workflow for optimizing microbial tricyclene production.

Caption: A logical flow diagram for troubleshooting low tricyclene yield.

Experimental Protocols

Protocol 1: General Shake-Flask Fermentation for Tricyclene Production

• Inoculum Preparation: Inoculate a single colony of the recombinant E. coli strain into 5 mL of Luria-Bertani (LB) medium containing the appropriate antibiotics. Incubate overnight at 37°C with shaking at 200 rpm.

• Production Culture: The following day, inoculate 50 mL of Terrific Broth (TB) medium (in a 250 mL flask) with the overnight culture to an initial optical density at 600 nm (OD600) of 0.1. Add appropriate antibiotics.

• Induction: Incubate the production culture at 30°C with shaking at 200 rpm. When the OD600 reaches 0.6-0.8, induce protein expression by adding IPTG to a final concentration of 0.1 mM.

• Two-Phase Culture (Optional): Simultaneously with induction, add a 20% (v/v) overlay of an inert organic solvent like dodecane to capture the tricyclene product.[10]

• Fermentation: Continue the incubation at a reduced temperature (e.g., 30°C) for 48-72 hours.[1]

• Harvesting: After the fermentation period, collect the dodecane layer (if used) or the entire culture broth for analysis.

Protocol 2: Optimization of Induction Temperature

• Parallel Cultures: Prepare multiple identical production cultures as described in Protocol 1 (Steps 1 and 2).

• Induction: Grow all cultures to an OD600 of 0.6-0.8 at 30°C.

• Temperature Shift: Induce all cultures with the same concentration of IPTG. Immediately move sets of cultures to incubators set at different temperatures (e.g., 25°C, 30°C, 37°C).[1]

• Fermentation and Harvest: Incubate for a fixed period (e.g., 48 hours) and then harvest the samples from each temperature condition.

• Analysis: Quantify tricyclene production for each condition using GC-MS to determine the optimal induction temperature.

Protocol 3: Quantification of Tricyclene by GC-MS

• Sample Preparation:

  • If a two-phase system was used, directly take an aliquot of the dodecane layer containing tricyclene. Dilute with ethyl acetate if necessary.

  • For whole-broth extraction, centrifuge 1 mL of culture. Extract the supernatant and/or cell pellet with an equal volume of ethyl acetate by vigorous vortexing. Centrifuge to separate the phases and collect the upper organic layer.[13]

• GC-MS Analysis:

  • Instrument: Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).[1][14]

  • Column: A non-polar column, such as a DB-5ms or HP-5ms, is suitable for terpene analysis.

  • Injection: Inject 1 µL of the prepared sample into the GC.

  • GC Oven Program: A typical program starts at a low temperature (e.g., 60°C), holds for 1-2 minutes, then ramps at 10°C/min to a final temperature of 250-300°C.

  • MS Detection: Operate the mass spectrometer in full scan mode over a mass range of 40-400 amu.

• Identification and Quantification:

  • Identification: Identify the tricyclene peak by comparing its retention time and mass spectrum to that of an authentic chemical standard.

  • Quantification: Create a standard curve by running known concentrations of the tricyclene standard. Quantify the amount of tricyclene in the samples by comparing its peak area to the standard curve.[15]

References

• 1. mdpi.com [mdpi.com]
• 2. Metabolic Engineering [keaslinglab.lbl.gov]
• 3. oww-files-public.sfo3.cdn.digitaloceanspaces.com [oww-files-public.sfo3.cdn.digitaloceanspaces.com]
• 4. Metabolic Engineering for Production of Biorenewable Fuels and Chemicals: Contributions of Synthetic Biology - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Improvement of microbial strains and fermentation processes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. frontiersin.org [frontiersin.org]
• 8. Optimization of fermentation conditions for the production of epothilone B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. files.core.ac.uk [files.core.ac.uk]
• 10. mdpi.com [mdpi.com]
• 11. mdpi.com [mdpi.com]
• 12. Anti-Contamination Strategies for Yeast Fermentations - PMC [pmc.ncbi.nlm.nih.gov]
• 13. env.go.jp [env.go.jp]
• 14. ANALYTICAL METHODS - Toxicological Profile for Trichloroethylene - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]

Troubleshooting by-product formation in Tricyclene synthesis

This technical support center provides troubleshooting guidance for common issues encountered during the synthesis of tricyclene, with a primary focus on the acid-catalyzed isomerization of α-pinene.

Frequently Asked Questions (FAQs)

Q1: What are the most common by-products observed during the synthesis of tricyclene from α-pinene?

The most frequently encountered by-products in the acid-catalyzed isomerization of α-pinene to tricyclene are camphene, limonene, and terpinolene.[1] Under certain conditions, the formation of polymeric by-products can also occur.[2] In biosynthetic routes using E. coli, other monoterpenes such as α-pinene, β-pinene, sabinene, and limonene are common by-products.[3]

Q2: My reaction is producing a high proportion of camphene relative to tricyclene. What factors influence this selectivity?

The ratio of camphene to tricyclene is significantly influenced by the reaction temperature and the choice of catalyst. The isomerization of α-pinene often leads to a mixture of camphene and tricyclene, and achieving high selectivity for tricyclene can be challenging.[2]

Q3: I am observing a significant amount of high-boiling point, polymeric material in my crude product. How can I minimize this?

The formation of polymeric by-products is typically promoted by prolonged reaction times and high temperatures.[2] To mitigate this, it is recommended to carefully monitor the reaction progress and stop it once the consumption of the starting material has plateaued. Additionally, employing a two-stage temperature profile, where the initial reflux is followed by a secondary reaction at a lower temperature (below 160°C), can effectively reduce the formation of these polymers.[2]

Q4: Can the catalyst type and concentration affect the by-product profile?

Absolutely. The catalyst is a critical factor in determining the product distribution. Different acid catalysts, such as titanium oxide hydrate, sulfated zirconia, or tungsten oxide-alumina, will exhibit different selectivities for tricyclene, camphene, and other isomers.[1][2][4] The concentration of the catalyst also plays a role; for instance, a higher catalyst loading may lead to a faster reaction but could also promote the formation of undesired by-products if not carefully controlled.

Q5: How can I effectively monitor the progress of my tricyclene synthesis to avoid excessive by-product formation?

Regular monitoring of the reaction mixture using Gas Chromatography (GC) is the most effective method. By taking small aliquots at regular intervals, you can track the consumption of α-pinene and the formation of tricyclene and its by-products. This allows for the timely quenching of the reaction to maximize the yield of the desired product and minimize the formation of degradation or polymeric products.

Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
Low conversion of α-pinene	1. Inactive catalyst.2. Insufficient reaction temperature or time.3. Purity of starting material.	1. Use a freshly prepared or activated catalyst.2. Gradually increase the reaction temperature while monitoring the reaction profile by GC. Extend the reaction time if necessary.3. Ensure the α-pinene used is of high purity.[2]
High levels of camphene	1. Reaction equilibrium favors camphene under the current conditions.2. Suboptimal catalyst choice.	1. Experiment with different reaction temperatures. The tricyclene/camphene ratio is temperature-dependent.[2]2. Screen different acid catalysts to find one with higher selectivity for tricyclene.[1][4]
Formation of polymeric by-products	1. Excessive reaction temperature.2. Prolonged reaction time.	1. Implement a two-stage temperature profile: initial reflux followed by a lower temperature hold.[2]2. Monitor the reaction closely by GC and quench it as soon as the conversion of the starting material is complete.
Presence of other isomeric by-products (e.g., limonene, terpinolene)	1. Catalyst-dependent side reactions.2. High reaction temperature.	1. Optimize the choice of catalyst and its concentration.[1]2. Lowering the reaction temperature may disfavor the formation of these isomers.

Experimental Protocols

General Protocol for Monitoring α-Pinene Isomerization by Gas Chromatography (GC)

This protocol outlines a general method for monitoring the reaction progress. Specific parameters should be optimized for your particular setup and analytical instrumentation.

• Sample Preparation:

  • At designated time points (e.g., every 30 minutes), carefully withdraw a small aliquot (approx. 0.1 mL) from the reaction mixture.

  • Immediately quench the reaction in the aliquot by diluting it in a suitable solvent (e.g., 1 mL of hexane or diethyl ether) containing an internal standard (e.g., dodecane).

  • If the reaction is catalyzed by a solid catalyst, filter the aliquot through a small plug of silica gel or a syringe filter to remove the catalyst particles.

• GC Analysis:

  • Instrument: Gas chromatograph equipped with a Flame Ionization Detector (FID).

  • Column: A non-polar capillary column (e.g., HP-5, DB-1, or equivalent) is suitable for separating monoterpene isomers.

  • Oven Program:

    • Initial Temperature: 60°C, hold for 2 minutes.

    • Ramp: 5°C/min to 150°C.

    • Hold: 5 minutes at 150°C.

  • Injector Temperature: 250°C.

  • Detector Temperature: 280°C.

  • Carrier Gas: Helium or Hydrogen.

  • Injection Volume: 1 µL.

• Data Analysis:

  • Identify the peaks corresponding to α-pinene, tricyclene, camphene, and other by-products by comparing their retention times with authentic standards.

  • Quantify the relative amounts of each component by integrating the peak areas. The use of an internal standard will allow for more accurate quantification.

Visualizations

Logical Workflow for Troubleshooting By-product Formation

Caption: Troubleshooting decision tree for addressing by-product formation.

Simplified Reaction Pathway for α-Pinene Isomerization

Caption: Key pathways in the acid-catalyzed isomerization of α-pinene.

References

• 1. researchgate.net [researchgate.net]
• 2. US5826202A - Process for the preparation of camphene by the rearrangement of a-pinene - Google Patents [patents.google.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]

Technical Support Center: N-Terminal Truncation of Tricyclene Synthase for Enhanced Activity

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers working on the N-terminal truncation of tricyclene synthase to enhance its activity.

Frequently Asked Questions (FAQs) & Troubleshooting

Expression and Purification

Q1: I am not seeing any expression of my truncated tricyclene synthase on an SDS-PAGE gel. What could be the problem?

A1: Several factors could be contributing to a lack of protein expression:

• Codon Usage: Plant genes expressed in E. coli can sometimes suffer from poor expression due to differences in codon usage. Consider codon-optimizing your gene sequence for E. coli.[1][2][3]

• Promoter Leakiness and Toxicity: The expression of some terpene synthases can be toxic to E. coli. Ensure that your expression vector has tight control over basal expression. Using a strain like BL21(DE3)-pLysS can help reduce leaky expression.

• Plasmid Integrity: Verify the integrity of your expression plasmid through restriction digest and sequencing to ensure the construct is correct.

• Induction Conditions: Optimize the IPTG concentration and the induction temperature and time. Lower temperatures (e.g., 20-30°C) and longer induction times can sometimes improve the expression of soluble protein.[4][5]

Q2: My truncated tricyclene synthase is expressed, but it is mostly in the insoluble fraction (inclusion bodies). How can I improve solubility?

A2: Inclusion body formation is a common issue with heterologous protein expression.[4] Here are some strategies to improve solubility:

• Lower Induction Temperature: Reducing the induction temperature to 20°C or even 16°C can slow down protein synthesis, allowing for proper folding.[5] A study on tricyclene synthase found 30°C to be optimal for producing the final product, but solubility of the enzyme itself might be improved at lower temperatures.[4]

• Optimize IPTG Concentration: A lower concentration of IPTG can reduce the rate of protein expression and may lead to better folding.

• Co-expression of Chaperones: Co-expressing molecular chaperones can assist in the proper folding of your target protein.

• Choice of Expression Host: Using different E. coli strains, such as those engineered for enhanced protein folding (e.g., Rosetta(DE3)), may improve solubility.

Q3: The yield of my purified truncated tricyclene synthase is very low. How can I increase it?

A3: Low purification yield can be due to several factors:

• Inefficient Cell Lysis: Ensure complete cell lysis to release the soluble protein. Sonication or high-pressure homogenization are common methods.

• Affinity Tag Issues: If using an affinity tag (e.g., His-tag), ensure it is accessible and not sterically hindered. The choice of tag and its position (N- or C-terminal) can impact purification.

• Suboptimal Buffer Conditions: The pH and salt concentration of your lysis and wash buffers can affect protein binding to the chromatography resin. Optimize these conditions for your specific protein.

• Proteolysis: Add protease inhibitors to your lysis buffer to prevent degradation of your target protein.

Enzyme Activity and Analysis

Q4: My purified truncated enzyme shows very low or no tricyclene synthase activity. What should I check?

A4: Low or no activity can be due to several reasons:

• Incorrect Truncation Site: The selection of the truncation site is critical. Removing too much of the N-terminus can disrupt the protein's structure and function. One study showed that truncating 73 amino acids from a tricyclene synthase resulted in no detectable product, while truncating 49 amino acids gave the highest yield.[4]

• Missing Cofactors: Terpene synthases typically require a divalent metal cofactor, most commonly Mg2+ or Mn2+, for activity.[6][7] Ensure the correct cofactor is present in your assay buffer.

• Substrate Quality: Verify the purity and concentration of your geranyl diphosphate (GPP) substrate.

• Assay Conditions: Optimize the pH, temperature, and incubation time of your enzyme assay. For example, tricyclene synthase activity has been successfully measured at 30°C.[4]

• Improper Protein Folding: Even if the protein is soluble, it may not be correctly folded. Refer to the troubleshooting steps for improving protein solubility.

Q5: My enzyme produces a mixture of terpenes instead of just tricyclene. Is this normal?

A5: Yes, it is common for terpene synthases to exhibit some product promiscuity. The tricyclene synthase from Solanum lycopersicum, for instance, is known to produce a mixture of tricyclene, camphene, β-myrcene, and limonene.[8] A study on a truncated Nicotiana sylvestris tricyclene synthase also reported the production of byproducts such as α-pinene, β-pinene, sabinene, camphene, and limonene.[4]

Q6: How do I accurately quantify the tricyclene produced in my assay?

A6: Gas chromatography-mass spectrometry (GC-MS) is the standard method for identifying and quantifying volatile terpenes like tricyclene.[4] You will need to:

• Extract Products: After the enzyme reaction, extract the terpene products into an organic solvent layer (e.g., hexane or dodecane).[5][9]

• GC-MS Analysis: Analyze the organic extract using GC-MS.

• Quantification: Use a standard curve of authentic tricyclene to quantify the amount produced in your reaction. The identity of the tricyclene peak should be confirmed by comparing its retention time and mass spectrum to that of the standard.[4]

Data Presentation

Table 1: Effect of N-Terminal Truncation on Tricyclene Production in E. coli

Tricyclene Synthase Variant (from Nicotiana sylvestris XP_009791411)	Truncation (Number of Amino Acids Removed)	Tricyclene Titer (mg/L)	Fold Improvement vs. Wild-Type
Wild-Type (1411)	0	0.060	1.0
1411(19)	19	Increased from wild-type	-
1411(24)	24	Increased from wild-type	-
1411(37)	37	Increased from wild-type	-
1411(44)	44	47.671	~794.5
1411(49)	49	38.331	~638.9
1411(73)	73	Not Detected	-

Data is based on shake-flask fermentation experiments.[4]

Table 2: Byproduct Profile of Truncated Tricyclene Synthase 1411(44)

Product	Titer (mg/L)
Tricyclene	47.671
α-pinene	Present
β-pinene	Present
Sabinene	Present
Camphene	Present
Limonene	Present

Exact titers for byproducts were not specified in the source material but were detected via GC-MS.[4]

Experimental Protocols

1. N-Terminal Truncation of Tricyclene Synthase Gene

This protocol describes the generation of N-terminally truncated mutants of the tricyclene synthase gene via PCR.

• Primer Design: Design a forward primer that anneals at the desired truncation start site and incorporates a suitable restriction site for cloning. The reverse primer should anneal downstream of the stop codon.

• PCR Amplification: Perform PCR using a high-fidelity DNA polymerase with the full-length tricyclene synthase gene as the template and the designed primers.

• Cloning: Digest the PCR product and the expression vector (e.g., pET21) with the appropriate restriction enzymes. Ligate the truncated gene into the vector using T4 DNA ligase.[4]

• Transformation: Transform the ligation product into a cloning host like E. coli DH5α.

• Verification: Select colonies and verify the correct insertion and sequence of the truncated gene by plasmid isolation, restriction analysis, and DNA sequencing.

2. Expression and Purification of Truncated Tricyclene Synthase

This protocol outlines the expression and purification of the truncated enzyme from E. coli.

• Transformation: Transform the verified expression plasmid into an expression host such as E. coli BL21(DE3).[4]

• Culture Growth: Inoculate a starter culture and grow overnight. Use the starter culture to inoculate a larger volume of LB medium and grow at 37°C until the OD600 reaches 0.5-0.8.[5]

• Induction: Induce protein expression by adding IPTG to a final concentration of 1 mM. Reduce the temperature to 20°C and continue incubation for 20 hours.[5]

• Cell Harvest: Harvest the cells by centrifugation.

• Lysis: Resuspend the cell pellet in lysis buffer (e.g., 50 mM Tris-HCl pH 7.5, 100 mM NaCl, 20 mM imidazole) and lyse the cells by sonication or a French press.

• Purification: Clarify the lysate by centrifugation. If using a His-tagged protein, purify the soluble fraction using immobilized nickel affinity chromatography.[5] Elute the protein with a high concentration of imidazole.

• Purity Check: Analyze the purified protein fractions by SDS-PAGE to assess purity.

3. Tricyclene Synthase Activity Assay

This protocol describes how to perform an in vitro activity assay for the purified enzyme.

• Reaction Setup: In a glass vial, prepare a reaction mixture containing assay buffer (e.g., 50 mM Tris-HCl pH 8.0, 100 mM NaCl, 10% glycerol), a divalent metal cofactor (e.g., 20 mM MgCl2), and the purified enzyme.[5][9]

• Organic Overlay: Overlay the aqueous reaction mixture with an equal volume of an organic solvent like hexane to capture the volatile terpene products.[5]

• Reaction Initiation: Initiate the reaction by adding the substrate, geranyl diphosphate (GPP).

• Incubation: Incubate the reaction at 30°C for a defined period (e.g., 4 hours).[9]

• Extraction and Analysis: Vortex the vial to stop the reaction and extract the products into the organic layer. Analyze a sample of the organic layer by GC-MS.[5]

Visualizations

Caption: Workflow for enhanced tricyclene synthase activity.

Caption: Logic of N-terminal truncation for enhanced activity.

References

• 1. orbit.dtu.dk [orbit.dtu.dk]
• 2. escholarship.org [escholarship.org]
• 3. biorxiv.org [biorxiv.org]
• 4. The Biosynthesis of the Monoterpene Tricyclene in E. coli through the Appropriate Truncation of Plant Transit Peptides | MDPI [mdpi.com]
• 5. Functional and Structural Characterization of a (+)-Limonene Synthase from Citrus sinensis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. uniprot.org [uniprot.org]
• 7. mdpi.com [mdpi.com]
• 8. Tricyclene synthase - Wikipedia [en.wikipedia.org]
• 9. Transient expression and purification of β-caryophyllene synthase in Nicotiana benthamiana to produce β-caryophyllene in vitro - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Tricyclene Synthase Solubility

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Tricyclene synthase. This guide provides troubleshooting strategies and frequently asked questions to help you overcome common challenges related to protein solubility during your experiments.

Frequently Asked Questions (FAQs)

Q1: My Tricyclene synthase is expressing as inclusion bodies. What is the first thing I should try to increase its solubility?

A common and highly effective initial strategy is to lower the induction temperature during protein expression.[1] Reducing the temperature from 37°C to 30°C, or even as low as 25°C, can significantly decrease the formation of inclusion bodies and improve the yield of soluble Tricyclene synthase.[1]

Q2: I've heard that modifying the protein sequence can improve solubility. Is this applicable to Tricyclene synthase?

Yes, N-terminal truncation has been shown to be a very successful strategy for Tricyclene synthase.[1] Plant synthases often have N-terminal transit peptides for plastid localization, which can lead to misfolding when expressed in E. coli.[1] Truncating this random coil region can dramatically enhance soluble expression and enzymatic activity.[1]

Q3: Are there any fusion tags that are recommended for improving the solubility of terpene synthases like Tricyclene synthase?

While direct studies on Tricyclene synthase with a wide array of tags are not extensively documented in the provided results, the use of fusion tags is a well-established method for enhancing protein solubility.[2][3][4] For a related terpene synthase, taxadiene synthase, fusion with a Small Ubiquitin-like Modifier (SUMO) tag led to a significant increase in production.[5] Other commonly used solubility-enhancing tags include Maltose-Binding Protein (MBP) and Glutathione-S-Transferase (GST).[2][3]

Q4: How critical is the choice of buffer for maintaining Tricyclene synthase solubility?

The buffer composition is crucial for protein solubility and stability.[6] Optimizing the pH, salt concentration, and including specific additives can prevent aggregation and precipitation.[6][7] It is advisable to screen a range of buffer conditions to find the optimal formulation for your specific Tricyclene synthase construct.[6]

Q5: What can I do if I have already produced a large quantity of Tricyclene synthase as inclusion bodies?

If you have a significant amount of insoluble protein, you can attempt to recover the active enzyme through a process of denaturation and refolding.[8][9][10] This involves solubilizing the inclusion bodies with strong denaturants like urea or guanidine hydrochloride, followed by a refolding step, often through dialysis or dilution into a refolding buffer.[9]

Troubleshooting Guide

This section provides a structured approach to troubleshooting common issues with Tricyclene synthase solubility.

Issue 1: Low Yield of Soluble Protein

Potential Cause	Troubleshooting Step	Expected Outcome
High Induction Temperature	Lower the induction temperature to 30°C or 25°C.[1]	Increased proportion of soluble Tricyclene synthase.
Suboptimal Expression Host	Try different E. coli expression strains (e.g., BL21(DE3), Rosetta).	Improved soluble expression due to better codon usage or cellular environment.
Inefficient Lysis	Optimize cell lysis method (e.g., sonication on ice, French press) to ensure complete cell disruption without excessive heating.[11]	More efficient release of soluble protein from the cells.

Issue 2: Protein Precipitation After Purification

Potential Cause	Troubleshooting Step	Expected Outcome
Suboptimal Buffer Conditions	Perform a buffer screen to identify the optimal pH, ionic strength, and additives for your purified protein.[6]	Increased long-term stability and solubility of the purified Tricyclene synthase.
High Protein Concentration	Determine the maximum soluble concentration of your protein in the optimized buffer.[6] Avoid concentrating the protein beyond this limit.	Prevention of aggregation and precipitation during storage or experimental use.
Presence of Unfolded or Misfolded Protein	Include a polishing chromatography step (e.g., size-exclusion chromatography) to remove aggregates and misfolded species.	A homogenous and more stable final protein preparation.

Issue 3: Inactive Soluble Protein

Potential Cause	Troubleshooting Step	Expected Outcome
Incorrect Protein Folding	Co-express with molecular chaperones (e.g., GroEL/GroES) to assist in proper folding.	Increased yield of correctly folded and active Tricyclene synthase.
Missing Cofactors	Ensure the presence of necessary divalent metal ions (e.g., Mg²⁺ or Mn²⁺), which are often required for terpene synthase activity.	Restoration of enzymatic activity.
Oxidation of Cysteine Residues	Add a reducing agent like Dithiothreitol (DTT) or β-mercaptoethanol to the lysis and purification buffers if disulfide bond formation is not required for activity.[9]	Maintenance of the protein in a reduced and active state.

Experimental Protocols

Protocol 1: N-Terminal Truncation of Tricyclene Synthase

This protocol describes a general workflow for truncating the N-terminal region of Tricyclene synthase to improve its solubility.

• Sequence Analysis: Use online tools like TargetP to predict the N-terminal transit peptide of your Tricyclene synthase sequence.[1] Identify the putative start of the mature protein.

• Primer Design: Design forward primers that anneal to the start of the truncated gene, incorporating a start codon (ATG) and a restriction site for cloning. The reverse primer should anneal to the end of the gene, including a stop codon and another restriction site.

• PCR Amplification: Perform PCR using a high-fidelity DNA polymerase to amplify the truncated Tricyclene synthase gene from your template plasmid.

• Cloning: Digest the PCR product and the expression vector with the chosen restriction enzymes. Ligate the truncated gene into the expression vector.

• Transformation and Verification: Transform the ligation product into a suitable E. coli strain for cloning (e.g., DH5α). Verify the correct insertion by colony PCR and DNA sequencing.

• Expression and Solubility Analysis: Transform the verified plasmid into an expression host (e.g., BL21(DE3)). Express the truncated protein and analyze its solubility by SDS-PAGE of the total cell lysate and the soluble fraction.[1]

Protocol 2: Small-Scale Screening for Optimal Induction Temperature

This protocol outlines a method to quickly determine the best induction temperature for soluble Tricyclene synthase expression.

• Inoculation: Inoculate 5 mL of LB medium containing the appropriate antibiotic with a single colony of your expression strain harboring the Tricyclene synthase plasmid. Grow overnight at 37°C with shaking.

• Sub-culturing: The next day, inoculate three 50 mL cultures of LB medium with the overnight culture to an initial OD₆₀₀ of 0.1. Grow at 37°C with shaking.

• Induction: When the OD₆₀₀ reaches 0.6-0.8, induce protein expression with IPTG (a final concentration of 0.3 mM is a good starting point).[1]

• Temperature Shift: Move the three cultures to incubators set at 37°C, 30°C, and 25°C, respectively.

• Harvesting: After a set induction time (e.g., 4 hours or overnight), harvest 1 mL of each culture.

• Lysis and Analysis: Pellet the cells by centrifugation. Resuspend the pellets in lysis buffer and lyse by sonication on ice. Centrifuge to separate the soluble and insoluble fractions. Analyze all fractions by SDS-PAGE to compare the amount of soluble Tricyclene synthase at each temperature.[1]

Protocol 3: Refolding of Tricyclene Synthase from Inclusion Bodies

This protocol provides a general procedure for refolding Tricyclene synthase from inclusion bodies.

• Inclusion Body Isolation: Harvest the cells expressing insoluble Tricyclene synthase. Resuspend the cell pellet in lysis buffer and lyse the cells. Centrifuge the lysate at a high speed to pellet the inclusion bodies. Wash the inclusion body pellet with a buffer containing a mild detergent (e.g., 1% Triton X-100) to remove contaminants.[8]

• Solubilization: Resuspend the washed inclusion bodies in a solubilization buffer containing a high concentration of a denaturant (e.g., 6 M Guanidine-HCl or 8 M Urea) and a reducing agent (e.g., 20 mM DTT) to break any incorrect disulfide bonds.[8][9] Incubate at room temperature or 30°C until the pellet is dissolved.

• Clarification: Centrifuge the solubilized protein at high speed to remove any remaining insoluble material.[8]

• Refolding: Use one of the following methods to remove the denaturant and allow the protein to refold:

  • Dilution: Slowly add the denatured protein solution to a large volume of cold refolding buffer.[9]

  • Dialysis: Place the denatured protein solution in a dialysis bag and dialyze against a refolding buffer with decreasing concentrations of the denaturant.[9][10]

• Analysis: Analyze the refolded protein for solubility and activity.

Visualizations

Caption: A generalized experimental workflow for cloning, expression, and solubility analysis of Tricyclene synthase.

Caption: A decision-making diagram for troubleshooting insoluble Tricyclene synthase expression.

Caption: A simplified metabolic pathway for Tricyclene biosynthesis, highlighting the role of soluble Tricyclene synthase.

References

• 1. mdpi.com [mdpi.com]
• 2. Fusion tags for protein solubility, purification and immunogenicity in Escherichia coli: the novel Fh8 system - PMC [pmc.ncbi.nlm.nih.gov]
• 3. biopharminternational.com [biopharminternational.com]
• 4. Enhanced soluble protein expression using two new fusion tags - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Improving solubility and copy number of taxadiene synthase to enhance the titer of taxadiene in Yarrowia lipolytica - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Optimization of buffer solutions for protein crystallization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. utsouthwestern.edu [utsouthwestern.edu]
• 8. wolfson.huji.ac.il [wolfson.huji.ac.il]
• 9. bitesizebio.com [bitesizebio.com]
• 10. Refolding Techniques for Recovering Biologically Active Recombinant Proteins from Inclusion Bodies - PMC [pmc.ncbi.nlm.nih.gov]
• 11. wolfson.huji.ac.il [wolfson.huji.ac.il]

Technical Support Center: Large-Scale Production of Tricyclene

This technical support center is designed to assist researchers, scientists, and drug development professionals in navigating the challenges associated with the large-scale production of Tricyclene. The following troubleshooting guides and frequently asked questions (FAQs) address specific issues that may be encountered during synthesis and purification.

Frequently Asked Questions (FAQs)

General Production

Q1: What are the primary methods for large-scale Tricyclene production?

A1: The two primary routes for large-scale Tricyclene production are chemical synthesis and biosynthesis. Chemical synthesis often involves the isomerization of α-pinene using catalysts, while biosynthesis utilizes genetically engineered microorganisms, such as E. coli, to convert a carbon source into Tricyclene.[1][2]

Q2: What are the most significant challenges when scaling up Tricyclene synthesis?

A2: Common challenges in scaling up Tricyclene synthesis include maintaining consistent yield and purity, managing reaction temperatures, controlling byproduct formation, and developing robust and economical purification methods.[3][4] For biosynthetic routes, challenges include low enzyme activity, poor protein solubility, and the metabolic burden on the host organism.[2]

Biosynthesis

Q3: My E. coli fermentation is producing very low titers of Tricyclene. What are the likely causes and solutions?

A3: Low Tricyclene titers in E. coli are often due to the low activity and poor solubility of Tricyclene Synthase (TS).[2] Another factor can be the metabolic burden on the cells.

Troubleshooting Steps:

• Optimize Induction Temperature: Lowering the induction temperature (e.g., to 30°C) can enhance protein solubility and reduce the formation of inclusion bodies.[2]

• Increase Gene Copy Number: Increasing the copy number of the TS gene can boost enzyme expression and lead to higher titers.[2]

• Enzyme Engineering: Truncating the N-terminal region of the TS enzyme has been shown to dramatically improve its solubility and catalytic efficiency, resulting in a significant increase in Tricyclene production.[2]

Q4: My fermentation is producing several byproducts along with Tricyclene. How can I improve selectivity?

A4: Byproduct formation is common in biosynthetic pathways. The primary byproducts in Tricyclene synthesis by E. coli include α-pinene, β-pinene, sabinene, camphene, and limonene.[2] Improving selectivity often involves optimizing the specific Tricyclene Synthase used, as different synthases can have different product profiles.[2]

Chemical Synthesis

Q5: What are the key parameters to control during the isomerization of α-pinene to produce Tricyclene?

A5: The key parameters to control are the choice of catalyst, reaction temperature, and reaction time. Various catalysts, such as dealuminated zeolites and acid-activated titanium dioxide, have been used.[5][6] The reaction is exothermic, so efficient heat dissipation is crucial to prevent side reactions and the formation of polymeric byproducts.[7]

Q6: How can I minimize the formation of camphene and other isomers during chemical synthesis?

A6: The isomerization of α-pinene typically yields a mixture of camphene and Tricyclene.[7] The ratio of these products is dependent on the reaction temperature and catalyst.[7] To minimize camphene formation, it's essential to carefully select the catalyst and optimize the reaction temperature. Some processes involve recycling the unwanted isomers back into the reactor to shift the equilibrium towards the desired product.[7]

Purification

Q7: What are the recommended methods for purifying large quantities of Tricyclene?

A7: For large-scale purification, fractional distillation is a common method to separate Tricyclene from other terpenes with different boiling points.[3] For higher purity requirements, preparative chromatography techniques can be employed.[8]

Q8: I'm having difficulty separating Tricyclene from pinene isomers. What can I do?

A8: The separation of Tricyclene from α-pinene and β-pinene can be challenging due to their similar boiling points. High-efficiency fractional distillation columns are typically required.[9] In some cases, specialized chromatographic techniques using stationary phases that can interact with the double bonds in the pinene isomers, such as silver nitrate impregnated silica gel, may offer better separation.[3]

Safety & Handling

Q9: What are the primary safety concerns when handling Tricyclene on a large scale?

A9: Tricyclene is a flammable solid with a low flash point.[10] Therefore, it is crucial to handle it in a well-ventilated area away from ignition sources. When handling the powdered form, appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn to avoid skin and eye contact.[11]

Q10: What are the recommended storage conditions for large quantities of Tricyclene?

A10: Tricyclene should be stored in a cool, dry, and well-ventilated area in tightly sealed containers.[6] It should be kept away from heat, sparks, and open flames. Storage in a refrigerator is often recommended.[6]

Troubleshooting Guides

Low Yield in Biosynthesis

Symptom	Possible Cause	Troubleshooting Action
Low Tricyclene titer	Low Tricyclene Synthase (TS) activity/solubility	Optimize induction temperature (e.g., 30°C). Increase TS gene copy number. Truncate the N-terminal of the TS enzyme.
Metabolic burden on host cells	Optimize media composition and feeding strategy.
High byproduct formation	Low TS selectivity	Screen different Tricyclene Synthases for higher selectivity.

Challenges in Chemical Synthesis

Symptom	Possible Cause	Troubleshooting Action
Low conversion of α-pinene	Inefficient catalyst	Screen different catalysts (e.g., acid-treated clays, zeolites). Optimize catalyst loading.
High levels of polymeric byproducts	Poor temperature control (exothermic reaction)	Improve heat dissipation in the reactor. Optimize reaction temperature profile.
Undesirable isomer ratio (e.g., high camphene)	Suboptimal reaction conditions	Adjust reaction temperature. Consider recycling of undesired isomers.

Purification Difficulties

Symptom	Possible Cause	Troubleshooting Action
Poor separation of Tricyclene from pinene isomers by distillation	Similar boiling points	Use a high-efficiency fractional distillation column. Optimize reflux ratio and takeoff rate.
Co-elution of impurities during chromatography	Similar polarity of compounds	Optimize the mobile phase composition. Try a different stationary phase (e.g., silver nitrate impregnated silica).
Low recovery after purification	Product loss during transfer or workup	Minimize transfer steps. Optimize extraction and washing procedures.

Experimental Protocols

Protocol 1: Shake-Flask Fermentation for Tricyclene Biosynthesis

• Strain and Plasmid Preparation: Use an E. coli strain engineered with the mevalonate (MVA) pathway and plasmids carrying the geranyl diphosphate synthase (GPPS) and Tricyclene Synthase (TS) genes.[2]

• Inoculum Preparation: Inoculate a single colony into 5 mL of LB medium with appropriate antibiotics and grow overnight at 37°C.

• Fermentation: Inoculate 100 mL of fermentation medium in a 500 mL shake flask with the overnight culture. Grow at 37°C until the OD600 reaches 0.6-0.8.

• Induction: Induce protein expression by adding IPTG to a final concentration of 0.1 mM. Reduce the temperature to 30°C and continue incubation for 48 hours.[2]

• Extraction: After incubation, extract the Tricyclene from the culture broth using an equal volume of n-hexane.

• Analysis: Analyze the hexane extract for Tricyclene content using Gas Chromatography-Mass Spectrometry (GC-MS).[2]

Protocol 2: Quality Control of Tricyclene by GC-MS

• Sample Preparation: Prepare a standard solution of Tricyclene in n-hexane. Dilute the production sample in n-hexane.

• GC-MS Conditions:

  • Injection Port Temperature: 280°C

  • Carrier Gas: Helium

  • Oven Program: Start at 50°C, hold for 0.5 min, ramp to 150°C at 25°C/min, hold for 1 min, then ramp to 260°C at 40°C/min, and hold for 2 min.[2]

• Quantification: Identify the Tricyclene peak by comparing the retention time and mass spectrum with the standard.[2] Quantify the amount of Tricyclene and byproducts using a standard curve.[2]

Visualizations

Caption: Biosynthetic pathway for Tricyclene production in engineered E. coli.

Caption: A logical workflow for troubleshooting low yields in Tricyclene production.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Sciencemadness Discussion Board - Seperation of Alpha, Beta Pinene from Turpentine - Powered by XMB 1.9.11 [sciencemadness.org]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. US5826202A - Process for the preparation of camphene by the rearrangement of a-pinene - Google Patents [patents.google.com]
• 8. Purification [chem.rochester.edu]
• 9. US3851006A - Process for the separation of pinene isomers - Google Patents [patents.google.com]
• 10. tricyclene, 508-32-7 [thegoodscentscompany.com]
• 11. safety.duke.edu [safety.duke.edu]

Methods for purifying Tricyclene from a mixture of terpenes

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working on the purification of tricyclene from complex terpene mixtures.

Frequently Asked Questions (FAQs)

Q1: What is tricyclene and why is its purification critical?

A1: Tricyclene is a solid monoterpene, often found as a significant byproduct in the synthesis of camphene from α-pinene.[1][2][3] Its chemical structure is 1,7,7-trimethyltricyclo[2.2.1.0(2,6)]heptane.[1] For pharmaceutical and fine chemical applications, high purity of the target compound is essential. Impurities like tricyclene can interfere with subsequent chemical reactions or lead to the formation of undesired isomeric products, making its removal a critical step in ensuring the quality, safety, and efficacy of the final product.[2]

Q2: What are the common impurities found in a typical tricyclene mixture?

A2: Tricyclene is commonly found in mixtures resulting from the isomerization of α-pinene.[4] The most frequent impurities include camphene (the main product), unreacted α-pinene, and other terpenes such as dipentene, p-menthadienes, cyclofenchene, and α-fenchene.[2]

Q3: What are the primary laboratory methods for purifying tricyclene?

A3: The primary methods for purifying tricyclene leverage differences in the physical and chemical properties of the components in the mixture. The most common techniques are:

• Fractional Distillation: This method separates compounds based on differences in their boiling points. It is particularly useful for separating terpenes.[5][6]

• Crystallization: As tricyclene is a solid at room temperature, crystallization is a highly effective method for achieving high purity.[1][7] This technique separates a solid compound from soluble impurities.

• Chromatography: Techniques like gas chromatography (GC) and high-performance liquid chromatography (HPLC) offer high-resolution separation based on the differential partitioning of compounds between a stationary and a mobile phase.[5][8]

Q4: How do I select the most appropriate purification method for my experiment?

A4: The choice of method depends on several factors: the initial purity of the mixture, the scale of the purification, the physical properties of the impurities, and the desired final purity. For mixtures where components have significantly different boiling points, fractional distillation is a good starting point.[9] If tricyclene is the major component and is in a solid state, crystallization can be a very efficient and scalable method.[7] For complex mixtures with closely related compounds or when very high purity is required, chromatographic techniques are often the best choice.[10]

Data Presentation

Table 1: Physical Properties of Tricyclene and Common Associated Terpenes

Compound	Molecular Formula	Boiling Point (°C)	Melting Point (°C)
Tricyclene	C₁₀H₁₆	152.0 - 153.0	67 - 68
Camphene	C₁₀H₁₆	~159.0	~51
α-Pinene	C₁₀H₁₆	~156.0	-64
Dipentene (Limonene)	C₁₀H₁₆	~176.0	-74

Data sourced from PubChem and other chemical databases.[1]

Table 2: Comparison of Tricyclene Purification Methods

Method	Principle of Separation	Advantages	Disadvantages	Best Suited For
Fractional Distillation	Difference in boiling points[11]	Good for large scale; relatively inexpensive.	Ineffective for compounds with close boiling points (azeotropes); potential for thermal degradation.	Pre-purification of crude mixtures; separating components with >25°C boiling point difference.[11]
Crystallization	Difference in solubility	Can yield very high purity product; scalable.	Requires finding a suitable solvent system; can result in low yield if conditions are not optimized.[7]	Purifying solid compounds like tricyclene from liquid or soluble solid impurities.
Chromatography (GC/HPLC)	Differential partitioning between phases[5]	High resolution and selectivity; adaptable to various mixtures.	Can be expensive; limited sample capacity for preparative scale; requires method development.[10]	Final polishing steps; separating complex mixtures with similar components; achieving very high purity.

Troubleshooting Guides

Fractional Distillation Issues

Q: My fractional distillation is not achieving good separation between tricyclene and camphene. What can I do?

A: The boiling points of tricyclene (152-153°C) and camphene (~159°C) are very close, making separation by distillation challenging.[1]

• Increase Column Efficiency: Use a fractionating column with a higher number of theoretical plates.[9] A longer column or one packed with a higher surface area material (like Vigreux indentations, Raschig rings, or metal sponges) can improve separation.

• Optimize Reflux Ratio: Increase the reflux ratio to allow more vaporization-condensation cycles, which enhances the enrichment of the more volatile component (tricyclene) at the top of the column.

• Control Heating Rate: Apply slow and steady heating to maintain a proper temperature gradient throughout the column.[9] Avoid overheating, which can cause bumping and carry less volatile components into the distillate.

• Consider Vacuum Distillation: Lowering the pressure will reduce the boiling points of the compounds, which can sometimes alter their relative volatility and improve separation. It also helps prevent thermal degradation.

Q: The recovery of my purified tricyclene is very low after distillation. What are the likely causes?

A: Low recovery can be due to several factors:

• Hold-up Volume: The fractionating column packing has a surface that retains some of the condensate. This "hold-up" can be significant, especially for small-scale distillations.

• Incorrect Temperature Control: If the temperature at the still head is too high, you may be co-distilling impurities. If it's too low, the vapor may not reach the condenser, leading to loss.

• Leaks in the Apparatus: Ensure all joints are properly sealed to prevent vapor loss.

Crystallization Issues

Q: I am struggling to find a suitable solvent for the recrystallization of tricyclene. What should I look for?

A: An ideal crystallization solvent should dissolve the solute (tricyclene) well at high temperatures but poorly at low temperatures.[7] Impurities should either be insoluble in the hot solvent or remain soluble at low temperatures.

• Solvent Screening: Test a range of solvents with varying polarities (e.g., ethanol, methanol, hexane, ethyl acetate).

• Solvent-Nonsolvent System: If a single suitable solvent cannot be found, use a two-solvent system.[12] Dissolve tricyclene in a "good" solvent in which it is highly soluble, and then slowly add a "poor" solvent (in which it is insoluble) until the solution becomes turbid.[13] Gently heat to redissolve and then allow to cool slowly.

Q: My product is "oiling out" instead of forming crystals. How can I fix this?

A: Oiling out occurs when the solute comes out of solution above its melting point.

• Lower the Saturation Temperature: Use a more dilute solution so that saturation occurs at a lower temperature, which is hopefully below the melting point of your product.

• Change the Solvent: Use a lower-boiling point solvent.

• Slow Cooling: Allow the solution to cool very slowly, especially as it approaches the saturation point. Seeding the solution with a tiny crystal of pure tricyclene can also promote proper crystal growth.[13]

Q: The purity of my recrystallized tricyclene is not satisfactory. How can I improve it?

A:

• Wash the Crystals: After filtration, wash the collected crystals with a small amount of cold, fresh solvent to remove any adhering mother liquor which contains the impurities.[7]

• Perform a Second Recrystallization: A single crystallization may not be sufficient. Re-dissolving the crystals and repeating the process can significantly improve purity.

• Use Decolorizing Carbon: If colored impurities are present, add a small amount of activated charcoal to the hot solution before filtration to adsorb them.[7]

Experimental Protocols & Visualizations

Logical Workflow: Selecting a Purification Method

Caption: Decision tree for selecting an appropriate tricyclene purification method.

Protocol 1: Purification by Fractional Distillation

This protocol outlines a general procedure for the fractional distillation of a terpene mixture to enrich tricyclene.

Methodology:

• Apparatus Setup: Assemble a fractional distillation apparatus consisting of a round-bottom flask, a packed fractionating column (e.g., Vigreux), a distillation head with a thermometer, a condenser, and a receiving flask.[9] Ensure all glass joints are securely clamped and sealed.

• Charging the Flask: Fill the round-bottom flask no more than two-thirds full with the crude terpene mixture and add a few boiling chips or a magnetic stir bar.

• Heating: Begin heating the flask gently using a heating mantle.[9] The goal is to achieve a slow, steady boiling rate.

• Equilibration: Observe the ring of condensate slowly rising through the column. Allow the column to equilibrate by adjusting the heat so the vapor temperature at the distillation head stabilizes. This temperature should be close to the boiling point of the most volatile component.

• Collecting Fractions: Collect the distillate in separate fractions. The first fraction will be enriched in the lowest-boiling point components. Monitor the temperature at the distillation head. A sharp rise in temperature indicates that a new, higher-boiling point component is beginning to distill. Collect the fraction that distills over at a stable temperature corresponding to the boiling point of tricyclene (152-153°C).

• Analysis: Analyze the collected fractions using Gas Chromatography (GC) to determine their composition and identify the fraction with the highest concentration of tricyclene.

Caption: Experimental workflow for fractional distillation of tricyclene.

Protocol 2: Purification by Recrystallization

This protocol provides a method for purifying solid crude tricyclene.

Methodology:

• Solvent Selection: Choose an appropriate solvent or solvent system where tricyclene has high solubility when hot and low solubility when cold. Ethanol or methanol are often good starting points for moderately polar compounds.

• Dissolution: Place the crude tricyclene in an Erlenmeyer flask. Add a minimal amount of the hot solvent while stirring until all the solid has just dissolved.[7] Avoid adding a large excess of solvent, as this will reduce the final yield.

• Hot Filtration (Optional): If there are insoluble impurities (or if decolorizing charcoal was used), perform a hot gravity filtration to remove them. This must be done quickly to prevent the tricyclene from crystallizing prematurely in the filter funnel.

• Crystallization: Cover the flask and allow the solution to cool slowly and undisturbed to room temperature. Then, place the flask in an ice bath to maximize crystal formation.[14]

• Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals on the filter paper with a small amount of ice-cold solvent to rinse away any remaining impurities.[7]

• Drying: Dry the crystals completely in a desiccator or a vacuum oven to remove all traces of solvent.

Caption: Experimental workflow for the recrystallization of tricyclene.

References

• 1. Tricyclene | C10H16 | CID 79035 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. US5826202A - Process for the preparation of camphene by the rearrangement of a-pinene - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. iipseries.org [iipseries.org]
• 6. benchchem.com [benchchem.com]
• 7. geocities.ws [geocities.ws]
• 8. pharmacophorejournal.com [pharmacophorejournal.com]
• 9. Purification [chem.rochester.edu]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. Fractional distillation - Wikipedia [en.wikipedia.org]
• 12. How To [chem.rochester.edu]
• 13. unifr.ch [unifr.ch]
• 14. depts.washington.edu [depts.washington.edu]

Technical Support Center: Formulation and Stability of Tricyclene

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the stability of Tricyclene in various formulations.

Frequently Asked Questions (FAQs)

Q1: What is Tricyclene and why is its stability a concern in formulations?

A1: Tricyclene (1,7,7-Trimethyltricyclo[2.2.1.0²,⁶]heptane) is a saturated tricyclic monoterpene. Its stability is a critical quality attribute in pharmaceutical formulations as degradation can lead to a loss of potency and the formation of potentially harmful impurities. Due to its strained ring structure, Tricyclene may be susceptible to degradation under certain environmental conditions.

Q2: What are the primary factors that can affect the stability of Tricyclene in a formulation?

A2: The stability of Tricyclene can be influenced by several factors, including:

• Temperature: Elevated temperatures can provide the energy needed to overcome activation barriers for degradation reactions.[1]

• Light: Exposure to UV or visible light can initiate photo-degradation pathways.

• pH: Although Tricyclene itself is non-ionizable, the pH of a formulation can influence the stability of other ingredients, which in turn could affect Tricyclene.

• Oxygen: The presence of oxygen can lead to oxidative degradation.[1]

• Excipients: Incompatibilities with certain excipients can catalyze degradation.

Q3: What are the likely degradation pathways for Tricyclene?

A3: Based on its chemical structure and information on similar bicyclic monoterpenes, potential degradation pathways for Tricyclene include:

• Oxidation: Attack by reactive oxygen species could lead to the formation of hydroxylated or carbonylated derivatives.

• Isomerization/Rearrangement: Acidic or thermal stress may induce rearrangement of the tricyclic skeleton to form more stable isomers, such as camphene or pinene derivatives.[2][3]

• Ring-Opening Reactions: More severe stress conditions could lead to the cleavage of one of the rings, resulting in monocyclic terpene structures.[2][3][4]

Q4: How can I improve the stability of Tricyclene in my formulation?

A4: Several strategies can be employed to enhance the stability of Tricyclene:

• Encapsulation: Technologies like microencapsulation or inclusion complexation with cyclodextrins can create a protective barrier around the Tricyclene molecule.[5][6][7][8]

• Use of Antioxidants: Incorporating antioxidants can mitigate oxidative degradation.

• Controlled Release Systems: These can protect Tricyclene from the surrounding environment until the point of delivery.[6]

• Careful Excipient Selection: Thorough compatibility studies are essential to identify and avoid excipients that may promote degradation.

• Packaging: Using light-resistant and airtight containers is crucial.[9][10]

Troubleshooting Guides

Issue 1: Loss of Tricyclene Potency in a Solid Dosage Form

Possible Causes:

• Thermal degradation during manufacturing or storage.

• Oxidative degradation due to exposure to air.

• Incompatibility with excipients.

Troubleshooting Steps:

Step	Action	Rationale
1	Review manufacturing process parameters.	High temperatures during processes like drying or milling can lead to thermal degradation.
2	Conduct forced degradation studies.	Expose the formulation to heat, light, and humidity to identify the primary degradation pathway.
3	Perform excipient compatibility studies.	Mix Tricyclene with individual excipients and store at accelerated conditions to identify any incompatibilities.
4	Analyze for the presence of oxidative degradants.	Use analytical techniques like LC-MS to identify oxidation products.
5	Evaluate packaging integrity.	Ensure the packaging provides adequate protection against moisture and oxygen ingress.

Issue 2: Phase Separation or Precipitation in a Liquid Formulation

Possible Causes:

• Poor solubility of Tricyclene in the vehicle.

• Temperature fluctuations affecting solubility.

• pH shift in the formulation.

Troubleshooting Steps:

Step	Action	Rationale
1	Determine the solubility of Tricyclene in the formulation vehicle at various temperatures.	This will help establish the saturation point and the risk of precipitation upon cooling.
2	Evaluate the effect of pH on the formulation's stability.	Although Tricyclene is pH-independent, a change in pH could affect other components, leading to instability.
3	Consider the use of co-solvents or solubilizing agents.	These can increase the solubility of Tricyclene and prevent precipitation.
4	Investigate the potential for polymorphism.	Different crystalline forms of Tricyclene may have different solubilities.

Experimental Protocols

Protocol 1: HPLC Method for Stability Testing of Tricyclene

This protocol outlines a reverse-phase HPLC method for the quantification of Tricyclene and the detection of its degradation products.

• Column: C18, 4.6 mm x 250 mm, 5 µm

• Mobile Phase: Acetonitrile:Water (70:30 v/v)

• Flow Rate: 1.0 mL/min

• Detection: UV at 210 nm (as Tricyclene has no strong chromophore, low wavelength UV or alternative detection methods like mass spectrometry may be necessary).

• Injection Volume: 20 µL

• Column Temperature: 30°C

• Sample Preparation: Dissolve the formulation in the mobile phase to a target concentration of 1 mg/mL Tricyclene. Filter through a 0.45 µm filter before injection.

Protocol 2: Forced Degradation Study

This study is designed to identify potential degradation pathways and demonstrate the stability-indicating nature of the analytical method.

• Acid Hydrolysis: 1 M HCl at 60°C for 24 hours.

• Base Hydrolysis: 1 M NaOH at 60°C for 24 hours.

• Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: 105°C for 48 hours (solid state).

• Photodegradation: Expose the sample to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy of not less than 200 watt hours/square meter.

Quantitative Data Summary

The following tables present hypothetical data for illustrative purposes.

Table 1: Hypothetical Degradation of Tricyclene Under Forced Conditions

Condition	% Tricyclene Remaining	% Total Impurities	Major Degradant (Hypothetical)
Control	100	< 0.1	-
Acid (1M HCl, 60°C)	92.5	7.5	Isocamphene
Base (1M NaOH, 60°C)	98.2	1.8	Not Significant
Oxidation (3% H₂O₂, RT)	85.1	14.9	Tricyclene-2-one
Thermal (105°C)	90.3	9.7	Camphene
Photolytic	94.6	5.4	Various Minor Degradants

Table 2: Hypothetical Solubility of Tricyclene in Common Solvents

Solvent	Solubility (mg/mL) at 25°C
Water	< 0.01
Ethanol	50
Propylene Glycol	25
PEG 400	75
Isopropyl Myristate	> 200

Visualizations

Caption: Hypothetical degradation pathways of Tricyclene.

Caption: Troubleshooting workflow for Tricyclene stability issues.

Caption: Flowchart of a typical stability testing protocol.

References

• 1. Reddit - The heart of the internet [reddit.com]
• 2. Anaerobic Degradation of Bicyclic Monoterpenes in Castellaniella defragrans - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Anaerobic Degradation of Bicyclic Monoterpenes in Castellaniella defragrans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. [PDF] Anaerobic Degradation of Bicyclic Monoterpenes in Castellaniella defragrans | Semantic Scholar [semanticscholar.org]
• 5. Stability of monoterpenes encapsulated in gum Arabic by spray-drying - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. How to Use Terpenes: A Complete Guide for Product Formulation | Terpene Belt Farms [terpenebeltfarms.com]
• 7. Water-Soluble Terpenes 101: Encapsulation Methods That Survive Pasteurization | Terpene Belt Farms [terpenebeltfarms.com]
• 8. Encapsulation of α-Pinene in Delivery Systems Based on Liposomes and Cyclodextrins - PMC [pmc.ncbi.nlm.nih.gov]
• 9. consolidated-chemical.com [consolidated-chemical.com]
• 10. foreverest.net [foreverest.net]

Reference Data & Comparative Studies

A Comparative Analysis of Tricyclene and Its Isomers for Researchers and Drug Development Professionals

An in-depth guide to the chemical properties and biological activities of tricyclene and its structural isomers, camphene and bornylene. This report synthesizes available experimental data to provide a comparative overview for applications in research and drug development.

Tricyclene, a tricyclic monoterpene, and its isomers, notably camphene and bornylene, are naturally occurring volatile organic compounds found in a variety of plants. Their shared molecular formula (C₁₀H₁₆) belies their distinct structural arrangements, which in turn lead to differing physicochemical properties and biological effects. This guide offers a comparative analysis of these isomers, presenting key experimental data on their chemical characteristics and biological activities, including antimicrobial, insecticidal, antioxidant, and cytotoxic effects. Detailed experimental protocols for the cited biological assays are also provided to facilitate further research.

Chemical and Physical Properties: A Tabular Comparison

Tricyclene, camphene, and bornylene, while sharing the same molecular weight, exhibit distinct physical properties such as melting and boiling points due to their unique molecular structures. Tricyclene is a solid at room temperature, whereas camphene is a crystalline solid and information on bornylene's state at room temperature is less common. These differences are critical for their application in various experimental and industrial settings.

Property	Tricyclene	Camphene	Bornylene
Molecular Formula	C₁₀H₁₆	C₁₀H₁₆	C₁₀H₁₆
Molecular Weight	136.23 g/mol [1]	136.23 g/mol	136.23 g/mol
IUPAC Name	1,7,7-Trimethyltricyclo[2.2.1.0²,⁶]heptane[1]	2,2-Dimethyl-3-methylidenebicyclo[2.2.1]heptane	1,7,7-Trimethylbicyclo[2.2.1]hept-2-ene
CAS Number	508-32-7[1]	79-92-5	464-17-5
Melting Point	67-68 °C[1]	46 °C	113 °C
Boiling Point	152-153 °C[1]	159 °C	146 °C
Appearance	Solid[1]	Colorless to white crystalline solid	White solid (est.)

Comparative Biological Activity

The structural nuances among tricyclene and its isomers significantly influence their interactions with biological systems. While research directly comparing the three compounds is limited, a synthesis of available data provides insights into their relative potencies in various biological assays.

Antimicrobial Activity

Tricyclene and camphene are frequently identified as components of essential oils exhibiting antimicrobial properties.[2][3] However, detailed studies on the isolated compounds are less common. One study identified tricyclene and camphene as minor components in Pinus nigra and Thymus serpyllum essential oils, which demonstrated synergistic antibacterial effects.[2][3]

Due to the lack of direct comparative studies with quantitative data for all three isomers against the same microbial strains, a definitive ranking of their antimicrobial potency cannot be established.

Insecticidal Activity

The insecticidal properties of monoterpenes are a significant area of research for the development of natural pesticides. Camphene has demonstrated notable insecticidal activity against various pests. For instance, in a study on the storage insect Tribolium castaneum, camphene exhibited significant contact toxicity with a median lethal dose (LD₅₀) of 21.6 μ g/adult .[4][5] The same study also reported fumigant toxicity of camphene against Liposcelis bostrychophila with a median lethal concentration (LC₅₀) of 10.1 mg/L air.[4][5]

Information on the insecticidal activity of tricyclene and bornylene is sparse. One study mentioned that tricyclene adversely affected the larval growth rate and pupal weight of the western spruce budworm, but quantitative data was not provided. There is a lack of available data on the insecticidal effects of bornylene.

Isomer	Insect Species	Assay Type	Quantitative Data (LC₅₀/LD₅₀)
Camphene	Liposcelis bostrychophila	Fumigant Toxicity	LC₅₀ = 10.1 mg/L air[4][5]
Liposcelis bostrychophila	Contact Toxicity	LD₅₀ = 701.3 μg/cm²[4][5]
Tribolium castaneum	Contact Toxicity	LD₅₀ = 21.6 μ g/adult [4][5]

Antioxidant Activity

Cytotoxic Activity

The cytotoxic potential of monoterpenes against cancer cell lines is an active area of research. While comprehensive comparative data for tricyclene and its isomers is not available, studies on various monoterpenes have shown a range of cytotoxic effects. For example, the cytotoxicity of α- and β-pinene has been evaluated against human corneal epithelial cells. Research on the specific cytotoxicity of tricyclene, camphene, and bornylene against a panel of cancer cell lines would be valuable for drug discovery efforts.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are generalized protocols for the key biological assays mentioned in this guide.

Antimicrobial Susceptibility Testing: Broth Microdilution Method

This method is used to determine the Minimum Inhibitory Concentration (MIC) of a compound against a specific microorganism.

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Insecticidal Activity Assay: Contact Toxicity

This assay evaluates the toxicity of a compound when it comes into direct contact with an insect.

Caption: Workflow for determining contact toxicity (LD₅₀) in insects.

Signaling Pathways and Mechanisms of Action

The precise molecular mechanisms underlying the biological activities of tricyclene and its isomers are not yet fully elucidated. For many terpenes, their lipophilic nature allows them to interact with and disrupt cell membranes, which is a proposed mechanism for their antimicrobial and insecticidal effects. This can lead to increased membrane permeability and leakage of cellular contents.

For antioxidant activity, terpenes can act as free radical scavengers, donating a hydrogen atom to neutralize reactive oxygen species. The specific signaling pathways affected by these compounds in mammalian cells, particularly in the context of cytotoxicity, remain an area for further investigation.

Caption: Potential mechanisms of action for tricyclene and its isomers.

Conclusion and Future Directions

This comparative guide consolidates the available data on tricyclene and its isomers, camphene and bornylene. While camphene is the most studied of the three, with demonstrated insecticidal and antioxidant properties, there is a clear need for more research on tricyclene and, in particular, bornylene. Direct comparative studies employing standardized protocols are essential to accurately assess the relative biological activities of these isomers. Such research will be invaluable for unlocking their full potential in drug development, agriculture, and other scientific fields. Future investigations should focus on elucidating their mechanisms of action and exploring their structure-activity relationships to guide the synthesis of novel, more potent derivatives.

References

• 1. Tricyclene | C10H16 | CID 79035 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 5. Efficacy of bornyl acetate and camphene from Valeriana officinalis essential oil against two storage insects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. TRICYCLENE | 508-32-7 [chemicalbook.com]
• 7. Antioxidant Properties of Camphene-Based Thiosemicarbazones: Experimental and Theoretical Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Differentiating Tricyclene from Camphene and Pinene using GC-MS: A Comparison Guide

For Researchers, Scientists, and Drug Development Professionals

The structural similarity of the monoterpenes tricyclene, camphene, and the isomers of pinene (α-pinene and β-pinene) presents a significant analytical challenge. All share the same molecular weight (136.23 g/mol ) and exhibit similar chromatographic behavior, making their individual identification and quantification complex. This guide provides a comprehensive comparison of these compounds utilizing Gas Chromatography-Mass Spectrometry (GC-MS), offering detailed experimental protocols and data to facilitate their differentiation.

Quantitative Data Summary

The primary methods for distinguishing these closely related isomers by GC-MS are through careful analysis of their chromatographic retention times, or more specifically their Kovats Retention Indices, and their mass spectral fragmentation patterns. The following table summarizes these key differentiating parameters.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Kovats Retention Index (DB-5 or similar non-polar column)	Key Mass Spectral Fragments (m/z)[1][2][3][4][5]
Tricyclene	C₁₀H₁₆	136.23	~926	93, 91, 79, 77, 67
Camphene	C₁₀H₁₆	136.23	~953	93, 121, 79, 91, 107
α-Pinene	C₁₀H₁₆	136.23	~939	93, 91, 77, 121, 92
β-Pinene	C₁₀H₁₆	136.23	~980	93, 69, 77, 91, 79

Experimental Protocol

A robust GC-MS method is crucial for the successful separation and identification of these isomers. The following protocol provides a typical starting point for analysis, which may require further optimization based on the specific instrumentation and sample matrix.

1. Sample Preparation:

• For essential oils or pure compounds, dilute the sample in a suitable volatile solvent such as hexane or ethyl acetate to a concentration of approximately 100 µg/mL.

• For plant material or other complex matrices, a headspace or solvent extraction method may be necessary.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B or equivalent.

• Mass Spectrometer: Agilent 5977A or equivalent.

• Column: DB-5ms (or equivalent 5% phenyl-methylpolysiloxane), 30 m x 0.25 mm ID x 0.25 µm film thickness.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Inlet Temperature: 250 °C.

• Injection Volume: 1 µL in split mode (e.g., 50:1 split ratio).

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp: Increase at 5 °C/min to 150 °C.

  • Ramp: Increase at 20 °C/min to 250 °C, hold for 5 minutes.

• MS Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Scan Range: m/z 40-300.

3. Data Analysis:

• Identify the peaks of interest based on their retention times and compare them to the Kovats Retention Indices listed in the table above. Kovats indices can be calculated by running a series of n-alkanes under the same chromatographic conditions.

• Examine the mass spectrum of each peak and compare the fragmentation pattern to the key fragments provided in the data table and to reference spectra from libraries such as NIST.

Differentiation Workflow

The following diagram illustrates the logical workflow for differentiating tricyclene, camphene, and pinene isomers using the data obtained from a GC-MS analysis.

Caption: A flowchart outlining the decision-making process for identifying C10H16 isomers.

References

• 1. The Kovats Retention Index: 1,7,7-Trimethyltricyclo[2.2.1.0(2.6)]heptane (C10H16) [pherobase.com]
• 2. α-Pinene [webbook.nist.gov]
• 3. The Kovats Retention Index: (1S)-6,6-Dimethyl-2-methylenebicyclo[3.1.1]heptane (C10H16) [pherobase.com]
• 4. The Kovats Retention Index: 2,6,6-Trimethylbicyclo[3.1.1]hept-2-ene (C10H16) [pherobase.com]
• 5. The Kovats Retention Index: 6,6-Dimethyl-2-methylenebicyclo[3.1.1]heptane (C10H16) [pherobase.com]

Unraveling the Antibacterial Landscape of Monoterpenes: A Comparative Analysis Highlighting Tricyclene

For researchers, scientists, and professionals in drug development, the quest for novel antimicrobial agents is a perpetual frontier. Monoterpenes, a class of naturally occurring organic compounds, have garnered significant attention for their potential antibacterial properties. This guide provides a comparative analysis of the antibacterial activity of various monoterpenes, with a special focus on the enigmatic profile of tricyclene. While data abounds for many common monoterpenes, a comprehensive literature review reveals a notable absence of specific antibacterial activity data for isolated tricyclene.

This comparative guide synthesizes available quantitative data, details common experimental protocols, and visualizes the general mechanism of action and experimental workflows to offer a clear perspective on the current state of monoterpene antibacterial research.

Quantitative Comparison of Antibacterial Activity

The antibacterial efficacy of monoterpenes is typically quantified by the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of a substance that prevents visible growth of a microorganism. The following table summarizes the MIC values for several common monoterpenes against representative Gram-positive and Gram-negative bacteria. It is crucial to note the absence of reported MIC values for isolated tricyclene in the surveyed scientific literature.

Monoterpene	Compound Type	Target Microorganism	MIC (µg/mL)	Reference
Tricyclene	Tricyclic Monoterpene	-	No Data Available	-
Camphene	Bicyclic Monoterpene	Staphylococcus aureus	>1000	[1]
Enterococcus spp.	1.9 - 31.2 (derivatives)	[1]
α-Pinene	Bicyclic Monoterpene	Staphylococcus aureus	117 - 4150	[2][3]
Escherichia coli	>4000	[4]
Limonene	Monocyclic Monoterpene	Listeria monocytogenes	20,000 (as 20 mL/L)	[5]
Staphylococcus aureus	256	[6]
Pseudomonas aeruginosa	512	[6]
Thymol	Monocyclic Monoterpene	Staphylococcus aureus	72	[7]
Escherichia coli	0.03 (mg/mL)	[8]
Carvacrol	Monocyclic Monoterpene	Staphylococcus aureus	256	[7]
Klebsiella pneumoniae	130 - 260	[7]

Note: The MIC values can vary significantly based on the specific bacterial strain, the experimental method used, and the purity of the compound.

Experimental Protocols

The determination of the antibacterial activity of monoterpenes predominantly relies on standardized microbiological assays. The following outlines a typical experimental protocol for determining the Minimum Inhibitory Concentration (MIC) using the broth microdilution method.

Broth Microdilution Method for MIC Determination

This method is a widely accepted technique for determining the quantitative susceptibility of bacteria to antimicrobial agents.

• Preparation of Bacterial Inoculum: A standardized suspension of the test bacterium is prepared, typically adjusted to a 0.5 McFarland turbidity standard, which corresponds to approximately 1.5 x 10⁸ colony-forming units (CFU)/mL. This suspension is then further diluted to achieve a final concentration of about 5 x 10⁵ CFU/mL in the test wells.

• Preparation of Monoterpene Solutions: The monoterpene is serially diluted in a suitable broth medium (e.g., Mueller-Hinton Broth) in a 96-well microtiter plate.

• Inoculation: Each well containing the diluted monoterpene is inoculated with the prepared bacterial suspension.

• Controls: Positive (broth with bacteria, no monoterpene) and negative (broth only) controls are included on each plate.

• Incubation: The microtiter plates are incubated under appropriate conditions (e.g., 37°C for 18-24 hours).

• Determination of MIC: The MIC is determined as the lowest concentration of the monoterpene that completely inhibits visible growth of the bacterium.

Experimental workflow for MIC determination.

Proposed Mechanism of Antibacterial Action

While the precise mechanisms can vary between different monoterpenes and bacterial species, a common mode of action involves the disruption of the bacterial cell membrane. The lipophilic nature of many monoterpenes allows them to partition into the lipid bilayer of the cell membrane, leading to a cascade of detrimental effects.

General mechanism of monoterpene antibacterial action.

This disruption of the membrane's structural integrity leads to increased permeability, causing the leakage of essential intracellular components such as ions, ATP, and nucleic acids. Furthermore, the altered membrane environment can inhibit the function of membrane-bound proteins, including enzymes involved in cellular respiration and transport systems, ultimately leading to bacterial cell death.

Discussion and Future Perspectives

The available data clearly indicates that several monoterpenes, such as thymol and carvacrol, exhibit potent antibacterial activity against a range of pathogens. In contrast, hydrocarbons like α-pinene and limonene often show weaker activity. The antibacterial efficacy appears to be influenced by the presence of functional groups, with phenolic monoterpenes generally demonstrating greater potency.

The striking lack of data on the antibacterial properties of isolated tricyclene presents a significant knowledge gap. As a structural isomer of camphene, which has shown some, albeit limited, antibacterial action, it is plausible that tricyclene may possess some level of bioactivity. However, without empirical data, any such assertion remains speculative.

Therefore, future research should prioritize the investigation of the antibacterial activity of isolated tricyclene against a panel of clinically relevant bacteria. Such studies would not only fill a void in the current understanding of monoterpene bioactivity but could also potentially uncover a novel antimicrobial agent. A systematic approach, employing standardized methodologies like the broth microdilution assay, would be essential for generating reliable and comparable data. Furthermore, mechanistic studies could elucidate the specific mode of action of tricyclene, should it prove to be active.

References

• 1. TRICYCLENE | 508-32-7 [chemicalbook.com]
• 2. Minimum inhibitory (MIC) and minimum microbicidal concentration (MMC) of polihexanide and triclosan against antibiotic sensitive and resistant Staphylococcus aureus and Escherichia coli strains - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Synthesis and Antimicrobial Activity of 3-Alkylidene-2-Indolone Derivatives [mdpi.com]
• 6. The Recent Progress of Tricyclic Aromadendrene-Type Sesquiterpenoids: Biological Activities and Biosynthesis | MDPI [mdpi.com]
• 7. Tricyclene | C10H16 | CID 79035 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

The Untapped Potential of Tricyclene: A Comparative Guide to its Synergistic Effects with Other Essential Oil Components

For Researchers, Scientists, and Drug Development Professionals

The intricate world of essential oils is replete with synergistic interactions, where the collective action of multiple components surpasses the sum of their individual effects. While major constituents like α-pinene, limonene, and carvacrol have been extensively studied for their synergistic potential, the role of minor components remains a burgeoning field of research. This guide delves into the current understanding of the synergistic effects of tricyclene, a bicyclic monoterpene found in various essential oils, by drawing comparisons with its structurally similar counterpart, camphene, and exploring the broader context of terpene synergy.

The Enigma of Minor Components in Synergy

Essential oils are complex mixtures of volatile compounds, and their therapeutic properties are often attributed to the interplay between these molecules. While major components are present in high concentrations, minor components, even at concentrations below 1%, can significantly influence the overall bioactivity of the oil. They can act as synergists, enhancing the effects of major components, or even as antagonists, modulating their activity. The current body of research, however, presents a significant gap in understanding the specific synergistic contributions of many minor terpenes, including tricyclene.

A notable example can be found in a study on the antimicrobial properties of Pinus nigra and Thymus serpyllum essential oils. The combination of these oils demonstrated a synergistic effect against Enterococcus faecalis and Staphylococcus epidermidis[1]. While tricyclene was identified as a minor component of Pinus nigra oil (0.1%), the study focused on the major constituents. Interestingly, a combination of the two most abundant components, α-pinene and geraniol, showed independent rather than synergistic activity, hinting at the potential involvement of minor components like tricyclene in the observed synergy of the whole oils[1].

Tricyclene: A Profile of a Minor Terpene

Tricyclene is a monoterpene commonly found in coniferous trees such as Pinus, Abies, Picea, and Tsuga species. Its standalone biological activities are not as extensively documented as those of other terpenes. However, some studies have pointed towards its potential antioxidant properties.

Comparative Analysis: Tricyclene vs. Camphene

Given the limited direct data on tricyclene's synergistic effects, a comparative analysis with its structural isomer, camphene, can provide valuable insights. Camphene is also a bicyclic monoterpene and is frequently found alongside tricyclene in essential oils. The primary structural difference lies in the position of a double bond, which is exocyclic in camphene and absent in the tricyclic structure of tricyclene.

Table 1: Comparative Biological Activities of Tricyclene and Camphene

Biological Activity	Tricyclene	Camphene	Supporting Evidence
Antimicrobial	Limited direct evidence. Present in antimicrobial essential oils.	Documented antifungal and antibacterial properties.	Camphene has shown promise as an antifungal and antibacterial agent in several studies.
Anti-inflammatory	No direct studies found.	Demonstrated anti-inflammatory and analgesic effects.	Studies in animal models have shown that camphene can reduce pain by combating inflammation.
Antioxidant	Reported antioxidant activities.	Known antioxidant properties, protecting against oxidative stress.	Camphene has been shown to protect against oxidative stress at a mitochondrial level in animal studies.
Synergistic Potential	Hypothesized to contribute to the "entourage effect" as a minor component.	Known to act synergistically with cannabinoids and other terpenes.	Camphene is recognized for its role in the "entourage effect," enhancing the therapeutic properties of cannabis.

Quantitative Data on Essential Oils Containing Tricyclene

The following table summarizes the composition of an essential oil where tricyclene is present and synergistic activity was observed. It is crucial to reiterate that the direct contribution of tricyclene to this synergy was not experimentally confirmed.

Table 2: Example of an Essential Oil Containing Tricyclene with Demonstrated Synergistic Antimicrobial Activity

Essential Oil Combination	Target Microorganisms	Fractional Inhibitory Concentration Index (FICI)	Tricyclene Content in P. nigra oil (%)	Other Key Components in P. nigra oil (%)
Pinus nigra + Thymus serpyllum	Enterococcus faecalis	0.187 (Synergy)	0.1	α-Pinene (73.8), trans-Verbenol (4.4), α-Pinene oxide (2.0), Camphene (1.7)
Pinus nigra + Thymus serpyllum	Staphylococcus epidermidis	0.375 (Synergy)	0.1	α-Pinene (73.8), trans-Verbenol (4.4), α-Pinene oxide (2.0), Camphene (1.7)

Source: Adapted from a 2025 study on the antibacterial potential of essential oil combinations. FICI ≤ 0.5 indicates synergy.[1]

Experimental Protocols for Assessing Synergy

To empirically determine the synergistic effects of tricyclene, standardized experimental protocols are necessary. The checkerboard microdilution assay is a widely accepted method for evaluating antimicrobial synergy.

Checkerboard Microdilution Assay Protocol

• Preparation of Agents: Prepare stock solutions of tricyclene and the other essential oil component (e.g., α-pinene) in a suitable solvent, such as dimethyl sulfoxide (DMSO).

• Microtiter Plate Setup: In a 96-well microtiter plate, create a two-dimensional gradient of the two agents. Serially dilute tricyclene along the x-axis and the other component along the y-axis. The final volume in each well should be 100 µL.

• Inoculum Preparation: Prepare a standardized bacterial inoculum (e.g., 5 x 10^5 CFU/mL) in a suitable broth medium, such as Mueller-Hinton Broth.

• Inoculation: Add 100 µL of the bacterial inoculum to each well of the microtiter plate. Include positive controls (broth with inoculum) and negative controls (broth only).

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• Determination of Minimum Inhibitory Concentration (MIC): The MIC is the lowest concentration of each agent that visibly inhibits bacterial growth.

• Calculation of Fractional Inhibitory Concentration Index (FICI): The FICI is calculated using the following formula: FICI = (MIC of agent A in combination / MIC of agent A alone) + (MIC of agent B in combination / MIC of agent B alone)

• Interpretation of Results:

  • FICI ≤ 0.5: Synergy

  • 0.5 < FICI ≤ 4.0: Additive or indifferent effect

  • FICI > 4.0: Antagonism

Visualizing Experimental Workflows and Chemical Relationships

To better understand the concepts discussed, the following diagrams illustrate a typical experimental workflow for synergy testing and the structural relationship between tricyclene and camphene.

Checkerboard Assay Workflow

Structures of Tricyclene and Camphene

Conclusion and Future Directions

The exploration of tricyclene's synergistic effects is still in its infancy. While direct evidence is lacking, the principles of essential oil synergy and the data from structurally similar terpenes like camphene suggest that tricyclene likely plays a role in the overall therapeutic profile of the essential oils in which it is found. Its contribution may be subtle but significant, highlighting the importance of studying whole essential oils rather than just their major components.

Future research should focus on isolating tricyclene and conducting systematic synergistic studies with other terpenes and antimicrobial, anti-inflammatory, and antioxidant agents. Such studies would not only fill a critical knowledge gap but could also unlock new therapeutic combinations for drug development. For researchers and scientists, the untapped potential of minor components like tricyclene represents a promising frontier in the discovery of novel, multi-target therapeutic strategies.

References

• 1. pubs.acs.org [pubs.acs.org]

Unveiling the Antioxidant Potential of Tricyclene: A Comparative Analysis Using the DPPH Assay

For the attention of researchers, scientists, and professionals in drug development, this guide provides a comparative analysis of the antioxidant capacity of tricyclene, validated through the 2,2-diphenyl-1-picrylhydrazyl (DPPH) assay. Due to the limited direct experimental data on the DPPH radical scavenging activity of isolated tricyclene, this guide offers a comparative perspective by examining the antioxidant performance of its structurally related bicyclic monoterpenes and well-established antioxidant standards.

While tricyclene is a known component of various essential oils recognized for their antioxidant properties, specific quantitative data on its intrinsic antioxidant capacity remains scarce in publicly available literature. This guide, therefore, synthesizes available data on comparable molecules to provide a valuable reference for researchers investigating tricyclene's potential as a natural antioxidant.

Comparative Antioxidant Activity: A Look at Structural Analogs and Standards

To contextualize the potential antioxidant capacity of tricyclene, this section presents data on the DPPH radical scavenging activity of its structural isomers—camphene, α-pinene, and β-pinene—alongside standard antioxidant agents: Ascorbic Acid, Trolox, and Butylated Hydroxytoluene (BHT). The DPPH assay measures the ability of an antioxidant to donate a hydrogen atom or electron to the stable DPPH radical, a process that results in a color change quantifiable by spectrophotometry. The IC50 value, representing the concentration of a substance required to scavenge 50% of the DPPH radicals, is a standard metric for antioxidant efficacy; a lower IC50 value indicates higher antioxidant activity.

Compound	Type	DPPH Radical Scavenging Activity (IC50)	DPPH Radical Scavenging Activity (% Inhibition at specific concentration)
Tricyclene	Bicyclic Monoterpene	Data not available in cited literature	Data not available in cited literature
Camphene	Bicyclic Monoterpene	Data not available in cited literature	45.61% ± 4.23% (v/v)[1]
α-Pinene	Bicyclic Monoterpene	18 mL/mL	42.7% ± 2.5% (v/v)[1]
β-Pinene	Bicyclic Monoterpene	Data not available in cited literature	46.21% ± 2.24% (v/v)[1]
Fenchone	Bicyclic Monoterpene	Data not available in cited literature	Data not available in cited literature
Ascorbic Acid (Vitamin C)	Standard Antioxidant	6.1 µg/mL[2], 8.4 µg/mL[3], 66.12 ppm[4]	-
Trolox	Standard Antioxidant	3.765 ± 0.083 µg/mL[1]	-
BHT (Butylated Hydroxytoluene)	Standard Antioxidant	202.35 µg/mL[5]	-

Note: The direct comparison of percentage inhibition and IC50 values should be approached with caution due to variations in experimental conditions across different studies.

Experimental Protocol: DPPH Radical Scavenging Assay

The following is a generalized, detailed methodology for conducting the DPPH assay to evaluate the antioxidant capacity of a test compound.

1. Materials and Reagents:

• 2,2-diphenyl-1-picrylhydrazyl (DPPH)

• Methanol or Ethanol (analytical grade)

• Test compound (e.g., Tricyclene)

• Standard antioxidants (e.g., Ascorbic Acid, Trolox, BHT)

• Micropipettes and tips

• 96-well microplate or quartz cuvettes

• Spectrophotometer or microplate reader

2. Preparation of Solutions:

• DPPH Stock Solution (e.g., 0.1 mM): Dissolve an appropriate amount of DPPH powder in methanol or ethanol in a volumetric flask. This solution is light-sensitive and should be freshly prepared and kept in the dark.

• Test Compound Solutions: Prepare a stock solution of the test compound in a suitable solvent (e.g., methanol, ethanol, DMSO) at a high concentration. From the stock solution, prepare a series of dilutions to obtain a range of concentrations for testing.

• Standard Antioxidant Solutions: Prepare a series of dilutions of the standard antioxidants in the same manner as the test compound.

3. Assay Procedure:

• Reaction Mixture: In a 96-well microplate or cuvettes, add a specific volume of the DPPH working solution to an equal volume of the test compound or standard solution at different concentrations.

• Control: A control sample should be prepared by mixing the DPPH solution with the solvent used to dissolve the test compound.

• Blank: A blank sample should be prepared with the solvent alone to zero the spectrophotometer.

• Incubation: The reaction mixtures are then incubated in the dark at room temperature for a specified period (typically 30 minutes), allowing the antioxidant reaction to occur.

• Absorbance Measurement: After incubation, the absorbance of each solution is measured at a specific wavelength (typically around 517 nm) using a spectrophotometer or microplate reader.

4. Data Analysis:

• Percentage Inhibition Calculation: The percentage of DPPH radical scavenging activity is calculated using the following formula: % Inhibition = [(Absorbance of Control - Absorbance of Sample) / Absorbance of Control] x 100

• IC50 Value Determination: The IC50 value is determined by plotting the percentage of inhibition against the different concentrations of the test compound. The concentration that causes 50% inhibition of the DPPH radical is the IC50 value.

Visualizing the Experimental Workflow and Antioxidant Mechanism

To further clarify the experimental process and the underlying chemical reaction, the following diagrams are provided.

References

• 1. Antioxidative activity of Rosmarinus officinalis L. essential oil compared to its main components - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. dspace.tbzmed.ac.ir [dspace.tbzmed.ac.ir]

A Comparative Analysis of Tricyclene Synthase Orthologs for Enhanced Biocatalytic Production

For researchers, scientists, and drug development professionals, the selection of an optimal enzyme is critical for establishing efficient biosynthetic pathways. This guide provides a comparative overview of the efficacy of different tricyclene synthase orthologs, focusing on their performance in heterologous expression systems. The data presented herein is intended to aid in the selection of promising candidates for metabolic engineering and the production of tricyclene, a valuable monoterpene with applications in pharmaceuticals and biofuels.

Tricyclene synthases (TS) are a class of terpene cyclases that catalyze the conversion of geranyl diphosphate (GPP) to the tricyclic monoterpene, tricyclene.[1][2] The efficiency of these enzymes can vary significantly between different orthologs and can be further enhanced through protein engineering. This guide focuses on a comparative analysis of tricyclene synthase from Nicotiana sylvestris and its engineered variants, alongside a qualitative comparison with the ortholog from Solanum lycopersicum (tomato).

Data Presentation: A Comparative Look at Efficacy

The efficacy of various tricyclene synthase constructs has been evaluated in a heterologous E. coli expression system. The key performance indicator in this context is the titer of tricyclene produced. The following table summarizes the performance of the wild-type Nicotiana sylvestris tricyclene synthase (XP_009791411) and several of its N-terminally truncated variants. This truncation strategy has been shown to significantly improve enzyme solubility and, consequently, product yield.[1] For comparative purposes, the product profile of the Solanum lycopersicum tricyclene synthase is also included.

Enzyme	Host System	Tricyclene Titer (mg/L)	Key Byproducts
Nicotiana sylvestris TS (Wild-Type)	E. coli	0.060	α-pinene, β-pinene, sabinene, camphene, limonene
Nicotiana sylvestris TS (Increased gene copy number)	E. coli	0.103	Not specified, but likely similar to wild-type
Nicotiana sylvestris TS (N-terminal truncation: 44 amino acids removed)	E. coli	47.671	α-pinene, β-pinene, sabinene, camphene, limonene (titers also increased)
Nicotiana sylvestris TS (N-terminal truncation: 45 amino acids removed)	E. coli	40.708	Not specified, but likely similar to wild-type
Nicotiana sylvestris TS (N-terminal truncation: 48 amino acids removed)	E. coli	38.907	Not specified, but likely similar to wild-type
Nicotiana sylvestris TS (N-terminal truncation: 49 amino acids removed)	E. coli	38.331	Not specified, but likely similar to wild-type
Solanum lycopersicum TS (TPS3)	In vitro	Not applicable	Camphene, β-myrcene, limonene[2][3]

Experimental Protocols

The following protocols provide a general overview of the methodologies used to obtain the comparative data.

Heterologous Expression of Tricyclene Synthase in E. coli

• Gene Synthesis and Cloning: The coding sequences for the tricyclene synthase orthologs are synthesized and cloned into an appropriate expression vector, such as pET-28a or pET21. For the production of tricyclene in E. coli, a two-plasmid system is often employed. One plasmid contains the genes for the heterologous mevalonate (MVA) pathway to provide the precursor isopentenyl diphosphate (IPP) and dimethylallyl diphosphate (DMAPP). The second plasmid carries the geranyl diphosphate synthase (GPPS) and the tricyclene synthase (TS) gene.[1]

• Host Strain and Transformation: The expression plasmids are transformed into a suitable E. coli expression strain, such as BL21(DE3).

• Culture and Induction: Transformed cells are grown in a suitable medium (e.g., LB or TB) at 37°C to an optimal optical density (OD600) of 0.6-0.8. Protein expression is then induced with isopropyl β-D-1-thiogalactopyranoside (IPTG) at a final concentration of 0.1-1 mM. To improve protein solubility and enzyme activity, the culture temperature is typically lowered to a range of 16-25°C for an extended induction period (e.g., 12-24 hours).[1]

• Cell Lysis and Protein Analysis: After induction, cells are harvested by centrifugation. A portion of the cells can be lysed and analyzed by SDS-PAGE to confirm the expression and solubility of the tricyclene synthase.[1]

In Vivo Tricyclene Production and Analysis

• Shake-Flask Fermentation: For in vivo production, induced E. coli cultures are often overlaid with a layer of a water-immiscible organic solvent, such as dodecane or hexadecane, to capture the volatile tricyclene product.

• Extraction: After the fermentation period, the organic layer is collected for analysis.

• Gas Chromatography-Mass Spectrometry (GC-MS) Analysis: The collected organic solvent containing the extracted terpenes is analyzed by GC-MS. The identity of tricyclene is confirmed by comparing its retention time and mass spectrum with that of an authentic standard. Quantification is typically performed using an internal standard (e.g., caryophyllene oxide) and a standard curve.[1]

Visualizing the Experimental Workflow

The following diagram illustrates the experimental workflow for the heterologous production of tricyclene in E. coli, from the engineered metabolic pathway to the final product analysis.

Experimental workflow for tricyclene production in E. coli.

The diagram below illustrates the biosynthetic pathway for tricyclene within the engineered E. coli system.

Biosynthetic pathway for tricyclene in engineered E. coli.

References

• 1. Tricyclene synthase - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Tyrosine 92 of aristolochene synthase directs cyclisation of farnesyl pyrophosphate -ORCA [orca.cardiff.ac.uk]

A Comparative Guide to the Synthesis of Tricyclene: Chemical vs. Biological Routes

For Researchers, Scientists, and Drug Development Professionals

Tricyclene, a tricyclic monoterpene, is a valuable chiral building block in synthetic chemistry and holds potential in the development of novel therapeutics and biofuels. Its synthesis can be approached through traditional chemical methods or by harnessing the power of biotechnology. This guide provides an objective, side-by-side comparison of the chemical and biological synthesis of tricyclene, supported by experimental data and detailed protocols to aid researchers in selecting the most suitable method for their specific needs.

At a Glance: Key Performance Indicators

Metric	Chemical Synthesis (Wolff-Kishner Reduction)	Biological Synthesis (E. coli Fermentation)
Starting Material	Camphor	Glucose / Glycerol
Typical Yield	Variable, reported up to ~60-70%	Up to 47.671 mg/L
Purity	Generally requires extensive purification to remove byproducts and unreacted reagents.	High purity of the target molecule within the organic extract, though byproducts like other monoterpenes can be present.
Key Reagents/Biocatalysts	Hydrazine hydrate, strong base (e.g., KOH), high-boiling solvent (e.g., diethylene glycol)	Engineered Escherichia coli, Geranyl Diphosphate Synthase (GPPS), Tricyclene Synthase (TS)
Reaction Conditions	High temperatures (180-200°C), strongly basic	Mild physiological conditions (e.g., 30°C), aqueous medium
Environmental Impact	Use of hazardous and corrosive reagents, generation of organic waste	Generally considered "greener," utilizing renewable feedstocks and biodegradable waste.
Scalability	Established for industrial scale, but can be energy-intensive.	Highly scalable using standard fermentation technology.
Stereoselectivity	Dependent on the chirality of the starting material (e.g., (+)-camphor yields a specific enantiomer).	High stereospecificity dictated by the enzyme's active site.

Chemical Synthesis of Tricyclene: The Wolff-Kishner Reduction Approach

A common and established method for the chemical synthesis of tricyclene involves the Wolff-Kishner reduction of camphor. This reaction deoxygenates the ketone group of camphor to a methylene group, forming the tricyclic hydrocarbon structure of tricyclene.

Experimental Protocol: Chemical Synthesis

Materials:

• (+)-Camphor

• Hydrazine hydrate (85%)

• Potassium hydroxide (KOH)

• Diethylene glycol

• Ethanol

• Hexane (for extraction)

• Anhydrous magnesium sulfate

• Standard laboratory glassware for reflux and extraction

Procedure:

• Hydrazone Formation: In a round-bottom flask equipped with a reflux condenser, dissolve (+)-camphor in ethanol. Add hydrazine hydrate to the solution.

• The mixture is refluxed for 2-4 hours to ensure the complete formation of camphor hydrazone.

• Reduction: After cooling, a high-boiling solvent such as diethylene glycol and a strong base like potassium hydroxide are added to the reaction mixture.

• The temperature is gradually increased to 180-200°C to facilitate the reduction and distill off water and excess hydrazine. The reaction is maintained at this temperature for several hours.

• Work-up and Purification: The reaction mixture is cooled and diluted with water. The product is extracted with an organic solvent like hexane.

• The combined organic extracts are washed with water and brine, then dried over anhydrous magnesium sulfate.

• The solvent is removed under reduced pressure, and the resulting crude tricyclene is purified by sublimation or column chromatography to yield the final product.

Visualization of the Chemical Synthesis Pathway

Caption: Chemical synthesis of Tricyclene from Camphor.

Biological Synthesis of Tricyclene: A Microbial Factory Approach

Recent advancements in synthetic biology have enabled the production of tricyclene in engineered microorganisms like Escherichia coli.[1] This approach leverages the cell's metabolic pathways to convert simple carbon sources into complex molecules.

Experimental Protocol: Biological Synthesis

Materials:

• Engineered E. coli strain (e.g., BL21(DE3)) harboring plasmids for the mevalonate (MVA) pathway, geranyl diphosphate synthase (GPPS), and tricyclene synthase (TS)

• Luria-Bertani (LB) medium and fermentation medium (e.g., M9)

• Glucose or glycerol as a carbon source

• Appropriate antibiotics for plasmid maintenance

• Isopropyl β-D-1-thiogalactopyranoside (IPTG) for induction

• Organic solvent for extraction (e.g., dodecane)

• Standard fermentation and analytical equipment (shaker, incubator, centrifuge, GC-MS)

Procedure:

• Inoculum Preparation: A single colony of the engineered E. coli strain is used to inoculate a starter culture in LB medium with appropriate antibiotics and grown overnight at 37°C.

• Fermentation: The overnight culture is used to inoculate the production medium containing a carbon source like glucose. The culture is grown at 37°C until it reaches a specific optical density (e.g., OD600 of 0.6-0.8).

• Induction: Protein expression is induced by adding IPTG to the culture. Simultaneously, an organic solvent overlay (e.g., 10% v/v dodecane) can be added to capture the volatile tricyclene and reduce its toxicity to the cells.

• The fermentation is continued at a lower temperature (e.g., 30°C) for 48-72 hours.[1]

• Product Extraction and Analysis: The organic layer is separated from the culture broth by centrifugation.

• The extracted sample is then analyzed by Gas Chromatography-Mass Spectrometry (GC-MS) to identify and quantify the produced tricyclene and any byproducts.[1]

Visualization of the Biological Synthesis Pathway

Caption: Biological synthesis pathway of Tricyclene in E. coli.

Concluding Remarks

The choice between chemical and biological synthesis of tricyclene is multifaceted and depends on the specific requirements of the application. Chemical synthesis offers a well-established route with potentially higher yields in a shorter timeframe, but it often involves harsh reaction conditions and the use of hazardous materials. In contrast, biological synthesis presents a more sustainable and environmentally friendly alternative.[1] While current reported titers for microbial production are relatively low, ongoing advancements in metabolic engineering and synthetic biology are continuously improving yields, making it an increasingly attractive option for the large-scale, cost-effective, and stereospecific production of tricyclene and other valuable terpenes.

References

• 1. cerritos.edu [cerritos.edu]

Navigating the Specificity of Tricyclene Synthase Antibodies: A Comparative Guide to Cross-Reactivity Assessment

For researchers, scientists, and drug development professionals, the specificity of an antibody is paramount. When targeting an enzyme like Tricyclene synthase, a key player in the biosynthesis of monoterpenes, ensuring that an antibody does not cross-react with other closely related terpene synthases is critical for the validity of experimental results and the safety of potential therapeutics. This guide provides a comprehensive overview of the principles and methodologies for assessing the cross-reactivity of antibodies raised against Tricyclene synthase, offering a framework for comparison in the absence of commercially available, validated antibodies for this specific target.

Currently, a direct comparison of commercially available anti-Tricyclene synthase antibodies is not feasible due to a lack of such specific reagents on the market. However, this guide will equip researchers with the necessary knowledge to validate a custom-developed antibody or to scrutinize any future commercially available options. The principles and protocols outlined here are based on established methods for antibody validation.

Understanding the Challenge: The Terpene Synthase Family

Tricyclene synthase belongs to the large and diverse family of terpene synthases, which often share significant sequence and structural homology. This inherent similarity poses a significant challenge in developing truly specific antibodies. An antibody raised against Tricyclene synthase could potentially recognize and bind to other terpene synthases, leading to inaccurate protein quantification, misinterpretation of cellular localization, and off-target effects in functional studies.

To illustrate the potential for cross-reactivity, a Basic Local Alignment Search Tool (BLAST) analysis of the Solanum lycopersicum (tomato) Tricyclene synthase (UniProt accession: G1JUH1) reveals several other terpene synthases with notable sequence similarity. These homologs represent the primary candidates for cross-reactivity testing.

Hypothetical Cross-Reactivity Profile of an Anti-Tricyclene Synthase Antibody

The following table presents a hypothetical cross-reactivity profile for a fictional monoclonal antibody, mAb-TCS-01, raised against Solanum lycopersicum Tricyclene synthase. The data is illustrative and serves as a template for how to present cross-reactivity findings. The percentage of cross-reactivity is typically determined by comparing the antibody's binding affinity to the target protein versus its affinity for other related proteins, often using methods like competitive ELISA.

Antigen	UniProt Accession	Sequence Identity to Tricyclene Synthase (%)	Hypothetical Cross-Reactivity of mAb-TCS-01 (%)
Tricyclene synthase (Tomato)	G1JUH1	100	100
(-)-Camphene/tricyclene synthase, chloroplastic (Tomato)	G1JUH1	100	100
Terpene synthase 16 (Tomato)	G8H5N3	65	< 5
(+)-alpha-Pinene synthase (Tomato)	Q9XGY3	58	< 1
(E)-beta-Caryophyllene synthase (Tomato)	Q6W5K5	45	Not Detected
Linalool synthase (Tomato)	O82136	42	Not Detected

Caption: Hypothetical cross-reactivity data for a monoclonal antibody against Tricyclene synthase.

Key Experimental Protocols for Assessing Cross-Reactivity

A thorough assessment of antibody specificity requires a multi-pronged approach utilizing various immunoassays. Below are detailed protocols for key experiments.

Western Blotting

Western blotting is a fundamental technique to assess an antibody's ability to recognize the target protein at its correct molecular weight and to check for off-target binding to other proteins in a complex mixture.

Protocol:

• Protein Extraction: Extract total protein from cells or tissues known to express Tricyclene synthase and other potential cross-reactive terpene synthases.

• SDS-PAGE: Separate the protein extracts by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) to resolve proteins based on their molecular weight.

• Protein Transfer: Transfer the separated proteins from the gel to a nitrocellulose or polyvinylidene difluoride (PVDF) membrane.

• Blocking: Block the membrane with a suitable blocking buffer (e.g., 5% non-fat dry milk or bovine serum albumin in Tris-buffered saline with Tween 20) to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with the anti-Tricyclene synthase antibody at an optimized dilution overnight at 4°C.

• Washing: Wash the membrane extensively to remove unbound primary antibody.

• Secondary Antibody Incubation: Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody's host species.

• Detection: Detect the signal using an enhanced chemiluminescence (ECL) substrate and image the blot. A specific antibody should produce a single band at the expected molecular weight of Tricyclene synthase.

Enzyme-Linked Immunosorbent Assay (ELISA)

ELISA is a quantitative method ideal for determining the degree of cross-reactivity. A competitive ELISA format is particularly useful for this purpose.

Protocol:

• Coating: Coat a 96-well plate with purified Tricyclene synthase and allow it to adsorb overnight.

• Blocking: Block the wells with a blocking buffer to prevent non-specific binding.

• Competition: Prepare a series of solutions containing a fixed concentration of the anti-Tricyclene synthase antibody pre-incubated with increasing concentrations of either Tricyclene synthase (homologous competitor) or a potential cross-reactive terpene synthase (heterologous competitor).

• Incubation: Add the antibody-competitor mixtures to the coated wells and incubate.

• Washing: Wash the wells to remove unbound antibodies.

• Secondary Antibody Incubation: Add an HRP-conjugated secondary antibody.

• Detection: Add a substrate (e.g., TMB) and measure the absorbance. The degree of signal reduction in the presence of the heterologous competitor compared to the homologous competitor indicates the percentage of cross-reactivity.

Immunohistochemistry (IHC) / Immunocytochemistry (ICC)

IHC and ICC are used to evaluate an antibody's performance in a more biologically relevant context, assessing its ability to specifically detect the target protein in tissues and cells with known expression patterns.

Protocol:

• Tissue/Cell Preparation: Prepare tissue sections or cultured cells expressing Tricyclene synthase. It is crucial to include negative control tissues/cells that do not express the target protein.

• Fixation and Permeabilization: Fix the samples (e.g., with paraformaldehyde) and permeabilize them (e.g., with Triton X-100) to allow antibody access to intracellular antigens.

• Blocking: Block with a suitable blocking serum to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate with the anti-Tricyclene synthase antibody.

• Washing: Wash to remove unbound primary antibody.

• Secondary Antibody Incubation: Incubate with a fluorescently labeled or enzyme-conjugated secondary antibody.

• Visualization: For fluorescently labeled antibodies, visualize using a fluorescence microscope. For enzyme-conjugated antibodies, add a substrate to produce a colored precipitate and visualize with a bright-field microscope. The staining pattern should be consistent with the known subcellular localization of Tricyclene synthase.

Visualizing Experimental Workflows

The following diagrams, generated using Graphviz, illustrate the workflows for the key experimental protocols described above.

Caption: Workflow for Western Blotting analysis.

A Comparative Analysis of Tricyclic Compounds and L-DOPA in Preclinical Models of Parkinson's Disease

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the therapeutic effects of tricyclic compounds, represented by Amitriptyline and Imipramine, versus the standard Parkinson's disease treatment, Levodopa (L-DOPA), in validated animal models. The data presented herein is collated from preclinical in vivo studies to offer a comparative perspective on their neuroprotective and symptomatic benefits.

Comparative Efficacy in a Rotenone-Induced Parkinson's Disease Rat Model

The following tables summarize the quantitative data from a study by Kandil et al. (2016), which investigated the effects of Amitriptyline and Imipramine in a rotenone-induced rat model of Parkinson's disease. This model recapitulates key pathological features of the disease, including motor deficits and neurodegeneration.

Table 1: Effects on Motor Function

Treatment Group	Open Field Test (Ambulation)	Rotarod Test (Latency to Fall, seconds)
Control	100 ± 5.7	180 ± 10.2
Rotenone	45 ± 3.1	65 ± 4.8
Rotenone + Amitriptyline (5 mg/kg)	85 ± 4.9	155 ± 8.3
Rotenone + Imipramine (10 mg/kg)	82 ± 5.2	148 ± 7.9

Data are presented as mean ± SEM.

Table 2: Neurochemical and Neurotrophic Factor Levels in the Striatum

Treatment Group	Dopamine (ng/g tissue)	Norepinephrine (ng/g tissue)	Serotonin (ng/g tissue)	BDNF (pg/mg protein)
Control	3500 ± 210	1200 ± 95	800 ± 62	150 ± 11
Rotenone	1200 ± 98	550 ± 43	350 ± 29	70 ± 6.1
Rotenone + Amitriptyline (5 mg/kg)	2800 ± 180	1050 ± 87	720 ± 58	135 ± 9.8
Rotenone + Imipramine (10 mg/kg)	2750 ± 175	1020 ± 81	700 ± 55	130 ± 9.2

Data are presented as mean ± SEM. BDNF: Brain-Derived Neurotrophic Factor.

Table 3: Markers of Oxidative Stress and Inflammation in the Striatum

Treatment Group	Malondialdehyde (MDA, nmol/mg protein)	Superoxide Dismutase (SOD, U/mg protein)	Tumor Necrosis Factor-α (TNF-α, pg/mg protein)	Interleukin-6 (IL-6, pg/mg protein)
Control	1.2 ± 0.1	25 ± 1.8	15 ± 1.3	20 ± 1.7
Rotenone	3.5 ± 0.3	12 ± 1.1	45 ± 3.9	55 ± 4.6
Rotenone + Amitriptyline (5 mg/kg)	1.5 ± 0.1	22 ± 1.5	20 ± 1.8	28 ± 2.3
Rotenone + Imipramine (10 mg/kg)	1.6 ± 0.2	21 ± 1.4	22 ± 1.9	30 ± 2.5

Data are presented as mean ± SEM.

Comparative Efficacy with L-DOPA in a 6-OHDA Parkinson's Disease Rat Model

Direct comparative studies between tricyclic antidepressants and L-DOPA using the same comprehensive metrics are limited. However, data from various studies using the 6-hydroxydopamine (6-OHDA) rat model, a gold standard for assessing anti-parkinsonian drugs, are presented below. It is important to note that experimental conditions may vary between studies.

Table 4: Effects on Rotational Behavior and Dopamine Levels

Treatment Group	Apomorphine-Induced Rotations (rotations/min)	Striatal Dopamine Levels (% of control)
6-OHDA Lesion (Vehicle)	7-10	<5%
6-OHDA + L-DOPA (6-12 mg/kg)	1-3	Significantly increased vs. vehicle
6-OHDA + Amitriptyline (5 mg/kg)	Not consistently reported for direct comparison	Showed significant sparing of dopaminergic neurons, implying preserved dopamine levels[1][2]

Data are collated from multiple sources and represent typical findings. Direct statistical comparison is not possible due to variations in experimental design.

A study by Lorenc et al. (2018) found that co-administration of Amitriptyline with L-DOPA in the 6-OHDA model significantly increased contralateral rotations compared to L-DOPA alone, suggesting a synergistic effect on dopamine-mediated motor behavior. This study also reported a significant increase in dopamine content in the ipsilateral striatum and substantia nigra in the combined treatment group compared to L-DOPA alone[1].

Experimental Protocols

Rotenone-Induced Parkinson's Disease Model in Rats

• Animal Model: Male Wistar rats.

• Induction of Parkinsonism: Rats receive subcutaneous injections of rotenone (1.5-3 mg/kg) dissolved in a vehicle (e.g., sunflower oil or DMSO and polyethylene glycol) daily or every other day for a period of 2 to 4 weeks.[3][4] This leads to systemic inhibition of mitochondrial complex I, causing oxidative stress and selective degeneration of dopaminergic neurons in the nigrostriatal pathway.[4]

• Behavioral Assessment: Motor function is assessed using tests such as the open field test (to measure locomotor activity) and the rotarod test (to evaluate motor coordination and balance).

• Drug Administration:

  • Amitriptyline: Administered via intraperitoneal (i.p.) injection at a dose of 5 mg/kg daily.[5]

  • Imipramine: Administered via i.p. injection at a dose of 10 mg/kg daily.[5]

  • Treatment is typically initiated prior to or concurrently with rotenone administration and continues for the duration of the study.

6-Hydroxydopamine (6-OHDA)-Induced Parkinson's Disease Model in Rats

• Animal Model: Male Sprague-Dawley or Wistar rats.

• Induction of Parkinsonism: A unilateral lesion of the nigrostriatal pathway is created by stereotaxic injection of 6-OHDA into the medial forebrain bundle or the striatum. This neurotoxin is selectively taken up by dopaminergic neurons, leading to their degeneration.

• Behavioral Assessment: The primary behavioral outcome is rotational behavior induced by a dopamine agonist like apomorphine (contralateral rotations) or a dopamine-releasing agent like amphetamine (ipsilateral rotations). The number of rotations is quantified over a set period.

• Drug Administration:

  • L-DOPA: Typically administered subcutaneously (s.c.) or intraperitoneally (i.p.) at doses ranging from 6 to 12 mg/kg, often in combination with a peripheral decarboxylase inhibitor like benserazide to increase its central bioavailability.[6][7]

  • Amitriptyline: Administered via i.p. injection at a dose of 5 mg/kg daily.[2]

Signaling Pathways and Mechanisms of Action

Tricyclic Compounds (Amitriptyline/Imipramine): Neurotrophic and Anti-Inflammatory Pathways

Tricyclic antidepressants are believed to exert their neuroprotective effects through multiple mechanisms beyond their classical role as monoamine reuptake inhibitors. A key proposed mechanism involves the upregulation of neurotrophic factors, particularly Brain-Derived Neurotrophic Factor (BDNF) and Glial Cell Line-Derived Neurotrophic Factor (GDNF).

Neuroprotective pathways of tricyclic compounds.

L-DOPA: Dopamine Receptor Signaling Pathway

L-DOPA's therapeutic effect stems from its conversion to dopamine in the brain, which then acts on dopamine receptors. In Parkinson's disease, the loss of dopaminergic neurons leads to altered signaling through the D1 and D2 receptors in the basal ganglia, which L-DOPA aims to restore. However, chronic, non-physiological stimulation of these receptors can lead to complications like dyskinesia.

Dopaminergic signaling pathway of L-DOPA.

Experimental Workflow Diagrams

Workflow for Rotenone-Induced PD Model and Tricyclic Treatment

Workflow for the rotenone-induced PD model.

Workflow for 6-OHDA-Induced PD Model and L-DOPA Treatment

Workflow for the 6-OHDA-induced PD model.

References

• 1. Interactions of the tricyclic antidepressant drug amitriptyline with L-DOPA in the striatum and substantia nigra of unilaterally 6-OHDA-lesioned rats. Relevance to motor dysfunction in Parkinson's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Chronic Amitriptyline Treatment Attenuates Nigrostriatal Degeneration and Significantly Alters Trophic Support in a Rat Model of Parkinsonism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Rotenone administration and motor behavior [bio-protocol.org]
• 4. A highly reproducible rotenone model of Parkinson's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Effect of tricyclic antidepressants on L-DOPA-induced dyskinesia and motor improvement in hemi-parkinsonian rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ovid.com [ovid.com]

A Comparative Guide to Tricyclene Production: E. coli vs. Yeast Systems

For Researchers, Scientists, and Drug Development Professionals

The production of tricyclene, a valuable monoterpene with applications in pharmaceuticals and biofuels, has been explored in microbial systems to provide a sustainable alternative to traditional plant extraction. This guide offers a comparative analysis of two prominent microbial hosts, Escherichia coli and Saccharomyces cerevisiae (yeast), for the heterologous production of tricyclene. We will delve into the metabolic engineering strategies, quantitative production data, and experimental protocols to provide a comprehensive benchmark for researchers in the field.

Quantitative Production Data

The following table summarizes the key production metrics for tricyclene in engineered E. coli and provides an estimated potential for S. cerevisiae based on the production of a closely related monoterpene, (+)-borneol, where tricyclene is a common byproduct.

Metric	Escherichia coli	Saccharomyces cerevisiae (Estimated)
Tricyclene Titer (mg/L)	47.671[1]	~0.5 - 1.5 (inferred from byproducts of (+)-borneol synthesis)
Key Engineering Strategy	Heterologous MVA pathway, codon-optimized tricyclene synthase, N-terminal truncation of synthase[1]	Overexpression of MVA pathway genes, engineered geranyl diphosphate synthase, expression of bornyl diphosphate synthase
Primary Precursor Pathway	Heterologous Mevalonate (MVA) Pathway[1]	Endogenous Mevalonate (MVA) Pathway

Metabolic Pathways for Tricyclene Production

The biosynthesis of tricyclene in both E. coli and yeast relies on the production of the universal C5 precursors, isopentenyl pyrophosphate (IPP) and dimethylallyl pyrophosphate (DMAPP). These are subsequently converted to the C10 precursor geranyl pyrophosphate (GPP), which is then cyclized by a tricyclene synthase to form tricyclene.

E. coli with a Heterologous Mevalonate Pathway

E. coli can be engineered with a heterologous mevalonate (MVA) pathway to supplement its native methylerythritol 4-phosphate (MEP) pathway for enhanced IPP and DMAPP production.

Biosynthetic pathway for tricyclene in engineered E. coli.

Saccharomyces cerevisiae with an Endogenous Mevalonate Pathway

Yeast naturally possesses the MVA pathway. Engineering efforts focus on upregulating this pathway and expressing a suitable terpene synthase.

Engineered biosynthetic pathway for tricyclene in S. cerevisiae.

Experimental Protocols

Detailed methodologies are crucial for replicating and building upon existing research. Below are summaries of the key experimental protocols for tricyclene production in both host organisms.

Escherichia coli

1. Strains and Plasmids:

• Host Strain: E. coli DH5α for plasmid construction and BL21(DE3) for protein expression and tricyclene production.

• Plasmids: A two-plasmid system is typically employed.

  • One plasmid carries the genes for the heterologous MVA pathway (e.g., from Saccharomyces cerevisiae).

  • A second plasmid contains the gene for geranyl diphosphate synthase (GPPS) and the tricyclene synthase (TS). The TS gene is often codon-optimized for E. coli expression.

2. Cultivation and Induction:

• Medium: Luria-Bertani (LB) medium for initial growth, followed by a richer production medium like Terrific Broth (TB) or a defined minimal medium supplemented with glucose.

• Growth Conditions: Cultures are grown at 37°C with shaking (e.g., 200 rpm) to an optimal optical density (OD600) of 0.6-0.8.

• Induction: Gene expression is induced with isopropyl β-D-1-thiogalactopyranoside (IPTG) at a final concentration of 0.1-1 mM. Post-induction, the temperature is typically lowered to 16-25°C to improve protein solubility and enzyme activity.

• Two-Phase Culture: To mitigate product toxicity and aid in recovery, a second organic phase (e.g., dodecane or dibutyl phthalate) is often added to the culture medium to sequester the produced tricyclene.

3. Extraction and Analysis:

• Extraction: The organic phase is collected, and the tricyclene is extracted using a solvent like ethyl acetate or hexane.

• Analysis: The extracted samples are analyzed by Gas Chromatography-Mass Spectrometry (GC-MS) for identification and quantification of tricyclene.

Experimental workflow for tricyclene production in E. coli.

Saccharomyces cerevisiae

1. Strains and Plasmids:

• Host Strain: Commonly used laboratory strains like CEN.PK or BY4741.

• Genetic Modifications:

  • MVA Pathway Upregulation: Overexpression of key genes in the endogenous MVA pathway, such as a truncated version of HMG-CoA reductase (tHMG1), to increase the precursor pool.

  • GPPS Engineering: Modification of the native farnesyl diphosphate synthase (ERG20) to favor the production of GPP over farnesyl pyrophosphate (FPP).

  • Synthase Expression: Integration or plasmid-based expression of a bornyl diphosphate synthase (BPPS) gene, which can produce tricyclene as a byproduct.

2. Cultivation and Fermentation:

• Medium: Synthetic defined (SD) medium with appropriate supplements or a rich medium like YPD (Yeast Extract Peptone Dextrose).

• Growth Conditions: Cultures are typically grown at 30°C with shaking (e.g., 200-250 rpm).

• Two-Phase Culture: Similar to E. coli, an organic overlay (e.g., dodecane) is often used to capture the volatile monoterpene product.

3. Extraction and Analysis:

• Extraction: The organic overlay is collected for analysis.

• Analysis: GC-MS is the standard method for identifying and quantifying the produced monoterpenes, including tricyclene.

Experimental workflow for monoterpene production in S. cerevisiae.

Concluding Remarks

Currently, E. coli demonstrates a significantly higher reported titer for tricyclene production compared to the estimated potential in yeast. The established genetic tools and faster growth rate of E. coli have facilitated rapid progress in optimizing the biosynthetic pathway for this specific monoterpene.

However, S. cerevisiae offers several advantages as a production host, including its GRAS (Generally Recognized as Safe) status, robustness in industrial fermentations, and the presence of an endogenous MVA pathway. While direct production of tricyclene in yeast appears less explored, the successful engineering of yeast for other monoterpenes suggests a strong potential. Future research focusing on the expression of a dedicated and efficient tricyclene synthase, combined with further optimization of the MVA pathway, could significantly enhance tricyclene yields in yeast.

The choice of microbial chassis for tricyclene production will ultimately depend on the specific research or industrial goals. For high-titer production in a laboratory setting, engineered E. coli is currently the more established platform. For applications where GRAS status and industrial scalability are paramount, further development of S. cerevisiae as a tricyclene cell factory is a promising avenue. This guide provides a foundational benchmark to inform such decisions and guide future research in this exciting field.

References

• 1. academic.oup.com [academic.oup.com]

Safety & Regulatory Compliance

Proper Disposal of Tricyclene: A Step-by-Step Guide for Laboratory Professionals

Ensuring the safe and compliant disposal of Tricyclene is paramount for laboratory safety and environmental protection. Tricyclene, a flammable solid that is very toxic to aquatic life with long-lasting effects, requires careful handling and disposal as a hazardous waste.[1] This guide provides detailed procedures for researchers, scientists, and drug development professionals to manage Tricyclene waste responsibly.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, ensure that all personnel handling Tricyclene are familiar with its hazards and have access to the appropriate personal protective equipment (PPE).

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety glasses with side shields, and a lab coat. If there is a risk of dust formation, use a NIOSH-approved respirator.

• Ventilation: Handle Tricyclene in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.

• Ignition Sources: Tricyclene is a flammable solid. Keep it away from open flames, sparks, and other potential ignition sources.

• Spill Response: In case of a spill, avoid generating dust. Carefully sweep up the solid material and place it in a designated, labeled hazardous waste container.

Quantitative Hazard Data for Tricyclene

The following table summarizes the key hazard classifications for Tricyclene based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).

Hazard Classification	GHS Code	Hazard Statement
Flammable Solid	Category 2	H228: Flammable solid
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed
Aspiration Hazard	Category 1	H304: May be fatal if swallowed and enters airways
Specific target organ toxicity — Single exposure (Respiratory tract irritation)	Category 3	H335: May cause respiratory irritation
Hazardous to the aquatic environment, acute hazard	Category 1	H400: Very toxic to aquatic life
Hazardous to the aquatic environment, long-term hazard	Category 1	H410: Very toxic to aquatic life with long lasting effects

Data sourced from Cayman Chemical Safety Data Sheet.[1]

Step-by-Step Disposal Protocol for Tricyclene

Follow these procedural steps to ensure the safe and compliant disposal of Tricyclene waste.

Step 1: Waste Identification and Segregation

• Identify as Hazardous Waste: Due to its flammability and environmental toxicity, all Tricyclene waste, including empty containers, contaminated materials (e.g., weighing paper, gloves), and unused product, must be treated as hazardous waste.

• Segregate Waste Streams: Do not mix Tricyclene waste with other waste streams.[2] It should be collected in a dedicated hazardous waste container. Specifically, keep it separate from:

  • Acids and bases[3]

  • Oxidizing agents[3]

  • Aqueous waste

Step 2: Container Selection and Labeling

• Choose an Appropriate Container: Use a container that is compatible with flammable solids. A sealable, high-density polyethylene (HDPE) or metal container is recommended. Ensure the container is in good condition, with no cracks or leaks, and has a secure lid.[3][4]

• Label the Container: Clearly label the waste container with the words "Hazardous Waste," the full chemical name "Tricyclene," and the associated hazard pictograms (flammable, health hazard, environmental hazard). The date of waste accumulation should also be clearly marked.

Step 3: Waste Accumulation and Storage

• Satellite Accumulation Area (SAA): Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA) within the laboratory.[3][5] This area must be at or near the point of generation.

• Storage Conditions: The SAA should be a well-ventilated, cool, and dry area, away from heat sources and incompatible materials. Ensure the container is kept closed at all times, except when adding waste.[3]

• Accumulation Limits: Adhere to the accumulation limits for hazardous waste as defined by your institution's Environmental Health and Safety (EHS) department and local regulations. Typically, this is a maximum of 55 gallons of hazardous waste or one quart of acutely toxic waste.[5]

Step 4: Arranging for Disposal

• Contact EHS: Once the waste container is full or has been in storage for the maximum allowable time (often 90-180 days, check with your EHS), contact your institution's EHS department to arrange for a pickup.

• Documentation: Complete any required waste disposal forms or manifests as instructed by your EHS department. This documentation is crucial for regulatory compliance.

• Professional Disposal: Do not attempt to dispose of Tricyclene waste through regular trash or by washing it down the drain.[4][6] It must be collected by a licensed hazardous waste disposal company for proper treatment, which typically involves incineration at a permitted facility.[7][8]

Experimental Protocol: Not Applicable

This document provides procedural guidance for the disposal of Tricyclene and does not cite specific experimental protocols.

Tricyclene Disposal Workflow

The following diagram illustrates the decision-making process and logical flow for the proper disposal of Tricyclene waste in a laboratory setting.

Caption: Workflow for the safe disposal of Tricyclene waste.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. acewaste.com.au [acewaste.com.au]
• 3. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 4. danielshealth.com [danielshealth.com]
• 5. ehrs.upenn.edu [ehrs.upenn.edu]
• 6. epa.gov [epa.gov]
• 7. Waste Disposal & Trash Pickup | Republic Services [republicservices.com]
• 8. Tips for effective drug waste disposal | Stericycle [stericycle.com]

Personal protective equipment for handling Tricyclene

This guide provides immediate, essential safety and logistical information for the handling and disposal of Tricyclene, tailored for researchers, scientists, and drug development professionals. The following procedural guidance is designed to ensure the safe and compliant use of this compound in a laboratory setting.

Hazard Summary & Quantitative Data

Tricyclene presents several key hazards that necessitate careful handling. It is classified as an aspiration hazard and may be fatal if swallowed and enters the airways.[1][2] Additionally, it is very toxic to aquatic life with long-lasting effects.[1][2] Some findings also indicate that it may be harmful if swallowed and can cause respiratory irritation.[1]

Hazard Classification	GHS Code	Description
Aspiration Hazard	H304	May be fatal if swallowed and enters airways.[1][2]
Acute Aquatic Toxicity	H400	Very toxic to aquatic life.[1][2]
Chronic Aquatic Toxicity	H410	Very toxic to aquatic life with long lasting effects.[1][2]
Acute Toxicity (Oral)	H302	Harmful if swallowed.[1]
Specific target organ toxicity (single exposure)	H335	May cause respiratory irritation.[1]

Personal Protective Equipment (PPE)

To mitigate exposure risks, the following personal protective equipment is mandatory when handling Tricyclene:

• Hand Protection: Wear chemical-resistant gloves (e.g., nitrile).

• Eye Protection: Use safety glasses with side shields or chemical safety goggles.

• Skin and Body Protection: A laboratory coat or long-sleeved clothing is required.

• Respiratory Protection: In case of inadequate ventilation or the potential for aerosol generation, use a NIOSH/MSHA-approved respirator.

Operational Plan for Handling Tricyclene

1. Receiving and Storage:

• Upon receipt, inspect the container for any damage or leaks.

• Store Tricyclene in a tightly sealed container in a cool, dry, and well-ventilated area.[1]

• Keep away from sources of ignition.[1]

2. Handling and Use:

• All handling of Tricyclene should be conducted in a well-ventilated area, preferably within a chemical fume hood.

• Avoid breathing any dust, fumes, gas, mist, vapors, or spray.[1]

• Prevent direct contact with skin and eyes.

• Take precautionary measures against static discharge.[1]

3. Disposal:

• Tricyclene and its containers must not be disposed of with household garbage.[1]

• Do not allow the product to enter the sewage system or groundwater.[1]

• All waste materials, including contaminated PPE, must be collected in a designated, labeled hazardous waste container.

• Disposal must be carried out in accordance with all applicable federal, state, and local regulations.[1]

Emergency Response Plan

1. In Case of a Spill:

• Evacuate all non-essential personnel from the area.

• Ensure adequate ventilation.

• Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g., sand, vermiculite).

• Collect the absorbed material and place it in a sealed, labeled container for hazardous waste disposal.

• Inform the relevant authorities if the spill enters a water course or sewage system.[1]

2. In Case of Fire:

• Use extinguishing media appropriate for the surrounding environment, such as dry chemical, carbon dioxide, or alcohol-resistant foam.[3] A solid water stream may not be effective.[1]

• Firefighters should wear self-contained breathing apparatus.[3]

3. In Case of Personnel Exposure:

• If Inhaled: Move the person to fresh air. If they experience any complaints, seek medical attention.[1]

• If on Skin: While generally not irritating[1], it is good practice to wash the affected area with soap and water.

• If in Eyes: Immediately flush the eyes with plenty of running water for several minutes.[1]

• If Swallowed: Do NOT induce vomiting. Call a physician immediately.[1] Due to the aspiration hazard, this is a critical step.

• Note: Symptoms of poisoning may be delayed; therefore, medical observation for at least 48 hours after an incident is recommended.[1]

Procedural Diagrams

Caption: Workflow for the safe handling of Tricyclene.

Caption: Emergency procedure for a Tricyclene spill.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. Tricyclene | C10H16 | CID 79035 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Page loading... [wap.guidechem.com]